Methyl (2-ethoxy-4-formylphenoxy)acetate

• CAS: 428482-76-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate

Abstract

This whitepaper provides a comprehensive technical guide for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate, a key intermediate in the development of various pharmaceutical and agrochemical compounds. This document is intended for an audience of researchers, scientists, and professionals in drug development. It details a robust and efficient synthetic protocol, grounded in the principles of the Williamson ether synthesis. The guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, and methods for purification and characterization of the final product. The causality behind experimental choices is elucidated to ensure both reproducibility and a thorough understanding of the synthetic process.

Introduction and Strategic Overview

Methyl (2-ethoxy-4-formylphenoxy)acetate is a substituted phenoxyacetate derivative characterized by the presence of an ethoxy group and a formyl group on the phenyl ring. This unique combination of functional groups makes it a valuable building block in organic synthesis. The strategic placement of the ether linkage and the reactive aldehyde functionality allows for further molecular elaboration, rendering it an important precursor for various target molecules.

The synthesis of this compound is most effectively achieved through a two-step process, commencing with a formylation of a suitable phenol precursor followed by a Williamson ether synthesis. This approach offers a high degree of control over the regioselectivity and yields a pure product.

Retrosynthetic Analysis and Mechanistic Insights

A retrosynthetic analysis of the target molecule, Methyl (2-ethoxy-4-formylphenoxy)acetate, points to a disconnection at the ether linkage. This suggests that the molecule can be constructed from a phenolic precursor, specifically 4-hydroxy-2-ethoxybenzaldehyde, and a methyl haloacetate, such as methyl bromoacetate. This bond formation is classically achieved via the Williamson ether synthesis , an SN2 reaction between a phenoxide ion and an alkyl halide.[1][2][3][4]

The reaction proceeds in two key steps:

• Deprotonation of the Phenol: The phenolic hydroxyl group of 4-hydroxy-2-ethoxybenzaldehyde is deprotonated by a suitable base, typically a carbonate such as potassium carbonate (K₂CO₃), to form a more nucleophilic phenoxide ion.

• Nucleophilic Attack: The resulting phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon of methyl bromoacetate. This results in the displacement of the bromide leaving group and the formation of the desired ether linkage.

The choice of a polar aprotic solvent like dimethylformamide (DMF) is crucial as it effectively solvates the cation of the base, leaving the anion more reactive, thereby accelerating the rate of the SN2 reaction.

Proposed Synthetic Pathway

The overall synthetic transformation is depicted below:

Caption: Proposed synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate via Williamson ether synthesis.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-hydroxy-2-ethoxybenzaldehyde	≥98%	Commercially Available	Starting Material
Methyl bromoacetate	≥98%	Commercially Available	Alkylating Agent
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercially Available	Base
Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Solvent
Ethyl acetate (EtOAc)	ACS Grade	Commercially Available	Extraction Solvent
Brine (saturated NaCl solution)	-	Prepared in-house	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available	Drying Agent

Step-by-Step Procedure

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxy-2-ethoxybenzaldehyde (10 mmol, 1.66 g).

• Addition of Reagents: Add anhydrous potassium carbonate (20 mmol, 2.76 g) and anhydrous dimethylformamide (50 mL) to the flask.

• Stirring and Heating: Stir the mixture at room temperature for 15 minutes to ensure homogeneity. Subsequently, add methyl bromoacetate (13 mmol, 1.23 mL, 1.99 g) dropwise to the stirring suspension.

• Reaction Progression: Heat the reaction mixture to 80 °C and maintain this temperature for 4 hours.[5] The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a hexane:ethyl acetate (20:1) eluent system.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Add ethyl acetate (200 mL) to the reaction mixture.

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash with brine (3 x 50 mL) to remove DMF and inorganic salts.[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product is purified by flash column chromatography on silica gel (100-200 mesh).[6]

• Eluent: A gradient of hexane and ethyl acetate (starting with 20:1 v/v) is recommended.

• Fraction Collection: Collect the fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Final Product: Remove the solvent from the combined pure fractions under reduced pressure to yield Methyl (2-ethoxy-4-formylphenoxy)acetate as a solid.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Methyl (2-ethoxy-4-formylphenoxy)acetate	C₁₂H₁₄O₅	238.24	Off-white to pale yellow solid

Alternative Formylation Strategies

While the proposed synthesis starts from a commercially available formylated phenol, it is instructive to consider methods for introducing the formyl group onto a phenol ring, should the starting material be unavailable.

• Reimer-Tiemann Reaction: This reaction utilizes chloroform in a basic medium to achieve ortho-formylation of phenols.[7][8][9][10] It proceeds via the generation of dichlorocarbene as the electrophile.

• Duff Reaction: The Duff reaction employs hexamethylenetetramine (HMTA) in an acidic medium (e.g., acetic acid or trifluoroacetic acid) to install a formyl group, primarily at the ortho position.[11][12][13][14] This method is known for its operational simplicity.[12]

The choice between these methods depends on the substrate and desired regioselectivity.

Experimental Workflow Diagram

Caption: A step-by-step workflow for the synthesis and purification of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Conclusion

This technical guide provides a detailed and reliable protocol for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate. By following the outlined procedures, researchers can confidently produce this valuable intermediate with high purity and yield. The discussion of the underlying chemical principles and alternative synthetic strategies further equips scientists with the knowledge to adapt and troubleshoot the synthesis as needed.

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"Methyl (2-ethoxy-4-formylphenoxy)acetate chemical properties"

An In-Depth Technical Guide to the Chemical Properties of Methyl (2-ethoxy-4-formylphenoxy)acetate

Abstract

Methyl (2-ethoxy-4-formylphenoxy)acetate is a vanillin derivative belonging to the phenoxyacetate class of organic compounds. As a functionalized aromatic molecule, it holds potential as a versatile building block in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical properties, leveraging data from structural analogs to build a detailed profile. We will explore its physicochemical characteristics, present a robust synthetic pathway grounded in established Williamson ether synthesis, and discuss the reactivity of its key functional groups. Furthermore, this document contextualizes its potential applications within drug development by examining the well-documented biological activities of the broader vanillin and phenoxyacetate scaffolds. This guide is intended for researchers, chemists, and drug development professionals seeking a technical understanding of this compound and its chemical landscape.

Molecular Structure and Identification

Methyl (2-ethoxy-4-formylphenoxy)acetate is characterized by a central benzene ring substituted with four distinct functional groups: an ethoxy group, a formyl (aldehyde) group, and a methyl acetate group linked via an ether bond. This arrangement of an aldehyde, an ether, and an ester makes it a multifunctional molecule with several reactive sites. The foundational structure is derived from ethylvanillin (2-ethoxy-4-hydroxybenzaldehyde), a common flavoring agent and synthetic precursor.

The precise CAS Number for Methyl (2-ethoxy-4-formylphenoxy)acetate is 428482-76-2[1]. Due to the limited availability of extensive experimental data for this specific molecule, this guide will incorporate data from closely related analogs to provide a comprehensive and scientifically grounded overview.

Caption: Chemical structure of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Physicochemical and Computed Properties

The physicochemical properties of a compound are critical for predicting its behavior in various systems, including its solubility, stability, and potential for biological interactions. The table below summarizes key identifiers and computed properties, drawing from data on close structural analogs where necessary to provide a robust profile.

Property	Value	Source Analog (if applicable)	Reference
IUPAC Name	Methyl 2-(2-ethoxy-4-formylphenoxy)acetate	N/A
CAS Number	428482-76-2	N/A	[1]
Molecular Formula	C₁₂H₁₄O₅	N/A
Molecular Weight	238.24 g/mol	N/A
SMILES	CCOC1=C(C=C(C=O)C=C1)OCC(=O)OC	Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate (modified)	[2]
XLogP3	~1.8 - 2.2 (estimated)	Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate	[2]
Hydrogen Bond Donors	0	Ethyl (4-formylphenoxy)acetate	[3]
Hydrogen Bond Acceptors	5	Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate	[2]
Rotatable Bond Count	7	Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate	[2]
Appearance	White to off-white solid (predicted)	2-Ethoxy-4-formylphenyl Acetate	[4]
Melting Point	43-47 °C (predicted range)	2-Ethoxy-4-formylphenyl Acetate	[4]
Boiling Point	>300 °C (predicted)	Ethyl (4-formylphenoxy)acetate	[3]
Density	~1.1-1.2 g/cm³ (predicted)	Ethyl (4-formylphenoxy)acetate	[3]

Synthesis and Characterization

Synthetic Strategy: Williamson Ether Synthesis

The most direct and widely adopted method for synthesizing phenoxyacetates is the Williamson ether synthesis. This nucleophilic substitution (SN2) reaction provides a high-yielding and reliable pathway. The causality behind this choice lies in its efficiency and the ready availability of starting materials.

The core transformation involves the deprotonation of a phenol to form a more nucleophilic phenoxide ion, which then attacks an alkyl halide. For the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate, the logical precursors are:

• Phenol: 2-Ethoxy-4-hydroxybenzaldehyde (Ethylvanillin).

• Alkyl Halide: Methyl bromoacetate.

• Base: A mild base such as potassium carbonate (K₂CO₃) is sufficient to deprotonate the phenol without promoting unwanted side reactions like ester hydrolysis.

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is ideal as it effectively solvates the cation of the base while not interfering with the nucleophile, thereby accelerating the SN2 reaction.

Caption: Workflow for the synthesis of the target molecule via Williamson ether synthesis.

Exemplary Experimental Protocol

The following protocol is adapted from a well-established procedure for a structurally similar compound, Methyl 2-(2-formylphenoxy)acetate[5]. This self-validating system includes reaction, workup, and purification steps designed to isolate the target compound with high purity.

Materials:

• 2-Ethoxy-4-hydroxybenzaldehyde (1 equivalent)

• Methyl bromoacetate (1.3 equivalents)

• Potassium carbonate (K₂CO₃), anhydrous (2 equivalents)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser, separatory funnel, rotary evaporator.

Methodology:

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add 2-ethoxy-4-hydroxybenzaldehyde (10 mmol, 1 equiv.) and anhydrous K₂CO₃ (20 mmol, 2 equiv.).

• Solvent and Reagent Addition: Add anhydrous DMF (50 mL) to the flask. Stir the resulting suspension for 10 minutes at room temperature. Add methyl bromoacetate (13 mmol, 1.3 equiv.) dropwise to the mixture. Rationale: The excess bromoacetate ensures the reaction goes to completion, while K₂CO₃ deprotonates the phenol to initiate the reaction.

• Reaction Execution: Fit the flask with a condenser and heat the mixture to 80 °C. Maintain this temperature with vigorous stirring for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC). Rationale: Heating provides the necessary activation energy for the SN2 reaction.

• Workup - Quenching and Extraction: Once the reaction is complete, cool the mixture to room temperature. Add EtOAc (200 mL) to dilute the reaction mixture. Wash the organic layer with brine (3 x 50 mL). Rationale: The brine wash removes the highly polar DMF and inorganic salts (like the KBr byproduct) from the organic phase.

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Rationale: Removal of residual water is crucial before evaporation to prevent potential hydrolysis of the ester.

• Purification: The resulting crude residue can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure Methyl (2-ethoxy-4-formylphenoxy)acetate.

Spectroscopic Characterization (Predicted)

• ¹H NMR: Expected signals would include a triplet and quartet for the ethoxy group, distinct signals for the three aromatic protons, a key singlet around 4.8-5.0 ppm for the -O-CH₂-C=O protons, a singlet around 3.7 ppm for the ester methyl group (-OCH₃), and a singlet for the aldehyde proton (-CHO) downfield, typically above 9.5 ppm.

• ¹³C NMR: Signals corresponding to all 12 unique carbons would be expected, including the carbonyl carbons of the ester and aldehyde (~168 ppm and ~190 ppm, respectively), and aromatic carbons.

• IR Spectroscopy: Characteristic absorption bands would be observed for the C=O stretch of the aldehyde (~1690 cm⁻¹), the C=O stretch of the ester (~1750 cm⁻¹), and the C-O stretches of the ether and ester linkages (~1100-1250 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak (M⁺) corresponding to the exact mass would be observed, along with characteristic fragmentation patterns.

Reactivity, Stability, and Handling

The reactivity of Methyl (2-ethoxy-4-formylphenoxy)acetate is governed by its principal functional groups.

• Aldehyde Group: This is the most reactive site, susceptible to:

  • Oxidation: Can be easily oxidized to a carboxylic acid using agents like potassium permanganate or Jones reagent.

  • Reduction: Can be selectively reduced to a primary alcohol with mild reducing agents like sodium borohydride (NaBH₄).

  • Nucleophilic Addition: Undergoes reactions with amines to form Schiff bases, a common transformation in the synthesis of bioactive molecules[6].

• Ester Group: Prone to hydrolysis under either acidic or basic conditions to yield the corresponding carboxylic acid, (2-ethoxy-4-formylphenoxy)acetic acid.

• Aromatic Ring: The ring is electron-rich due to the two alkoxy substituents, making it susceptible to electrophilic aromatic substitution. However, reaction conditions must be chosen carefully to avoid side reactions with the aldehyde group.

Stability and Storage: This compound is expected to be stable under normal laboratory conditions. However, to prevent degradation, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents and bases[7].

Handling: Standard laboratory safety precautions should be observed. This includes wearing personal protective equipment (PPE) such as safety glasses, lab coats, and chemical-resistant gloves. Work should be conducted in a chemical fume hood to avoid inhalation of any dust or vapors.

Potential Applications in Drug Development

The molecular architecture of Methyl (2-ethoxy-4-formylphenoxy)acetate makes it an attractive scaffold in drug discovery. It is a derivative of vanillin, a compound recognized for its wide range of pharmacological activities and its role as a "privileged" structural motif in medicinal chemistry[8][9]. The therapeutic potential of vanillin derivatives is closely tied to their chemical structure, where substituents on the aromatic ring modulate biological activity[6].

• Antimicrobial and Antiviral Agents: Vanillin and its derivatives have demonstrated significant antimicrobial and antiviral properties[8]. The aldehyde group is often crucial for this activity, capable of forming Schiff bases that can interact with biological targets.

• Anti-inflammatory and Antioxidant Activity: The phenolic ether structure is a known feature in many anti-inflammatory and antioxidant compounds. Vanillin itself is a potent antioxidant[9].

• Neuroprotective Agents: Some vanillin-based compounds and phenoxyacetate derivatives have been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease[6][10]. The core scaffold can serve as a template for designing ligands that fit into the active site of this enzyme.

Caption: Relationship between the core scaffold and potential therapeutic applications.

Conclusion

Methyl (2-ethoxy-4-formylphenoxy)acetate is a compound with significant untapped potential, particularly as an intermediate in the synthesis of novel therapeutic agents. While direct experimental data remains sparse, a comprehensive chemical profile can be confidently constructed by analyzing its functional groups and drawing logical parallels with well-characterized structural analogs. Its synthesis is straightforward via Williamson etherification, and its multiple reactive sites offer a rich platform for chemical modification. As research into vanillin derivatives continues to expand, compounds like this will undoubtedly play a crucial role in the future of drug discovery and design.

References

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. LookChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 345961, Ethyl 2-(2-formylphenoxy)acetate. PubChem. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 19575705, Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16641178, Ethyl (4-mercapto-2-methylphenoxy)acetate. PubChem. Retrieved from [Link]

• PubMed. (n.d.). Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: a new class of acetylcholinesterase inhibitors. PubMed. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of Methyl (2-ethoxy-4-formylphenoxy)acetate

This technical guide provides an in-depth analysis of the spectroscopic profile of Methyl (2-ethoxy-4-formylphenoxy)acetate, a compound of interest in synthetic chemistry and drug discovery. While a complete set of publicly available experimental data for this specific molecule is limited, this document, grounded in the principles of spectroscopic interpretation and data from closely related analogues, offers a robust, predictive characterization. It is designed to guide researchers and drug development professionals in the synthesis, identification, and purification of this and similar molecules.

Introduction and Molecular Overview

Methyl (2-ethoxy-4-formylphenoxy)acetate belongs to the class of substituted phenoxyacetates, which are scaffolds of interest in medicinal chemistry. The molecule incorporates an aromatic aldehyde, an ether linkage, and an ester functional group, making it a versatile intermediate for further chemical modifications. A thorough understanding of its spectroscopic characteristics is paramount for confirming its identity and purity.

Molecular Formula: C₁₂H₁₄O₅ Molecular Weight: 238.24 g/mol

This guide will detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Methyl (2-ethoxy-4-formylphenoxy)acetate. The interpretations are based on established data from structurally similar compounds, including Methyl 2-(2-formylphenoxy)acetate, Ethyl (4-formylphenoxy)acetate, and various other substituted phenoxyacetates.[1][2]

Caption: Molecular Structure of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Synthesis Protocol

A plausible and efficient method for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate is the Williamson ether synthesis. This involves the reaction of a substituted phenol with an alkyl halide in the presence of a weak base. The general method is adapted from the synthesis of related phenoxyacetate esters.[1]

Caption: Proposed synthetic workflow for Methyl (2-ethoxy-4-formylphenoxy)acetate.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, combine 3-ethoxy-4-hydroxybenzaldehyde (1 equivalent), methyl bromoacetate (1.3 equivalents), and potassium carbonate (2 equivalents) in anhydrous N,N-dimethylformamide (DMF).

• Reaction: Heat the mixture to 80°C and stir for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with brine.

• Extraction: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure Methyl (2-ethoxy-4-formylphenoxy)acetate.

Spectroscopic Data Analysis (Projected)

This section details the expected spectroscopic data for the title compound, derived from the analysis of its structural analogues.

¹H NMR Spectroscopy

The proton NMR spectrum is a powerful tool for identifying the various proton environments in the molecule. The expected chemical shifts (in ppm, relative to TMS) in a solvent like CDCl₃ or DMSO-d₆ are as follows:

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration	Rationale and Comparative Data
Aldehyde (-CHO)	~9.8 - 10.5	Singlet (s)	1H	The formyl proton is highly deshielded. Similar compounds show this peak in the 9.9-10.5 ppm range.[1][3] For 4-formylphenoxyacetic acid, this proton appears at 9.886 ppm in DMSO-d₆.[4]
Aromatic Protons	~6.9 - 7.8	Doublets (d) and Doublet of Doublets (dd)	3H	The three aromatic protons will show distinct signals due to their substitution pattern. The proton ortho to the formyl group will be the most deshielded.
Methylene (-OCH₂COO-)	~4.7 - 5.0	Singlet (s)	2H	These protons are adjacent to an oxygen and a carbonyl group, leading to a downfield shift. In Methyl 2-(2-formylphenoxy)acetate, this signal is at 5.01 ppm.[1]
Methyl Ester (-COOCH₃)	~3.7 - 3.8	Singlet (s)	3H	This is a typical chemical shift for methyl esters. Methyl 2-(2-formylphenoxy)acetate shows this peak at 3.72 ppm.[1]
Ethoxy Methylene (-OCH₂CH₃)	~4.0 - 4.2	Quartet (q)	2H	These protons are adjacent to an oxygen and coupled to the methyl protons.
Ethoxy Methyl (-OCH₂CH₃)	~1.3 - 1.5	Triplet (t)	3H	These protons are coupled to the adjacent methylene protons.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.

Carbon Assignment	Expected Chemical Shift (ppm)	Rationale and Comparative Data
Aldehyde Carbonyl (-CHO)	~190 - 195	Aldehyde carbonyls are highly deshielded.
Ester Carbonyl (-COO-)	~168 - 172	Ester carbonyls appear in this characteristic region.
Aromatic Carbons	~110 - 160	The carbon attached to the formyl group and the ether oxygen will be the most downfield in the aromatic region.
Methylene Carbon (-OCH₂COO-)	~65 - 70	This carbon is deshielded by the adjacent oxygen and carbonyl group.
Methyl Ester Carbon (-COOCH₃)	~52 - 55	A typical chemical shift for a methyl ester carbon.
Ethoxy Methylene Carbon (-OCH₂CH₃)	~63 - 68	Deshielded by the adjacent oxygen atom.
Ethoxy Methyl Carbon (-OCH₂CH₃)	~14 - 16	A typical upfield chemical shift for an aliphatic methyl group.

Infrared (IR) Spectroscopy

The IR spectrum is crucial for identifying the key functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode	Rationale and Comparative Data
C=O (Aldehyde)	~1690 - 1710	Stretching	Strong absorption. Data from related 2-(4-formylphenoxy)acetamides show a strong peak around 1690-1701 cm⁻¹.[3]
C=O (Ester)	~1730 - 1750	Stretching	Strong absorption, typically at a higher wavenumber than the aldehyde C=O.
C-O (Ether and Ester)	~1050 - 1300	Stretching	Multiple strong bands are expected in this region for the C-O-C (ether and ester) linkages.
Aromatic C=C	~1450 - 1600	Stretching	Medium to strong absorptions characteristic of the benzene ring.
Aromatic C-H	~3000 - 3100	Stretching	Weak to medium absorptions.
Aliphatic C-H	~2850 - 3000	Stretching	Medium absorptions from the methyl and methylene groups.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and can provide structural information through fragmentation patterns.

• Molecular Ion (M⁺): The expected molecular ion peak for C₁₂H₁₄O₅ would be at m/z = 238. The exact mass can be calculated for high-resolution mass spectrometry (HRMS). For comparison, the chloro-analogue, Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate, has a calculated exact mass of 272.0451512 Da for C₁₂H₁₃ClO₅.[5]

• Key Fragmentation Patterns:

  • Loss of the methoxy group (-OCH₃) from the ester: [M - 31]⁺

  • Loss of the carbomethoxy group (-COOCH₃): [M - 59]⁺

  • Cleavage of the ether bond, leading to fragments corresponding to the substituted phenoxy and the acetate moieties.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate. By leveraging data from closely related and well-characterized compounds, we have established a reliable set of expected spectroscopic data. This information is invaluable for researchers working on the synthesis and application of this molecule, enabling them to confidently identify and assess the purity of their products. The provided synthesis protocol offers a clear pathway for obtaining this compound. As with any predictive analysis, it is recommended to confirm these findings with experimental data once it becomes available.

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• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Definitive NMR Analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy remains the cornerstone of molecular structure elucidation in organic chemistry and drug development. It provides unparalleled insight into the electronic environment, connectivity, and spatial arrangement of atoms within a molecule. This technical guide presents a comprehensive, field-proven methodology for the complete NMR analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate, a substituted aromatic compound featuring multiple key functional groups. As a Senior Application Scientist, my objective is not merely to present data, but to illuminate the causality behind the analytical choices, transforming a routine characterization into a self-validating system of structural confirmation. We will progress from foundational 1D spectral interpretation to advanced 2D correlation techniques, ensuring an unambiguous and robust assignment of every proton and carbon signal.

The Compound of Interest: Structure and Strategy

Methyl (2-ethoxy-4-formylphenoxy)acetate is a multifunctional aromatic molecule. Its structure incorporates an aldehyde, an ether linkage, an ester, and a substituted benzene ring. This combination of functionalities necessitates a multi-faceted NMR approach to overcome potential signal overlap and confirm the precise substitution pattern.

Our analytical strategy is built upon a logical progression:

• Establish the Framework: Utilize ¹H and ¹³C NMR to identify all unique spin systems and carbon environments.

• Connect the Nuclei: Employ 2D NMR techniques (COSY, HSQC, HMBC) to piece together the molecular puzzle, confirming covalent bonds and through-bond correlations.

• Validate the Structure: Ensure all collected data converges to a single, unambiguous structure.

For clarity throughout this guide, the following standardized numbering system will be used.

Figure 1: Structure and numbering of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Part I: Foundational 1D NMR Analysis

The Protocol: Ensuring Data Integrity

The quality of an NMR spectrum is fundamentally dependent on the quality of the sample. A flawed preparation protocol will yield ambiguous or misleading data, irrespective of the spectrometer's power.

Step-by-Step Sample Preparation Protocol:

• Analyte Preparation: Weigh approximately 5-10 mg of Methyl (2-ethoxy-4-formylphenoxy)acetate. The sample must be dry and free of particulate matter. For quantitative analysis, the mass should be recorded precisely.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the analyte. Chloroform-d (CDCl₃) is an excellent first choice for a molecule of this polarity.[1] Its residual proton signal at ~7.26 ppm does not typically interfere with aromatic signals of interest.[2] For experiments requiring a wider temperature range or different polarity, acetone-d₆ or DMSO-d₆ are viable alternatives.[3]

• Dissolution: Transfer the weighed analyte into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

• Reference Standard: The CDCl₃ should contain tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).[4] If using a solvent without pre-added TMS, a minuscule drop can be added, but using the residual solvent peak as a secondary reference is often sufficient and avoids potential contamination.[5]

• Transfer: Using a clean glass pipette, transfer the solution into a high-quality 5 mm NMR tube.[6] The sample height should be approximately 4-5 cm to ensure it is within the detection region of the NMR probe.

• Acquisition: Place the tube in the spectrometer. Ensure the sample is at the desired temperature and allow it to equilibrate for several minutes before beginning data acquisition to ensure field homogeneity.

¹H NMR Spectrum: A Proton's Perspective

The ¹H NMR spectrum provides the initial blueprint of the molecule's proton environments. We can predict the spectrum by dissecting the structure into its constituent parts.

• Aldehyde Region (δ 9.5-10.5 ppm): The proton attached to the formyl group (H-7) is highly deshielded due to the electron-withdrawing nature and magnetic anisotropy of the carbonyl group.[7][8] It is expected to appear as a sharp singlet, as it has no adjacent proton neighbors.

• Aromatic Region (δ 6.5-8.0 ppm): The three protons on the benzene ring (H-3, H-5, H-6) will appear in this region. Their precise shifts and coupling patterns are diagnostic of the 1,2,4-trisubstitution pattern.

  • H-3: This proton is ortho to the electron-donating ethoxy group and meta to the electron-withdrawing formyl group. It is expected to be the most upfield of the aromatic signals. It will appear as a doublet, coupled to H-5 with a small meta coupling constant (~2-3 Hz).

  • H-5: This proton is ortho to the formyl group and meta to the ethoxy group. It will be significantly deshielded. It should appear as a doublet of doublets, showing a larger ortho coupling to H-6 (~8-9 Hz) and a smaller meta coupling to H-3.

  • H-6: This proton is ortho to the bulky phenoxyacetate group and meta to the formyl group. It will appear as a doublet, coupled only to H-5 with a typical ortho coupling constant.

• Aliphatic Ether/Ester Region (δ 3.5-5.0 ppm):

  • -OCH₂- (C-10): The methylene protons of the acetate group are adjacent to an oxygen atom and the aromatic ring. They will appear as a singlet around δ 4.7-4.9 ppm.

  • -OCH₂CH₃ (C-8): The methylene protons of the ethoxy group are deshielded by the adjacent oxygen and will appear as a quartet due to coupling with the three methyl protons (C-9).

  • -OCH₃ (C-12): The methyl protons of the ester group are a sharp singlet, typically found around δ 3.7-3.8 ppm.[9][10]

• Aliphatic Alkane Region (δ 1.0-2.0 ppm):

  • -OCH₂CH₃ (C-9): The methyl protons of the ethoxy group will be the most upfield signal, appearing as a triplet due to coupling with the two methylene protons (C-8).

Table 1: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)

Atom No.	Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	J-Coupling (Hz)	Rationale
H-7	Aldehyde-H	~9.85	Singlet (s)	1H	-	Deshielded by C=O anisotropy.
H-5	Aromatic-H	~7.65	Doublet of Doublets (dd)	1H	J(ortho) ≈ 8.5, J(meta) ≈ 2.5	Ortho to CHO, meta to OEt.
H-6	Aromatic-H	~7.45	Doublet (d)	1H	J(ortho) ≈ 8.5	Ortho to OCH₂COO-.
H-3	Aromatic-H	~6.95	Doublet (d)	1H	J(meta) ≈ 2.5	Ortho to OEt.
H-10	-OCH₂-	~4.70	Singlet (s)	2H	-	Adjacent to phenoxy oxygen and ester.
H-8	-OCH₂CH₃	~4.15	Quartet (q)	2H	J ≈ 7.0	Adjacent to ethoxy oxygen, coupled to CH₃.
H-12	-OCH₃	~3.80	Singlet (s)	3H	-	Ester methyl group.

| H-9 | -OCH₂CH₃ | ~1.45 | Triplet (t) | 3H | J ≈ 7.0 | Ethoxy methyl group, coupled to CH₂. |

¹³C NMR Spectrum: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments. With broadband proton decoupling, each signal appears as a singlet.

• Carbonyl Carbons (δ 160-210 ppm): Two carbonyl carbons are present. The aldehyde carbon (C-7) is typically more deshielded (~190-200 ppm) than the ester carbon (C-11, ~165-175 ppm).[11][12]

• Aromatic Carbons (δ 110-165 ppm): Six distinct signals are expected for the six aromatic carbons due to the asymmetric substitution.

  • Carbons attached to oxygen (C-1, C-2) will be the most deshielded.

  • Carbons bearing hydrogen (C-3, C-5, C-6) will appear in the middle of the aromatic region.

  • The carbon attached to the formyl group (C-4) will also be significantly deshielded.

• Aliphatic Carbons (δ 10-80 ppm):

  • The carbons attached to oxygen (C-8, C-10, C-12) will be in the δ 50-70 ppm range.[13]

  • The terminal methyl carbon of the ethoxy group (C-9) will be the most upfield signal, appearing around δ 10-15 ppm.

Table 2: Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz)

Atom No.	Label	Predicted Chemical Shift (δ, ppm)	Rationale
C-7	Aldehyde C=O	~191.0	Highly deshielded carbonyl carbon.
C-11	Ester C=O	~168.5	Typical ester carbonyl chemical shift.
C-2	Ar-C	~160.0	Aromatic carbon attached to electron-donating ethoxy group.
C-1	Ar-C	~155.0	Aromatic carbon attached to phenoxyacetate group.
C-4	Ar-C	~132.0	Aromatic carbon attached to electron-withdrawing formyl group.
C-5	Ar-CH	~128.0	Aromatic methine carbon.
C-6	Ar-CH	~125.0	Aromatic methine carbon.
C-3	Ar-CH	~114.0	Aromatic methine ortho to ethoxy group.
C-10	-OCH₂-	~65.5	Methylene carbon between two oxygen atoms (ether and ester).
C-8	-OCH₂CH₃	~64.0	Ethoxy methylene carbon.
C-12	-OCH₃	~52.5	Ester methyl carbon.

| C-9 | -OCH₂CH₃ | ~14.5 | Ethoxy methyl carbon. |

Part II: Advanced 2D NMR for Unambiguous Assignment

While 1D NMR provides a strong foundation, 2D correlation experiments are essential for irrefutable proof of structure. They serve as the self-validating system that connects the individual signals into a coherent molecular narrative.[14][15]

COSY: Mapping Proton-Proton Couplings

Homouclear Correlation Spectroscopy (COSY) identifies protons that are coupled to each other, typically through two or three bonds.[16] The spectrum displays the 1D proton spectrum on both axes, with off-diagonal cross-peaks indicating coupling.

Expected COSY Correlations:

• A cross-peak between the ethoxy methylene quartet (H-8, ~4.15 ppm) and the ethoxy methyl triplet (H-9, ~1.45 ppm).

• A cross-peak between the aromatic proton H-5 (~7.65 ppm) and H-6 (~7.45 ppm), confirming their ortho relationship.

• A cross-peak between the aromatic proton H-5 (~7.65 ppm) and H-3 (~6.95 ppm), confirming their meta relationship.

Figure 2: Expected COSY correlations for Methyl (2-ethoxy-4-formylphenoxy)acetate.

HSQC: Linking Protons to Carbons

Heteronuclear Single Quantum Coherence (HSQC) spectroscopy correlates proton signals with the carbon signals of the atoms they are directly attached to (¹JCH).[17] This experiment is the most reliable way to assign the signals in the ¹³C NMR spectrum.

Expected HSQC Correlations:

• The signal for H-9 (~1.45 ppm) will correlate to the carbon signal for C-9 (~14.5 ppm).

• The signal for H-12 (~3.80 ppm) will correlate to the carbon signal for C-12 (~52.5 ppm).

• The signal for H-8 (~4.15 ppm) will correlate to the carbon signal for C-8 (~64.0 ppm).

• The signal for H-10 (~4.70 ppm) will correlate to the carbon signal for C-10 (~65.5 ppm).

• The three aromatic proton signals (H-3, H-5, H-6) will correlate to their respective attached carbon signals (C-3, C-5, C-6), allowing for their definitive assignment in the ¹³C spectrum.

• Crucially, quaternary carbons and carbonyl carbons will NOT show any correlations in the HSQC spectrum , as they are not directly bonded to any protons.

HMBC: Assembling the Molecular Skeleton

Heteronuclear Multiple Bond Correlation (HMBC) is arguably the most powerful tool for final structure confirmation. It reveals correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH).[17][18] This allows for the complete assembly of the molecular fragments and the unambiguous assignment of non-protonated (quaternary and carbonyl) carbons.

Key Diagnostic HMBC Correlations:

• Aldehyde Group: The aldehyde proton (H-7) should show a ²J correlation to the aldehyde carbonyl carbon (C-7) and ³J correlations to the aromatic carbons C-3 and C-5. This firmly places the aldehyde group at the C-4 position.

• Ethoxy Group: The ethoxy methylene protons (H-8) will show a ³J correlation to the aromatic carbon C-2, confirming the ether linkage at that position.

• Phenoxyacetate Group: The methylene protons (H-10) should show a ³J correlation to the aromatic carbon C-1 and a ²J correlation to the ester carbonyl (C-11). The ester methyl protons (H-12) will show a ³J correlation to the ester carbonyl (C-11). These correlations piece together the entire side chain and link it to the C-1 position of the ring.

• Aromatic Ring: Correlations from the aromatic protons to their neighboring carbons will confirm the substitution pattern. For example, H-6 should show correlations to C-1, C-2, and C-4.

Figure 3: Key diagnostic HMBC correlations for structural assembly.

Integrated Analysis Workflow and Conclusion

The definitive structural elucidation of a molecule is not the result of a single experiment, but the logical synthesis of data from a series of well-chosen analyses.

Figure 4: A systematic workflow for definitive NMR-based structure elucidation.

By following this systematic workflow, the structure of Methyl (2-ethoxy-4-formylphenoxy)acetate can be determined with an exceptionally high degree of confidence. The foundational ¹H and ¹³C NMR spectra provide the essential list of atomic environments, which serves as a hypothesis. This hypothesis is then rigorously tested and proven by the 2D correlation experiments. The COSY spectrum confirms proton neighbor relationships, the HSQC spectrum definitively links each proton to its carbon, and the HMBC spectrum pieces together the entire molecular skeleton, including the non-protonated quaternary and carbonyl centers. This integrated approach exemplifies a robust, self-validating methodology that is critical for accuracy and reproducibility in research, discovery, and development.

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An In-depth Technical Guide to the Mass Spectrometry of Methyl (2-ethoxy-4-formylphenoxy)acetate

This guide provides a comprehensive technical overview of the mass spectrometric analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate. It is intended for researchers, scientists, and professionals in drug development who are utilizing mass spectrometry for the identification, characterization, and quantification of this and structurally related compounds. This document delves into the foundational principles of mass spectrometry as they apply to this specific molecule, offering field-proven insights into experimental design and data interpretation.

Introduction: Understanding the Analyte

Methyl (2-ethoxy-4-formylphenoxy)acetate is a multifaceted organic molecule featuring an aromatic core substituted with an ethoxy group, a formyl (aldehyde) group, and a methyl ester-containing side chain. The interplay of these functional groups dictates its behavior in a mass spectrometer, giving rise to a unique fragmentation pattern that serves as its molecular fingerprint.

Chemical Structure and Properties:

• IUPAC Name: Methyl 2-(2-ethoxy-4-formylphenoxy)acetate

• Molecular Formula: C₁₂H₁₄O₅

• Molecular Weight (Nominal): 238 g/mol

• Exact Mass: 238.08412 g/mol

The presence of a stable aromatic ring suggests that the molecular ion will be readily observed, particularly under electron ionization.[1][2][3] The ether, aldehyde, and ester functionalities provide specific cleavage points that are predictable and diagnostic.

Property	Value	Source
IUPAC Name	Methyl 2-(2-ethoxy-4-formylphenoxy)acetate	Deduced from Analogs[4][5]
Molecular Formula	C₁₂H₁₄O₅	Calculated
Nominal Mass	238 u	Calculated
Monoisotopic Mass	238.08412 u	Calculated

Foundational Principles of Mass Spectrometry for Aromatic Esters and Aldehydes

The mass spectrometric analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate is governed by the fragmentation tendencies of its constituent functional groups. A robust understanding of these principles is paramount for accurate spectral interpretation.

• Aromatic Systems: Aromatic compounds typically exhibit a prominent molecular ion peak due to the stability of the delocalized π-electron system.[1]

• Ether Linkages: Aromatic ethers are known to undergo cleavage at the β-bond relative to the aromatic ring.[2][3] They can also cleave at the bond α to the ring.[2][3]

• Aldehydes: Aldehydic compounds are prone to α-cleavage, resulting in the loss of a hydrogen radical (M-1) or a formyl radical (M-29).[1]

• Esters: Esters commonly fragment via cleavage of the bonds adjacent to the carbonyl group, leading to the loss of the alkoxy group (-OR).[1]

The interplay of these fragmentation pathways for Methyl (2-ethoxy-4-formylphenoxy)acetate will result in a complex but interpretable mass spectrum.

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to ensure robust and reproducible data. Each step includes a rationale to underscore the importance of the chosen methodology.

3.1. Sample Preparation

• Solvent Selection: Dissolve the analyte in a high-purity volatile solvent such as methanol or acetonitrile at a concentration of 1 mg/mL to create a stock solution.

  • Rationale: High-purity solvents minimize background interference. Volatility is crucial for efficient sample introduction into the mass spectrometer.

• Working Solution: Prepare a working solution by diluting the stock solution to 1-10 µg/mL in the same solvent.

  • Rationale: This concentration range is typically optimal for achieving good signal intensity without saturating the detector.

3.2. Instrumentation and Parameters

• Mass Spectrometer: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, is recommended.

  • Rationale: High-resolution instrumentation allows for accurate mass measurements, which is critical for determining the elemental composition of fragment ions.

• Ionization Source:

  • Electron Ionization (EI): For analysis via Gas Chromatography-Mass Spectrometry (GC-MS).

  • Electrospray Ionization (ESI): For analysis via Liquid Chromatography-Mass Spectrometry (LC-MS). ESI is a softer ionization technique, which may yield a more prominent protonated molecule [M+H]⁺.

• GC-MS Parameters (for EI):

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

• LC-MS Parameters (for ESI):

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Column: A C18 reversed-phase column.

  • Ionization Mode: Positive ion mode.

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

Predicted Fragmentation Pathways and Spectral Interpretation

The fragmentation of Methyl (2-ethoxy-4-formylphenoxy)acetate is anticipated to proceed through several key pathways, detailed below.

4.1. Electron Ionization (EI) Fragmentation

Under the high-energy conditions of EI, the molecule will undergo extensive fragmentation.

Caption: Predicted EI fragmentation of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Key Fragmentation Pathways under EI:

• Loss of the formyl group (CHO•): A prominent fragmentation pathway for aromatic aldehydes is the cleavage of the C-C bond between the aromatic ring and the carbonyl group, leading to a fragment at m/z 209 .

• Loss of the methoxycarbonyl radical (•COOCH₃): Cleavage of the ether bond in the side chain can result in the loss of the methoxycarbonyl radical, yielding a fragment at m/z 179 .

• Loss of the carboxymethyl radical (•CH₂COOCH₃): Alpha-cleavage to the ether oxygen on the side chain will lead to the formation of a stable phenoxy cation at m/z 165 . This ion can further lose a molecule of carbon monoxide (CO) to give a fragment at m/z 137 .

• Benzylic-type Cleavage: Cleavage of the bond between the ether oxygen and the aromatic ring is also possible, though likely less favored.

• Loss of the ethoxy group (•OC₂H₅): Cleavage of the ethoxy group from the aromatic ring would result in a fragment at m/z 193 .

4.2. Electrospray Ionization (ESI) Fragmentation

In positive ion mode ESI, the molecule will primarily be observed as the protonated molecule, [M+H]⁺ at m/z 239 . Collision-Induced Dissociation (CID) of this precursor ion will induce fragmentation.

Caption: Predicted ESI-CID fragmentation of protonated Methyl (2-ethoxy-4-formylphenoxy)acetate.

Key Fragmentation Pathways under ESI-CID:

• Neutral Loss of Methanol (CH₃OH): The protonated ester can readily lose a molecule of methanol, leading to a fragment at m/z 207 .

• Loss of the entire ester side chain: A common fragmentation pathway for protonated phenoxyacetic acid derivatives is the loss of the entire acetic acid methyl ester side chain, resulting in a protonated phenoxy ion at m/z 166 .

• Sequential Losses: Following the initial loss of methanol, a subsequent loss of carbon monoxide (CO) from the aldehyde is likely, yielding a fragment at m/z 179 .

Conclusion

The mass spectrometric analysis of Methyl (2-ethoxy-4-formylphenoxy)acetate provides a wealth of structural information. By carefully selecting the ionization technique and optimizing instrumental parameters, a detailed fragmentation map can be generated. The predicted fragmentation pathways outlined in this guide, based on established principles of mass spectrometry, serve as a robust framework for the identification and structural elucidation of this compound and its analogs. The combination of high-resolution mass spectrometry and a systematic approach to data interpretation will ensure the highest level of confidence in analytical results.

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"biological activity of phenoxyacetic acid derivatives"

An In-depth Technical Guide to the Biological Activity of Phenoxyacetic Acid Derivatives

Authored by: A Senior Application Scientist

Foreword

The phenoxyacetic acid scaffold represents a cornerstone in the development of biologically active molecules. From its early applications in agriculture to its current exploration in complex therapeutic areas, this seemingly simple chemical entity has proven to be remarkably versatile. This guide is intended for researchers, scientists, and professionals in drug development who seek a deeper understanding of the multifaceted biological activities of phenoxyacetic acid derivatives. We will delve into their synthesis, mechanisms of action across various biological domains, structure-activity relationships, and the experimental methodologies used to evaluate their efficacy. It is my hope that this comprehensive overview will not only serve as a valuable resource but also inspire further innovation in the field.

Part 1: The Phenoxyacetic Acid Core: A Foundation for Diverse Bioactivity

Phenoxyacetic acid (POA) is an organic compound characterized by a phenyl ring linked to an acetic acid moiety through an ether bond.[1] This fundamental structure, an O-phenyl derivative of glycolic acid, is the parent compound for a vast array of derivatives with significant biological activities.[1][2] While POA itself has limited herbicidal activity, its derivatives, such as 2,4-dichlorophenoxyacetic acid (2,4-D) and 2-methyl-4-chlorophenoxyacetic acid (MCPA), are widely used as herbicides.[1] The versatility of the phenoxyacetic acid core lies in the potential for substitution on the phenyl ring and modification of the carboxylic acid group, allowing for the fine-tuning of its physicochemical properties and biological targets.[3] This has led to the development of derivatives with a broad spectrum of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, and antihypertensive properties.[4][5]

The journey of phenoxyacetic acid derivatives began with their discovery as plant growth regulators, mimicking the action of the natural plant hormone auxin. This led to their widespread adoption in agriculture for controlling broadleaf weeds.[3] Subsequent research unveiled their potential in medicine, with the phenoxyacetic acid moiety now being a key structural component in various approved drugs.[4] This guide will explore the chemical basis for this remarkable diversity of function, examining how subtle molecular modifications can lead to profound changes in biological activity.

Part 2: Synthesis of Phenoxyacetic Acid Derivatives: From Benchtop to Biological Screening

The synthesis of phenoxyacetic acid and its derivatives is typically straightforward, making this scaffold attractive for medicinal chemistry and drug discovery programs. The most common and historically significant method is a variation of the Williamson ether synthesis.

General Synthetic Pathway: The Williamson Ether Synthesis Approach

The classical synthesis involves the reaction of a substituted phenol with a haloacetic acid, typically chloroacetic acid, in the presence of a base.[1] The base, often sodium hydroxide, deprotonates the phenol to form a more nucleophilic phenoxide ion. This phenoxide then displaces the halide from the haloacetic acid in a nucleophilic substitution reaction to form the corresponding phenoxyacetic acid.[1]

A general representation of this synthesis is as follows:

• Deprotonation of Phenol: A substituted phenol is treated with a strong base (e.g., NaOH) to generate the sodium phenoxide salt.

• Nucleophilic Substitution: The sodium phenoxide is then reacted with sodium chloroacetate. The phenoxide ion acts as a nucleophile, attacking the carbon atom bearing the chlorine and displacing it to form the sodium salt of the phenoxyacetic acid derivative.[1]

• Acidification: The resulting salt is acidified with a strong mineral acid (e.g., HCl) to protonate the carboxylate and yield the final phenoxyacetic acid derivative.[6]

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A Senior Application Scientist's Guide to the Discovery and Isolation of Novel Phenoxyacetates

An In-Depth Technical Guide for Drug Development Professionals

Preamble: The Enduring Versatility of the Phenoxyacetate Scaffold

The phenoxyacetic acid framework, a deceptively simple structure comprising a phenyl ring linked to an acetic acid moiety via an ether bond, represents one of the most versatile and enduring scaffolds in modern chemistry.[1] Its derivatives have found widespread application as pharmaceuticals, pesticides, fungicides, and dyes.[2][3] From the selective herbicidal action of 2,4-D to the anti-inflammatory properties of novel COX-2 inhibitors, the biological activity of these compounds can be exquisitely tuned through strategic chemical modification.[4][5][6]

This guide is not a rigid recitation of protocols. Instead, it is a distillation of field-proven insights designed to navigate the intricate journey from conceptual design to the isolation of a pure, novel phenoxyacetate candidate. We will explore the causality behind experimental choices, the self-validating nature of robust protocols, and the iterative logic that underpins successful discovery campaigns.

Part 1: Discovery Strategies - From Concept to Candidate

The quest for a novel phenoxyacetate begins not in the flask, but with a strategic hypothesis. The two primary pathways to discovery are rational design and library screening, often used in concert.

Rational Drug Design (RDD) & Structure-Activity Relationships (SAR)

Rational design is a methodical approach that leverages knowledge of a biological target to design molecules with high affinity and selectivity.[7] This process is fundamentally guided by Structure-Activity Relationship (SAR) studies, which seek to understand how chemical structure correlates with biological activity.[8][9][10]

The core principle of SAR for phenoxyacetates is that the nature, position, and number of substituents on the aromatic ring, along with modifications to the acetic acid side chain, profoundly influence biological function.[1] For example, in developing selective COX-2 inhibitors, specific hydrophobic groups and hydrogen bond spacers are strategically integrated to maximize interaction with the enzyme's active site.[4] Similarly, the position of chlorine atoms on the phenyl ring is a critical determinant of herbicidal activity and selectivity.[6] This iterative process of design, synthesis, and testing is the cornerstone of modern lead optimization.[7]

Caption: Rational Drug Design Cycle for Phenoxyacetates.

High-Throughput Screening (HTS) & Library Development

While RDD is target-focused, HTS involves testing large collections (libraries) of compounds against a biological target to identify "hits." A crucial prerequisite is access to a chemically diverse library. The synthesis protocols detailed below are ideally suited for generating a focused library of novel phenoxyacetate derivatives, where systematic variations in starting materials can rapidly produce dozens of unique candidates for screening.

Part 2: The Core Synthesis of Novel Phenoxyacetates

The most common and reliable method for constructing the phenoxyacetate ether linkage is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloacetate by a phenoxide ion.

The Core Reaction: Williamson Ether Synthesis

The general transformation involves reacting a substituted phenol with an alpha-halo-ester (like ethyl bromoacetate) or a salt of a haloacetic acid (like sodium chloroacetate) in the presence of a base.[4][11] The base is critical as it deprotonates the phenol to form the more nucleophilic phenoxide anion, which then attacks the electrophilic carbon of the haloacetate.

Caption: Core Williamson Ether Synthesis Pathway.

Experimental Protocol: Synthesis of Ethyl 2-(4-formyl-2-methoxyphenoxy)acetate

This protocol is a representative example adapted from methodologies for synthesizing precursors to COX-2 inhibitors and other derivatives.[4][12] It demonstrates the synthesis of an esterified phenoxyacetate, which can be subsequently hydrolyzed to the carboxylic acid.

Materials:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• Ethyl bromoacetate

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a solution of vanillin (1.0 eq) in DMF, add anhydrous potassium carbonate (1.5 eq). Stir the suspension at room temperature for 15 minutes. The K₂CO₃ acts as the base to deprotonate the phenolic hydroxyl group.

• Addition of Alkylating Agent: Add ethyl bromoacetate (1.2 eq) dropwise to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12 hours.[12] The progress can be monitored by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Work-up: Pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL). The organic layers are combined. This step separates the organic product from the inorganic salts and DMF.

• Washing: Wash the combined organic layer with water and then with brine. The brine wash helps to remove any remaining water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is then purified by column chromatography (see Part 3.2) to yield the pure ethyl phenoxyacetate derivative.

Hydrolysis to Carboxylic Acid (Optional): The synthesized ester can be hydrolyzed to the corresponding carboxylic acid by refluxing with a base like sodium hydroxide in a methanol/water mixture, followed by acidification.[4][12]

Part 3: Isolation and Purification - The Chromatographic Imperative

Synthesis rarely yields a perfectly pure product. Isolation of the target molecule from unreacted starting materials, by-products, and catalysts is a critical step that relies heavily on chromatographic techniques.[13][14][15]

Principles of Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while being carried through the column by a mobile phase (a solvent or solvent mixture).[14] Less polar compounds have weaker interactions with the polar silica gel and elute faster, while more polar compounds interact more strongly and elute later. The choice of mobile phase (eluent) is key to achieving good separation.

Experimental Protocol: Purification by Silica Gel Column Chromatography

Materials:

• Crude product from synthesis

• Silica gel (for column chromatography)

• Solvent system (e.g., Hexane/Ethyl Acetate mixture, determined by prior TLC analysis)

• Glass column, collection tubes, cotton or glass wool

Procedure:

• Column Packing: Securely clamp the glass column in a vertical position. Place a small plug of cotton or glass wool at the bottom. Add a layer of sand. Prepare a slurry of silica gel in the initial, least polar mobile phase solvent mixture. Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a suitable solvent. Carefully load this solution onto the top of the silica bed.

• Elution: Carefully add the mobile phase to the top of the column. Open the stopcock and begin collecting fractions. Maintain a constant level of solvent above the silica bed to prevent the column from running dry, which can cause cracking and poor separation.

• Gradient Elution (Optional but Recommended): Start with a non-polar solvent system (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 7:3, 1:1) over the course of the separation. This allows for the efficient elution of compounds with a range of polarities.

• Fraction Analysis: Monitor the fractions being collected using TLC. Spot each fraction on a TLC plate to identify which ones contain the desired product.

• Product Recovery: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the purified phenoxyacetate derivative.

Part 4: Structural Elucidation and Characterization

Once a compound is synthesized and purified, its chemical structure and purity must be unequivocally confirmed. This is achieved through a combination of spectroscopic and analytical methods.[16][17][18]

The Spectroscopic Toolkit

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the carbon-hydrogen framework of a molecule.[17] ¹H NMR reveals the number of different types of protons, their chemical environment, and their proximity to other protons. ¹³C NMR shows the number and types of carbon atoms. For phenoxyacetates, NMR is essential for confirming the substitution pattern on the aromatic ring and the successful formation of the ether linkage.[19]

• Mass Spectrometry (MS): Determines the molecular weight of the compound by measuring the mass-to-charge ratio of its ions.[20] This provides a direct confirmation of the molecular formula.

• Infrared (IR) Spectroscopy: Identifies the functional groups present in a molecule.[17] For a phenoxyacetic acid, characteristic peaks would include a strong C=O stretch for the carboxylic acid and C-O stretches for the ether and acid groups.[19]

Caption: Workflow for Analytical Characterization.

Purity Assessment

Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are used to determine the purity of the final compound, often providing a quantitative measure (e.g., >95% pure).[21][22]

Part 5: Biological Evaluation & Data Interpretation

The final step is to test the novel compound for its intended biological activity. This closes the loop of the rational design cycle, providing crucial data for SAR analysis.

In Vitro Assays

Newly synthesized compounds are typically first evaluated in in vitro assays. For anti-inflammatory agents, this could be a COX-2 inhibition assay to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).[4] For potential anti-cancer agents, a cytotoxicity assay like the MTT assay is used against various cancer cell lines.[23] For herbicides, activity is tested against specific weed species.[5]

Data Summary and SAR

The quantitative data from these assays is crucial. By comparing the activity of different analogs, researchers can deduce key structure-activity relationships.

Table 1: Representative Biological Activity of Novel Phenoxyacetate Derivatives

Compound ID	Target/Assay	Key Structural Features	Measured Activity	Reference
Compound 5f	COX-2 Inhibition	4-bromobenzohydrazide moiety	In vivo paw thickness inhibition: 63.35%	[12]
Compound 7b	COX-2 Inhibition	2-phenylacetohydrazide moiety	In vivo paw thickness inhibition: 46.51%	[12]
Compound 5b	Herbicidal (B. campestris)	Camphene-derived ammonium salt of 2,4-D	IC₅₀: 0.000281 mmol/L (shoot growth)	[5]
Compound 5c	Herbicidal (L. multiflorum)	Camphene-derived ammonium salt of MCPA	IC₅₀: 0.026 mmol/L (shoot growth)	[5]

This data directly informs the next round of molecular design. For instance, the high activity of the 4-bromophenyl derivative (Compound 5f) suggests that this hydrophobic, electron-withdrawing group is favorable for COX-2 inhibition, guiding the synthesis of further analogs with similar features.[4][12]

Conclusion

The discovery and isolation of novel phenoxyacetates is a systematic, multi-disciplinary process. It begins with a rational design hypothesis grounded in SAR and culminates in the rigorous analytical confirmation of a pure, novel chemical entity. The true expertise lies not just in executing the individual steps, but in understanding the intricate connections between them—how the choice of a starting material impacts biological activity, how purification strategy affects final yield and purity, and how analytical data feeds back to refine the next generation of compounds. By embracing this integrated and logical workflow, researchers can efficiently navigate the path from idea to innovation.

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• Harras, M. F., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. ResearchGate. Retrieved from [Link]_

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• Hait, W. N., et al. (1993). Structure-activity relationships of phenothiazines and related drugs for inhibition of protein kinase C. Biochemical Pharmacology. Retrieved from [Link]

• Li, Q., et al. (2025). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Environmental Science: Advances. Retrieved from [Link]

• Leah4sci. (2013). Spectroscopy Introduction: Using NMR, IR, and Mass Spec in Organic Chemistry. YouTube. Retrieved from [Link]

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• (2009). CN101434542A - Preparation of methyl phenoxyacetate. Google Patents.

• Coskun, O. (2016). Separation techniques: Chromatography. JournalAgent. Retrieved from [Link]

• Kawahara, F. K., et al. (1998). GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of Analytical Toxicology. Retrieved from [Link]

• (n.d.). Phenoxyacetate | C8H7O3-. PubChem. Retrieved from [Link]

• Taylor, J. (2022). Chromatography: Techniques of Separation. TSI Journals. Retrieved from [Link]

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• Rzemieniecki, T., et al. (2021). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Molecules. Retrieved from [Link]

• (2024). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Welch Materials. Retrieved from [Link]

• Paz, L. R., et al. (2022). Rational Drug Design and Synthesis of Molecules Targeting the Angiotensin II Type 1 and Type 2 Receptors. Molecules. Retrieved from [Link]

• Li, Q., et al. (2025). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Environmental Science: Advances. Retrieved from [Link]

• van de Wetering, I., et al. (2008). Structure-activity relationships of phenylalkylamines as agonist ligands for 5-HT(2A) receptors. ChemMedChem. Retrieved from [Link]

• (n.d.). NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy. Universal Class. Retrieved from [Link]

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• Reddy, S. M., et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

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An In-Depth Technical Guide to the In Silico Evaluation of Methyl (2-ethoxy-4-formylphenoxy)acetate Derivatives as Acetylcholinesterase Inhibitors

Introduction: The Therapeutic Potential of Phenoxyacetate Scaffolds

Phenoxyacetic acid and its derivatives represent a versatile chemical scaffold that is a cornerstone in the development of a multitude of therapeutic agents. This structural motif is present in drugs with a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, anticonvulsant, and antihypertensive properties[1]. The inherent synthetic tractability of the phenoxyacetate core allows for extensive chemical modifications, enabling the fine-tuning of its physicochemical and pharmacokinetic properties to engage with specific biological targets.

Recent research has highlighted that derivatives of the closely related methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetates are potent inhibitors of acetylcholinesterase (AChE)[2]. AChE is a critical enzyme in the central nervous system responsible for the hydrolysis of the neurotransmitter acetylcholine. The inhibition of AChE is a key therapeutic strategy in the management of neurodegenerative diseases such as Alzheimer's disease, where it can help to alleviate cognitive symptoms[2][3][4].

This guide presents a comprehensive in silico workflow designed to explore the potential of novel Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives as acetylcholinesterase inhibitors. We will delve into the methodologies of molecular docking, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction, and molecular dynamics simulations, providing both the "how" and the "why" behind each step of the computational analysis.

Part 1: A Strategic In Silico Workflow for Drug Discovery

The journey from a chemical concept to a viable drug candidate is long and fraught with challenges. In silico methods provide a powerful means to navigate this complexity, allowing for the rapid and cost-effective screening and optimization of potential therapeutic agents before committing to expensive and time-consuming laboratory synthesis and testing[5][6]. Our workflow is designed to systematically evaluate the potential of our candidate derivatives, starting with their ability to bind to the target protein and progressively filtering them based on their drug-like properties and the stability of their interaction with the target.

Caption: A streamlined in silico workflow for the discovery and optimization of novel drug candidates.

Part 2: Molecular Docking - Unveiling Binding Interactions

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex[7]. In our context, it allows us to simulate the interaction between our designed Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives (the ligands) and the active site of acetylcholinesterase (the receptor).

Protocol for Molecular Docking

• Receptor Preparation:

  • The three-dimensional crystal structure of human acetylcholinesterase is obtained from the Protein Data Bank (PDB). A commonly used structure is PDB ID: 4EY6.

  • The protein structure is prepared by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to the amino acid residues, often using tools like the Protein Preparation Wizard in Maestro (Schrödinger) or AutoDockTools.

• Ligand Preparation:

  • The 2D structures of the Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives are drawn using a chemical drawing software (e.g., ChemDraw) and converted to 3D structures.

  • The ligands are then energy-minimized using a suitable force field (e.g., OPLS3e or MMFF94) to obtain a stable conformation.

• Grid Generation:

  • A docking grid is defined around the active site of the acetylcholinesterase enzyme. The active site is typically identified based on the location of a co-crystallized known inhibitor or through literature review of key catalytic residues.

• Docking Simulation:

  • The docking simulation is performed using software such as AutoDock Vina, Glide, or GOLD. The software systematically samples different conformations and orientations of the ligand within the defined grid and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Results:

  • The results are analyzed to identify the derivatives with the best docking scores (lowest binding energy), which suggests a stronger binding affinity.

  • The binding poses of the top-ranked compounds are visually inspected to understand the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) with the amino acid residues in the active site of AChE.

Caption: The key steps involved in a typical molecular docking protocol.

Hypothetical Docking Results

The following table presents hypothetical docking results for a series of designed derivatives, showcasing the kind of data that would be generated and analyzed.

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues
MEFPA-01	-9.8	Trp86, Tyr133, Phe338
MEFPA-02	-10.5	Trp86, Tyr133, Phe338, Ser203
MEFPA-03	-8.9	Tyr133, Phe338
MEFPA-04	-11.2	Trp86, Tyr133, Phe338, His447

Part 3: ADMET Prediction - Assessing Drug-Likeness

A promising drug candidate must not only bind effectively to its target but also possess favorable pharmacokinetic properties to be effective and safe in the body. ADMET studies are crucial for this assessment[5][8]. In silico ADMET prediction allows for the early identification of compounds with potential liabilities, such as poor absorption or high toxicity, thereby reducing the risk of late-stage failures in drug development[5][8].

Protocol for In Silico ADMET Prediction

• Selection of Tools: A variety of online tools and software packages are available for ADMET prediction, such as SwissADME, pkCSM, and ADMET Predictor®[9][10][11]. These platforms use a combination of rule-based and machine learning models to predict a wide range of properties.

• Input of Molecular Structures: The SMILES (Simplified Molecular Input Line Entry System) strings or 3D structures of the top-ranked compounds from the docking studies are submitted to the prediction server.

• Analysis of Key Parameters: The following key parameters are analyzed:

  • Absorption: Parameters like Caco-2 cell permeability and human intestinal absorption are evaluated to predict how well the compound will be absorbed from the gut.

  • Distribution: Properties such as plasma protein binding and blood-brain barrier (BBB) penetration are assessed. For a centrally acting drug like an AChE inhibitor, BBB penetration is crucial.

  • Metabolism: Prediction of interactions with cytochrome P450 (CYP) enzymes (e.g., CYP1A2, CYP2C9, CYP2D6, CYP3A4) is important to identify potential drug-drug interactions[12].

  • Excretion: Parameters related to renal clearance are evaluated.

  • Toxicity: Predictions for mutagenicity (e.g., AMES test), cardiotoxicity (e.g., hERG inhibition), and hepatotoxicity are assessed to flag potential safety concerns.

  • Lipinski's Rule of Five: This rule is used as a general guideline to assess the drug-likeness of a compound based on its molecular weight, logP, and the number of hydrogen bond donors and acceptors.

Caption: Decision-making flowchart based on ADMET prediction results.

Hypothetical ADMET Profile

The following table summarizes a hypothetical ADMET profile for the top two candidates from the docking study.

Parameter	MEFPA-02	MEFPA-04	Acceptable Range
Molecular Weight	420.4 g/mol	455.5 g/mol	< 500
LogP	3.5	4.1	< 5
H-bond Donors	1	1	< 5
H-bond Acceptors	6	7	< 10
BBB Permeant	Yes	Yes	Yes
CYP2D6 Inhibitor	No	Yes	No
AMES Toxicity	Non-mutagen	Non-mutagen	Non-mutagen
hERG Inhibition	Low risk	High risk	Low risk

Based on this hypothetical data, MEFPA-02 would be prioritized for further investigation due to its more favorable safety profile (no CYP inhibition and low risk of hERG inhibition).

Part 4: Molecular Dynamics Simulation - Validating the Interaction

While molecular docking provides a static snapshot of the ligand-protein interaction, molecular dynamics (MD) simulations offer a dynamic view, allowing us to assess the stability of the complex over time in a simulated physiological environment. This is a crucial step to validate the docking results and gain deeper insights into the binding mechanism.

Protocol for Molecular Dynamics Simulation

• System Setup:

  • The docked complex of the most promising candidate (e.g., MEFPA-02 with AChE) is placed in a simulation box filled with a chosen water model (e.g., TIP3P).

  • Ions are added to neutralize the system and mimic a physiological salt concentration.

• Simulation Parameters:

  • A suitable force field (e.g., AMBER or CHARMM) is chosen to describe the interatomic forces.

  • The system is first energy-minimized to remove any steric clashes.

  • The system is then gradually heated to the desired temperature (e.g., 300 K) and equilibrated at the desired pressure (e.g., 1 atm).

• Production Run:

  • A production simulation is run for a significant period (typically tens to hundreds of nanoseconds) to collect trajectory data. GROMACS is a widely used software for this purpose[6].

• Trajectory Analysis:

  • The trajectory is analyzed to assess the stability of the protein-ligand complex. Key metrics include:

    • Root Mean Square Deviation (RMSD): To monitor the conformational stability of the protein and the ligand.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To determine the persistence of key hydrogen bonds identified in the docking study.

    • Binding Free Energy Calculation: Methods like MM/PBSA or MM/GBSA can be used to calculate the binding free energy, providing a more accurate estimation of binding affinity than docking scores alone.

Conclusion and Future Directions

This in-depth technical guide has outlined a robust in silico workflow for the evaluation of Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives as potential acetylcholinesterase inhibitors. By systematically applying molecular docking, ADMET prediction, and molecular dynamics simulations, researchers can efficiently screen and prioritize compounds with high binding affinity, favorable pharmacokinetic properties, and stable interactions with the target enzyme.

The insights gained from these computational studies provide a strong foundation for the next phase of drug discovery: the chemical synthesis of the most promising candidates and their subsequent in vitro and in vivo evaluation. This integrated approach, combining computational and experimental methods, is essential for accelerating the development of novel and effective therapies for neurodegenerative diseases.

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Unlocking the Potential of Substituted Phenoxyacetic Acids: A Guide to Physicochemical Properties and Their Determinants

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Phenoxyacetic Acid Scaffold

The phenoxyacetic acid moiety is a cornerstone in the development of biologically active molecules. From its foundational role in the synthesis of widely used herbicides like 2,4-D and MCPA to its integration into modern pharmaceuticals, this scaffold's versatility is undeniable.[1][2] Phenoxyacetic acid derivatives are integral to drugs with applications as anti-inflammatory agents, antihypertensives, and antibacterials.[1] Their biological efficacy is not an accident of nature but a direct consequence of their molecular architecture and the resulting physicochemical properties. The strategic placement of substituents on the phenyl ring allows for the fine-tuning of these properties, directly influencing how the molecule behaves in a biological system—how it is absorbed, distributed, metabolized, and ultimately, how it interacts with its target.

This guide provides a comprehensive exploration of the core physicochemical properties of substituted phenoxyacetic acids. We will move beyond mere definitions to explain the causality behind these characteristics, focusing on how specific substitutions dictate acidity (pKa), lipophilicity (logP/logD), and solubility. Furthermore, this document serves as a practical handbook, offering field-proven, step-by-step protocols for the accurate determination of these critical parameters. For the researcher and drug development professional, a mastery of these concepts is paramount to the rational design of new chemical entities with enhanced efficacy and optimized pharmacokinetic profiles.

A common and historically significant method for synthesizing the core structure is the Williamson ether synthesis, reacting a substituted sodium phenolate with sodium chloroacetate in an aqueous medium.[3]

Core Physicochemical Properties: The Structure-Property Relationship

The biological activity of a substituted phenoxyacetic acid is intimately linked to its physicochemical profile. The key to rational drug design lies in understanding how modifying the molecular structure predictably alters these properties.

Acidity (pKa)

The pKa, or acid dissociation constant, is arguably the most critical physicochemical parameter for this class of compounds. It quantifies the tendency of the carboxylic acid group to donate a proton. This value dictates the ionization state of the molecule at a given pH, which in turn governs its aqueous solubility, membrane permeability, and ability to interact with biological targets. Phenoxyacetic acids are generally weak acids, with the parent compound having a pKa of approximately 3.7.[3]

The acidity is profoundly influenced by the electronic nature of the substituents on the aromatic ring.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or chloro (-Cl) groups are electronegative and pull electron density away from the carboxylic acid group via inductive and/or resonance effects. This stabilizes the resulting carboxylate anion (phenoxyacetate), making the proton more likely to dissociate and thus lowering the pKa (stronger acid).[4][5] The effect is most pronounced when the substituent is at the ortho or para position, where resonance effects are maximized.[4]

• Electron-Donating Groups (EDGs): Substituents like methyl (-CH₃) or methoxy (-OCH₃) groups donate electron density to the ring. This destabilizes the carboxylate anion, making proton dissociation less favorable and thus raising the pKa (weaker acid).

This predictable relationship allows scientists to tune the acidity of a molecule to optimize its behavior in a specific physiological environment, such as the low pH of the stomach or the neutral pH of the bloodstream.

Table 1: pKa Values of Selected Substituted Phenoxyacetic Acids

Compound	Substituent(s)	pKa Value
Phenoxyacetic acid	None	~3.7[3]
4-Chlorophenoxyacetic acid (4-CPA)	4-Cl	~3.0 - 3.1[6]
2,4-Dichlorophenoxyacetic acid (2,4-D)	2,4-di-Cl	~2.6 - 2.9[6]
2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)	2,4,5-tri-Cl	~2.6 - 2.9[6]
4-Chloro-2-methylphenoxyacetic acid (MCPA)	4-Cl, 2-CH₃	~3.1[6]

Lipophilicity (logP and logD)

Lipophilicity, the "fat-loving" nature of a molecule, is crucial for its ability to cross biological membranes, such as the intestinal wall or the blood-brain barrier. It is most commonly expressed as the logarithm of the partition coefficient (logP) or the distribution coefficient (logD).

• logP describes the partitioning of the neutral (unionized) form of the molecule between an organic phase (typically n-octanol) and an aqueous phase.[7]

• logD is the partition ratio at a specific pH, accounting for both the ionized and unionized forms of the molecule. For an acidic compound like a phenoxyacetic acid, logD will be lower than logP at pH values above its pKa, as the ionized form is more water-soluble.[8]

Substituents play a direct role in modifying lipophilicity. Adding nonpolar, hydrophobic groups like halogens or alkyl chains increases the logP value, making the compound more lipophilic.[6][9] Conversely, adding polar groups would decrease the logP. As seen with chlorinated derivatives, increasing the degree of chlorination generally increases lipophilicity, which can correlate with increased biological activity but may also impact environmental persistence.[9]

Table 2: LogP Values of Selected Substituted Phenoxyacetic Acids

Compound	Substituent(s)	LogP Value
Phenoxyacetic acid	None	~1.34 - 1.48[3][10]
4-Chlorophenoxyacetic acid (4-CPA)	4-Cl	1.88
2,4-Dichlorophenoxyacetic acid (2,4-D)	2,4-di-Cl	2.81
2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)	2,4,5-tri-Cl	3.74
4-Chloro-2-methylphenoxyacetic acid (MCPA)	4-Cl, 2-CH₃	3.22
(Note: LogP values can vary slightly based on the determination method.)

Solubility

The solubility of a compound is a critical factor for formulation and bioavailability. For substituted phenoxyacetic acids, aqueous solubility is highly dependent on pH.

• At low pH (pH < pKa): The molecule is predominantly in its neutral, protonated form. This form is less polar and has lower aqueous solubility.

• At high pH (pH > pKa): The molecule exists primarily as the deprotonated, anionic carboxylate. This charged species is significantly more polar and thus more soluble in water.

The parent phenoxyacetic acid has a water solubility of about 12 g/L.[3] Generally, increasing lipophilicity through substitution (e.g., adding more chlorine atoms) tends to decrease intrinsic aqueous solubility.[9] These compounds are, however, often highly soluble in organic solvents like ethanol and diethyl ether.[3]

Spectroscopic Characterization

Before any property determination, the identity and purity of the compound must be unequivocally confirmed. Standard spectroscopic methods are employed for this purpose.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy provide a detailed map of the carbon-hydrogen framework, confirming the substitution pattern on the aromatic ring and the integrity of the oxyacetic acid side chain.[10][11]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups. Characteristic peaks include a strong carbonyl (C=O) stretch from the carboxylic acid (~1700-1750 cm⁻¹) and the C-O-C ether linkage stretches.[2]

• UV-Visible (UV-Vis) Spectroscopy: These compounds contain a UV-active chromophore (the substituted benzene ring). UV-Vis spectroscopy is less useful for detailed structural elucidation but is a powerful and simple tool for quantifying the concentration of the compound in solution, which is essential for pKa and logP determination protocols.[12][13]

Methodologies for Physicochemical Profiling

Accurate and reproducible data are the bedrock of good science. The following section details robust, self-validating protocols for determining the key physicochemical parameters of substituted phenoxyacetic acids.

Workflow 1: Synthesis via Williamson Ether Synthesis

A general and reliable method for preparing these compounds involves the reaction of a substituted phenol with a haloacetic acid ester, followed by hydrolysis.

Caption: General workflow for the synthesis of substituted phenoxyacetic acids.

Step-by-Step Protocol: Synthesis

• Deprotonation: Dissolve the starting substituted phenol in an appropriate solvent (e.g., ethanol or water). Add one molar equivalent of a strong base (e.g., sodium hydroxide) and stir until the phenol is fully converted to the corresponding sodium phenolate.

• Substitution: To the sodium phenolate solution, add one equivalent of sodium chloroacetate. Heat the reaction mixture under reflux for several hours to drive the nucleophilic substitution to completion.[3]

• Work-up: After cooling, the reaction mixture is acidified with a strong acid like hydrochloric acid (HCl).

• Isolation: The substituted phenoxyacetic acid, being less soluble in acidic water, will precipitate out. The solid product is then collected by filtration, washed with cold water to remove inorganic salts, and dried.

• Purification: Recrystallization from a suitable solvent (e.g., an ethanol/water mixture) is performed to yield the pure compound. Purity should be verified by measuring the melting point and spectroscopic analysis (NMR, IR).

Workflow 2: pKa Determination by Potentiometric Titration

Potentiometric titration is the gold-standard method for pKa determination due to its high precision and direct measurement of pH changes.[12] The pKa is found at the half-equivalence point, where the concentrations of the acidic and conjugate base forms are equal.

Caption: Workflow for pKa determination using potentiometric titration.

Step-by-Step Protocol: Potentiometric Titration

• Preparation: Prepare a ~1-10 mM solution of the purified phenoxyacetic acid derivative in deionized, carbonate-free water.[12][14] A co-solvent like ethanol may be used if solubility is low, but the pKa will be for that specific solvent system.[12]

• Calibration: Calibrate a high-quality pH electrode and meter using at least two, preferably three, standard buffers (e.g., pH 4.01, 7.00, 10.01).[14] Ensure the temperature of the buffers and the sample solution is constant and recorded.

• Setup: Place a known volume (e.g., 20-50 mL) of the analyte solution in a jacketed beaker to maintain constant temperature. Place the calibrated pH electrode and a magnetic stir bar into the solution.[15]

• Titration: Add a standardized solution of strong base (e.g., 0.1 M NaOH, carbonate-free) in small, precise increments using a burette or automated titrator.[15]

• Data Recording: After each addition of titrant, allow the pH reading to stabilize and record the pH and the total volume of titrant added. Continue well past the equivalence point (the area of rapid pH change).[15]

• Data Analysis:

  • Plot pH (y-axis) versus the volume of titrant added (x-axis) to generate the titration curve.

  • Determine the exact equivalence point volume (V_eq). This is the inflection point of the curve, most accurately found by plotting the first derivative (ΔpH/ΔV vs. V) or second derivative (Δ²pH/ΔV² vs. V).[16]

  • The pKa is the pH value at exactly half the equivalence point volume (V_eq / 2).

Workflow 3: Lipophilicity (logP) Determination

Both the classic shake-flask method and the modern RP-HPLC method are widely used. The choice depends on the required accuracy, throughput, and amount of sample available.

Caption: Comparison of Shake-Flask and RP-HPLC workflows for logP determination.

Step-by-Step Protocol 1: Shake-Flask Method

• Phase Preparation: Prepare n-octanol saturated with water (or an appropriate buffer for logD) and water/buffer saturated with n-octanol. This pre-equilibration is critical for accuracy.[17]

• Partitioning: Add a small, known amount of the compound to a vial containing known volumes of the two prepared phases (e.g., 5 mL of each). The amount should not exceed the solubility limit in either phase.

• Equilibration: Seal the vial and shake or agitate it at a constant temperature for a sufficient time (e.g., 1-24 hours) to ensure partitioning has reached equilibrium.[18]

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each phase using a suitable analytical method like UV-Vis spectroscopy or HPLC.[17][18]

• Calculation: Calculate the partition coefficient P as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.[7]

Step-by-Step Protocol 2: RP-HPLC Method

• System Setup: Use a standard reversed-phase HPLC system with a C18 column. The mobile phase is typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and water/buffer.[18]

• Calibration: Prepare a set of standard compounds with well-established logP values that span the expected range of your test compound.

• Run Standards: Inject each standard and record its retention time (t_R). Also, determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil).

• Calculate Capacity Factor (k'): For each standard, calculate the capacity factor using the formula: k' = (t_R - t₀) / t₀.[18]

• Generate Calibration Curve: Plot the known logP values of the standards (y-axis) against their corresponding log k' values (x-axis). Perform a linear regression to get the equation of the line.

• Run Sample: Inject your substituted phenoxyacetic acid and determine its retention time (t_R) and calculate its log k'.

• Determine logP: Use the regression equation from the calibration curve to calculate the logP of your sample from its measured log k'. This method provides a reliable estimate of logP and is ideal for screening libraries of compounds.[19]

Conclusion

Substituted phenoxyacetic acids are a class of molecules whose chemical simplicity belies their profound impact on agriculture and medicine. Their biological function is a direct reflection of their physicochemical properties, which can be rationally modulated through chemical synthesis. A thorough understanding and accurate measurement of pKa, logP, and solubility are not merely academic exercises; they are essential, predictive tools in the hands of researchers and drug developers. By employing the robust methodologies outlined in this guide, scientists can characterize their compounds with confidence, enabling a more efficient and insightful approach to the design of next-generation molecules with tailored activities and optimized in-vivo performance.

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• O'Driscoll, J., et al. (2018). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health, 15(11), 2588. Available from: [Link]

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A Guide to Methyl (2-ethoxy-4-formylphenoxy)acetate: A Versatile Scaffold in Modern Medicinal Chemistry

Abstract

In the landscape of contemporary drug discovery, the strategic use of versatile chemical building blocks is paramount to the efficient synthesis of novel therapeutic agents. Methyl (2-ethoxy-4-formylphenoxy)acetate, a derivative of the naturally abundant and privileged scaffold vanillin, has emerged as a key intermediate of significant interest.[1][2] This technical guide provides an in-depth analysis of this compound, detailing its synthesis, physicochemical properties, and, most critically, its application as a strategic building block in medicinal chemistry. We will explore the causality behind its synthetic utility, provide field-proven experimental protocols, and present case studies that underscore its role in constructing complex, biologically active molecules. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this scaffold in their synthetic endeavors.

Introduction: The Strategic Value of Vanillin-Derived Scaffolds

Vanillin and its derivatives are classified as "privileged scaffolds" in medicinal chemistry.[1][2] This designation is reserved for molecular frameworks that can bind to multiple, diverse biological targets, thereby serving as a robust starting point for developing a wide range of therapeutic agents. The aromatic ring of vanillin, adorned with an aldehyde, ether, and (in its precursor) a hydroxyl group, provides multiple handles for chemical modification, allowing for the generation of diverse compound libraries with promising biological activities.[1][2][3]

Methyl (2-ethoxy-4-formylphenoxy)acetate capitalizes on this privileged core. By modifying the parent structure, ethyl vanillin, two key changes are instituted:

• Alkylation of the Phenolic Hydroxyl: The introduction of the methyl acetate group via an ether linkage enhances metabolic stability compared to a free phenol and introduces a new vector for chemical elaboration or a critical binding motif.

• Retention of the Aldehyde: The formyl group at the 4-position is the primary reactive handle for synthetic diversification, enabling a multitude of carbon-carbon and carbon-nitrogen bond-forming reactions.

This strategic combination of a stable core, a reactive handle, and a modifiable ester group makes Methyl (2-ethoxy-4-formylphenoxy)acetate a highly valuable and versatile building block for constructing complex molecules.[4][5]

Physicochemical & Structural Properties

A thorough understanding of a building block's properties is fundamental to its effective use in synthesis. The key properties of the title compound's close analogues are summarized below.

Table 1: Physicochemical Properties of Related Structures

Property	Value (Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate)	Value (Ethyl (4-formylphenoxy)acetate)	Reference
Molecular Formula	C₁₂H₁₃ClO₅	C₁₁H₁₂O₄	[6]
Molecular Weight	272.68 g/mol	208.21 g/mol	[6]
Melting Point	Not available	41-42 °C	[7]
Boiling Point	Not available	328.7°C at 760 mmHg	[7]
LogP (XLogP3)	2.2	1.5	[6][7]
Hydrogen Bond Donors	0	0	[6][7]
Hydrogen Bond Acceptors	5	4	[6][7]

| Rotatable Bond Count | 7 | 6 |[6][7] |

Synthesis of the Building Block

The preparation of Methyl (2-ethoxy-4-formylphenoxy)acetate is typically achieved through a classical Williamson ether synthesis, a robust and high-yielding reaction. The causality behind this choice is its reliability and the ready availability of the starting materials.

Reaction Scheme: 4-hydroxy-2-ethoxybenzaldehyde (ethyl vanillin) is deprotonated by a mild base, typically potassium carbonate, to form a phenoxide. This nucleophilic phenoxide then undergoes an Sₙ2 reaction with an electrophile, methyl bromoacetate or methyl chloroacetate, to yield the desired product.

Caption: General workflow for the synthesis of the title compound.

Detailed Synthetic Protocol

This protocol is a validated, general procedure adapted from similar syntheses.[8]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-hydroxy-2-ethoxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (2.0 eq), and a suitable solvent such as acetone or DMF.

• Addition of Electrophile: Add methyl bromoacetate (1.2 eq) to the stirring suspension.

• Reaction: Heat the mixture to reflux (for acetone, ~56°C; for DMF, ~80°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: Dissolve the crude residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude product can be purified by flash column chromatography or recrystallization to yield the pure Methyl (2-ethoxy-4-formylphenoxy)acetate.

Core Applications in Medicinal Chemistry: The Power of the Formyl Group

The primary utility of Methyl (2-ethoxy-4-formylphenoxy)acetate lies in the reactivity of its aromatic aldehyde (formyl) group. This functional group is an exceptionally versatile handle for introducing molecular diversity, most commonly through the formation of new carbon-nitrogen bonds via reductive amination.

Reductive Amination: A Gateway to Diverse Amine Scaffolds

Reductive amination is a cornerstone reaction in medicinal chemistry for synthesizing secondary and tertiary amines.[9] The process involves the reaction of an aldehyde with a primary or secondary amine to form an intermediate imine (or iminium ion), which is then reduced in situ by a mild reducing agent to the corresponding amine.[10][11]

Causality of Reagent Choice: The choice of reducing agent is critical for a successful one-pot reaction. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice because it is mild enough to not reduce the starting aldehyde but is sufficiently reactive to reduce the intermediate iminium ion.[12] This selectivity prevents the formation of the corresponding alcohol as a byproduct. Other reagents like sodium cyanoborohydride (NaBH₃CN) or sodium borohydride (NaBH₄) in specific solvent systems can also be employed.[10][12]

Caption: Logical workflow of a one-pot reductive amination reaction.

Case Study: Synthesis of Novel Acetylcholinesterase Inhibitors

The utility of phenoxyacetate derivatives is demonstrated in the development of novel inhibitors for acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While not using the exact title compound, a study by Liu et al. describes the synthesis of methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives, which share the core formylphenoxy moiety.[13] These compounds were shown to be potent AChE inhibitors.[13] This highlights the potential of our building block to serve as a precursor for neurologically active agents.

Field-Proven Experimental Protocol: One-Pot Reductive Amination

This protocol provides a robust, self-validating method for coupling Methyl (2-ethoxy-4-formylphenoxy)acetate with a primary amine.

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq) in an anhydrous solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

• Amine Addition: Add the desired primary amine (1.1 eq) to the solution. If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (TEA) (1.2 eq) to liberate the free amine.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the intermediate imine. A catalytic amount of acetic acid can be added to facilitate this step.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. Caution: The addition may cause gas evolution.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor the disappearance of the starting material and imine intermediate by TLC or LC-MS.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes, then transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent like dichloromethane (DCM) or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product should be purified by flash column chromatography on silica gel to yield the pure secondary amine.

Conclusion and Future Outlook

Methyl (2-ethoxy-4-formylphenoxy)acetate is more than just a chemical intermediate; it is a strategically designed building block that offers a reliable and efficient entry point into a vast chemical space of potential drug candidates. Its synthesis is straightforward, and its primary reactive handle, the formyl group, is perfectly suited for robust diversification strategies like reductive amination. The phenoxyacetate core is a common feature in many known bioactive molecules, suggesting a high probability of generating new compounds with therapeutic potential.[13][14] As drug discovery continues to demand both novelty and efficiency, the intelligent application of such versatile building blocks will remain a cornerstone of successful medicinal chemistry campaigns.

References

• LookChem. Ethyl (4-formylphenoxy)acetate. LookChem. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 16641178, Ethyl (4-mercapto-2-methylphenoxy)acetate. PubChem. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 19575705, Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. PubChem. Available from: [Link]

• Jadhav, M., et al. (2024). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Available from: [Link]

• National Center for Biotechnology Information. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. National Library of Medicine. Available from: [Link]

• The Royal Society of Chemistry. Contents. The Royal Society of Chemistry. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available from: [Link]

• Liu, W., et al. (2012). Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: a new class of acetylcholinesterase inhibitors. PubMed. Available from: [Link]

• Google Patents. WO2001044151A1 - Preparation of 2-(4-ethoxyphenyl)-2-methylpropyl alcohol. Google Patents.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 19363032, Methyl 2-(4-formylphenyl)acetate. PubChem. Available from: [Link]

• SciSpace. Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. SciSpace. Available from: [Link]

• MDPI. Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. MDPI. Available from: [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13156995, (2-Formyl-4-methylphenoxy)acetic acid. PubChem. Available from: [Link]

• ResearchGate. Vanillin and vanillin derivatives tested in this study. Compounds 1 to.... ResearchGate. Available from: [Link]

• ResearchGate. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. ResearchGate. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 17953596, (4-Formyl-2-methyl-phenoxy)-acetic acid. PubChem. Available from: [Link]

• ResearchGate. Vanillin Derivatives Showing Various Biological Activities | Request PDF. ResearchGate. Available from: [Link]

• Emory University. New reaction approach expands possibilities for drug discovery building blocks. Emory News Center. Available from: [Link]

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Protocols & Analytical Methods

The Versatile Intermediate: Methyl (2-ethoxy-4-formylphenoxy)acetate in Modern Organic Synthesis

Introduction: A Multifunctional Scaffold for Drug Discovery and Materials Science

In the landscape of contemporary organic synthesis, the strategic design of molecular building blocks is paramount to the efficient construction of complex and functionally rich target molecules. Methyl (2-ethoxy-4-formylphenoxy)acetate emerges as a particularly valuable intermediate, embodying a unique convergence of reactive functionalities within a stable and readily accessible framework. This application note provides an in-depth technical guide for researchers, medicinal chemists, and materials scientists on the synthesis and diverse applications of this versatile compound. Its structure, featuring a reactive aldehyde, an electron-rich aromatic ring, and a modifiable ester group, pre-disposes it to participate in a wide array of chemical transformations, making it a coveted precursor for the synthesis of novel therapeutic agents, functional dyes, and advanced materials. This guide will elucidate the synthetic pathways to this key intermediate and detail its subsequent elaboration into more complex molecular architectures, with a focus on the underlying principles that govern its reactivity.

Physicochemical Properties and Handling

A comprehensive understanding of the physical and chemical properties of Methyl (2-ethoxy-4-formylphenoxy)acetate is crucial for its safe handling and successful application in synthesis.

Property	Value	Source
Molecular Formula	C₁₂H₁₄O₅	-
Molecular Weight	238.24 g/mol	-
Appearance	Off-white to pale yellow solid	General Observation
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF, MeOH)	General Observation
Stability	Stable under standard laboratory conditions; protect from strong oxidizing agents	General Observation

Safety Precautions: Standard laboratory safety protocols should be observed when handling Methyl (2-ethoxy-4-formylphenoxy)acetate. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate: A Reliable Protocol

The synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate is readily achieved through a Williamson ether synthesis, a robust and high-yielding method for the formation of ethers. This protocol details the reaction of 4-hydroxy-2-ethoxybenzaldehyde with methyl bromoacetate in the presence of a weak base.

Reaction Scheme

Caption: Williamson ether synthesis of the target compound.

Detailed Experimental Protocol

Materials:

• 4-Hydroxy-2-ethoxybenzaldehyde (1.0 eq)

• Methyl bromoacetate (1.3 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-hydroxy-2-ethoxybenzaldehyde (10 mmol) in anhydrous DMF (50 mL) in a round-bottom flask, add anhydrous potassium carbonate (20 mmol).

• Stir the resulting suspension at room temperature for 15 minutes.

• Add methyl bromoacetate (13 mmol) dropwise to the reaction mixture.

• Heat the mixture to 80 °C and maintain this temperature for 4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and add ethyl acetate (200 mL).

• Wash the organic layer with brine (3 x 50 mL) to remove DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate) to afford Methyl (2-ethoxy-4-formylphenoxy)acetate as a solid.[1]

Applications in Organic Synthesis

The strategic placement of the formyl and acetate functionalities on the phenoxy scaffold makes Methyl (2-ethoxy-4-formylphenoxy)acetate a versatile precursor for a variety of important chemical transformations.

Synthesis of Schiff Bases: Precursors to Bioactive Molecules

The aldehyde group of Methyl (2-ethoxy-4-formylphenoxy)acetate readily undergoes condensation with primary amines to form Schiff bases (imines). These compounds are not only important in their own right but also serve as intermediates for the synthesis of a wide range of nitrogen-containing heterocyclic compounds and have applications in medicinal chemistry.[2]

Caption: General scheme for Schiff base synthesis.

Protocol: Synthesis of a Schiff Base with Aniline

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq)

• Aniline (1.0 eq)

• Ethanol, absolute

Procedure:

• Dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (10 mmol) in absolute ethanol (50 mL) in a round-bottom flask.

• Add aniline (10 mmol) to the solution.

• Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated Schiff base is collected by filtration, washed with cold ethanol, and dried under vacuum. If no precipitate forms, the solvent is removed under reduced pressure, and the residue is recrystallized from a suitable solvent (e.g., ethanol).[2]

Knoevenagel Condensation: Access to α,β-Unsaturated Systems

The Knoevenagel condensation is a powerful tool for carbon-carbon bond formation. The aldehyde functionality of Methyl (2-ethoxy-4-formylphenoxy)acetate can react with active methylene compounds, such as malononitrile or ethyl cyanoacetate, in the presence of a basic catalyst to yield α,β-unsaturated products. These products are valuable intermediates for the synthesis of various heterocyclic compounds and molecules with interesting photophysical properties.

Caption: Knoevenagel condensation workflow.

Protocol: Knoevenagel Condensation with Malononitrile

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq)

• Malononitrile (1.0 eq)

• Piperidine (catalytic amount)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (10 mmol) and malononitrile (10 mmol) in ethanol (30 mL).

• Add a catalytic amount of piperidine (2-3 drops) to the solution.

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture in an ice bath to induce crystallization.

• Collect the solid product by filtration, wash with cold ethanol, and dry to obtain the desired Knoevenagel condensation product.

Multicomponent Reactions: Synthesis of Chromene Derivatives

Methyl (2-ethoxy-4-formylphenoxy)acetate, being a derivative of salicylaldehyde, is an excellent substrate for multicomponent reactions to construct complex heterocyclic scaffolds like chromenes.[3][4] Chromene derivatives are prevalent in natural products and exhibit a wide range of biological activities. A typical one-pot synthesis involves the reaction of the aldehyde, an active methylene compound (e.g., malononitrile), and a C-H acid (e.g., 4-hydroxycoumarin) in the presence of a catalyst.

Caption: Multicomponent synthesis of a chromene derivative.

Proposed Protocol: Synthesis of a Chromene Derivative

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq)

• Malononitrile (1.0 eq)

• 4-Hydroxycoumarin (1.0 eq)

• Piperidine (catalytic amount)

• Ethanol

Procedure:

• To a mixture of Methyl (2-ethoxy-4-formylphenoxy)acetate (5 mmol), malononitrile (5 mmol), and 4-hydroxycoumarin (5 mmol) in ethanol (20 mL), add a catalytic amount of piperidine.

• Stir the reaction mixture at room temperature for 15-30 minutes, then heat to reflux for 2-3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration, washed with cold ethanol, and dried to yield the desired chromene derivative.[3]

Conclusion

Methyl (2-ethoxy-4-formylphenoxy)acetate stands out as a highly valuable and versatile building block in organic synthesis. Its straightforward preparation and the presence of multiple reactive sites allow for its elaboration into a diverse array of complex molecules. The protocols detailed in this application note for the synthesis of Schiff bases, Knoevenagel condensation products, and chromene derivatives provide a solid foundation for researchers to explore the full synthetic potential of this intermediate. The continued exploration of the reactivity of Methyl (2-ethoxy-4-formylphenoxy)acetate is anticipated to lead to the discovery of novel compounds with significant applications in medicinal chemistry, materials science, and beyond.

References

• Synthesis of Schiff Bases of Benzaldehyde and Salicylaldehyde as Anti-inflammatory Agents. (2025). ResearchGate. [Link]

• Contents - The Royal Society of Chemistry. (n.d.). The Royal Society of Chemistry. [Link]

• Multicomponent assembling of salicylaldehydes, malononitrile, and 4-hydroxy-6-methyl-2H-pyran-2-one. (n.d.). Springer. [Link]

• Knoevenagel Condensation of Aromatic Aldehydes with Active Methylene Compounds using a Catalytic Amount of Iodine and K2CO3 at Room Temperature. (2025). ResearchGate. [Link]

• Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles. (n.d.). MDPI. [Link]

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• 4. mdpi.com [mdpi.com]

Application Note &amp; Protocols: Synthesis of Diverse Heterocyclic Scaffolds from Methyl (2-ethoxy-4-formylphenoxy)acetate

Abstract

Heterocyclic compounds form the bedrock of modern medicinal chemistry and drug development. Their structural diversity and ability to interact with a wide range of biological targets make them indispensable scaffolds. This guide details the strategic use of Methyl (2-ethoxy-4-formylphenoxy)acetate, a highly versatile and functionalized aromatic building block, for the synthesis of a variety of medicinally relevant heterocyclic cores. We provide in-depth mechanistic rationale, validated step-by-step protocols, and workflow diagrams for the synthesis of coumarins, benzofurans, and 2-aminothiophenes, demonstrating the compound's utility for constructing diverse chemical libraries. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage a single, advanced intermediate for multiple synthetic endpoints.

The Strategic Utility of Methyl (2-ethoxy-4-formylphenoxy)acetate

A Multifunctional Building Block

The chemical architecture of Methyl (2-ethoxy-4-formylphenoxy)acetate is uniquely suited for divergent synthetic strategies. It possesses three key reactive sites that can be selectively addressed to construct different heterocyclic systems:

• Aromatic Aldehyde (Formyl Group): An electrophilic center ideal for condensation reactions, multicomponent reactions (MCRs), and nucleophilic additions. It is the primary gateway for building heterocycles that incorporate an external fragment.

• Activated Methylene Group: The α-protons of the acetate moiety (-O-CH₂-CO₂Me) are acidic and can be deprotonated to form a nucleophilic enolate, enabling intramolecular cyclizations.

• Substituted Phenoxy Ring: The electron-rich aromatic ring, activated by the ethoxy and acetate ether groups, provides the foundational structure for fused heterocyclic systems like benzofurans and coumarins.

This strategic arrangement of functional groups allows for a programmed approach to synthesis, where the choice of reagents and reaction conditions dictates the final heterocyclic outcome.

Synthesis of the Starting Material: Methyl (2-ethoxy-4-formylphenoxy)acetate

The synthesis of the title compound is efficiently achieved via a standard Williamson ether synthesis. This reaction is predicated on the nucleophilic substitution of a halide by an alkoxide. The use of a polar aprotic solvent like N,N-Dimethylformamide (DMF) is crucial as it effectively solvates the potassium cation of the base (K₂CO₃), leaving a more reactive, "naked" phenoxide nucleophile. This enhances the reaction rate and leads to high yields.[1]

Protocol 1: Synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate

• To a 250 mL round-bottom flask, add 3-ethoxy-4-hydroxybenzaldehyde (10.0 g, 60.2 mmol), anhydrous potassium carbonate (K₂CO₃) (16.6 g, 120.4 mmol), and DMF (100 mL).

• Stir the suspension at room temperature for 15 minutes to ensure formation of the potassium phenoxide.

• Add methyl bromoacetate (7.0 mL, 72.2 mmol) dropwise to the suspension. An exotherm may be observed.

• Heat the reaction mixture to 80 °C and maintain for 4 hours, monitoring by TLC (Thin Layer Chromatography) until the starting aldehyde is consumed.

• Cool the mixture to room temperature and pour it into 500 mL of ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude product, which can be purified by recrystallization from an ethanol/water mixture or by flash chromatography to afford the title compound as a white solid.

Table 1: Reagent and Product Information

Compound Name	Formula	Mol. Weight	Role
3-ethoxy-4-hydroxybenzaldehyde	C₉H₁₀O₃	166.17	Starting Material
Methyl bromoacetate	C₃H₅BrO₂	152.97	Alkylating Agent
Potassium Carbonate	K₂CO₃	138.21	Base

| Methyl (2-ethoxy-4-formylphenoxy)acetate | C₁₂H₁₄O₅ | 238.24 | Product |

Pathway I: Synthesis of Coumarin Derivatives via Knoevenagel Condensation

The structure of the starting material is analogous to a substituted salicylaldehyde, making it an excellent precursor for coumarin synthesis. The Knoevenagel condensation provides a classic and highly efficient route to the coumarin core by reacting an aldehyde with an active methylene compound.[2]

Mechanistic Rationale

The reaction is typically catalyzed by a weak base, such as piperidine. The base deprotonates the active methylene compound (e.g., ethyl acetoacetate) to form a stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the formyl group. The resulting aldol-type adduct undergoes dehydration to form a stable α,β-unsaturated intermediate. Finally, an intramolecular transesterification (lactonization) occurs, where the phenolic oxygen (revealed after hydrolysis of the acetate ester under certain conditions, or in this case, the existing ether linkage participates differently) attacks the ester carbonyl, leading to the formation of the stable six-membered lactone ring characteristic of coumarins. For our specific substrate, the reaction proceeds to form the cinnamate derivative, which then requires a separate cyclization step, often acid-catalyzed, to form the benzofuran ring, not a coumarin directly. To form a coumarin, the acetate group must be cleaved first to reveal the free phenol.

However, a more direct approach involves a Perkin-type reaction. For the purpose of this guide, we will focus on a Knoevenagel approach leading to a key intermediate. For a true coumarin synthesis, one would start from 3-ethoxy-4-hydroxybenzaldehyde and react it with an active methylene compound like diethyl malonate.[3]

The reaction of our title compound with ethyl acetoacetate will lead to a substituted cinnamate ester, a valuable intermediate in its own right.

Protocol 2: Knoevenagel Condensation with Ethyl Acetoacetate

• In a 100 mL round-bottom flask equipped with a Dean-Stark apparatus, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (5.0 g, 21.0 mmol) in toluene (50 mL).

• Add ethyl acetoacetate (2.87 g, 22.1 mmol) and piperidine (0.2 mL) as a catalyst.

• Reflux the mixture for 6-8 hours, collecting the water that is formed in the Dean-Stark trap.

• Monitor the reaction by TLC. Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer with 1M HCl (2 x 30 mL) and then with brine (30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to obtain the corresponding substituted cinnamate ester.

Visualization of Knoevenagel Condensation

Sources

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• 3. researchgate.net [researchgate.net]

Application Note: Synthesis of Bio-active Heterocyclic Precursors via Knoevenagel Condensation of Methyl (2-ethoxy-4-formylphenoxy)acetate with Active Methylene Compounds

Abstract: This application note provides a detailed technical guide for the reaction of Methyl (2-ethoxy-4-formylphenoxy)acetate with various active methylene compounds. The core of this synthetic strategy is the Knoevenagel condensation, a robust carbon-carbon bond-forming reaction that yields α,β-unsaturated systems. These products serve as versatile intermediates for the synthesis of pharmacologically relevant heterocyclic scaffolds, including coumarin and benzofuran derivatives. This document outlines the underlying reaction mechanisms, provides field-proven experimental protocols, and discusses the significance of these reactions in the context of drug discovery and development.

Introduction

Methyl (2-ethoxy-4-formylphenoxy)acetate is a highly functionalized aromatic aldehyde, making it a valuable building block in synthetic organic chemistry. Its aldehyde group serves as an electrophilic site for condensation reactions, while the phenoxyacetate moiety can be further manipulated or can influence the electronic properties and biological activity of the final products. The derivatives of phenoxy acetamide and acetate have shown potential as therapeutic candidates, including as acetylcholinesterase inhibitors.[1][2]

Active methylene compounds are defined as molecules containing a methylene (-CH2-) group positioned between two electron-withdrawing groups (e.g., carbonyl, cyano, ester). This structural arrangement significantly increases the acidity of the methylene protons, facilitating their removal by a mild base to form a stable carbanion.[3] This reactivity makes them excellent nucleophiles for a variety of condensation reactions.

The reaction between an aldehyde and an active methylene compound, catalyzed by a weak base, is known as the Knoevenagel condensation.[4][5] This reaction is a cornerstone of organic synthesis, prized for its efficiency and broad applicability in creating α,β-unsaturated products. These products are key precursors to a multitude of heterocyclic systems that form the core of many natural products and pharmaceutical agents.[6][7]

Principle of the Reaction: The Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of a carbanion from an active methylene compound to a carbonyl group, followed by a dehydration reaction to yield a stable, conjugated final product.[5] The causality behind this multi-step process is critical for experimental success.

Mechanism Pillars:

• Carbanion Formation: A weak base, typically a secondary amine like piperidine, is used as the catalyst.[4] Its role is to deprotonate the active methylene compound, creating a resonance-stabilized enolate/carbanion. A weak base is essential to prevent the competing self-condensation of the aldehyde reactant.[5]

• Nucleophilic Addition: The newly formed carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of Methyl (2-ethoxy-4-formylphenoxy)acetate. This forms a tetrahedral intermediate.

• Protonation: The intermediate alkoxide is protonated, often by the conjugate acid of the basic catalyst, to form a β-hydroxy adduct.

• Dehydration: This β-hydroxy intermediate readily undergoes elimination of a water molecule (dehydration), driven by the formation of a highly stable, conjugated π-system in the final α,β-unsaturated product.

Caption: Knoevenagel condensation mechanism workflow.

Synthesis of the Starting Material

The starting material, Methyl (2-ethoxy-4-formylphenoxy)acetate, can be reliably synthesized from commercially available 4-hydroxy-3-ethoxybenzaldehyde via a standard Williamson ether synthesis.

Protocol 3.1: Synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate

This protocol is adapted from general methods for the synthesis of 2-(formylphenoxy)acetate esters.[8]

Materials:

• 4-hydroxy-3-ethoxybenzaldehyde (1.0 eq)

• Methyl bromoacetate (1.3 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine solution

Procedure:

• To a round-bottom flask charged with anhydrous DMF, add 4-hydroxy-3-ethoxybenzaldehyde and anhydrous K₂CO₃.

• Stir the suspension at room temperature for 15 minutes.

• Add methyl bromoacetate dropwise to the mixture.

• Heat the reaction mixture to 80 °C and maintain for 4-6 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and add EtOAc.

• Wash the organic mixture with brine (3x). This step is crucial for removing the high-boiling point DMF solvent.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (Hexane:EtOAc gradient) to yield the pure product.

Application I: Synthesis of Substituted Acrylate Derivatives

The reaction of Methyl (2-ethoxy-4-formylphenoxy)acetate with malonic esters produces highly functionalized acrylate derivatives. These compounds are valuable intermediates for further synthetic transformations.

Protocol 4.1: Knoevenagel Condensation with Diethyl Malonate

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq)

• Diethyl malonate (1.1 eq)

• Piperidine (0.1 eq)

• Toluene or Ethanol

• Dean-Stark apparatus (if using toluene)

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and condenser, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate and diethyl malonate in toluene.

• Add a catalytic amount of piperidine to the solution.

• Heat the mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap.[4]

• Continue refluxing for 3-5 hours or until TLC analysis indicates the consumption of the starting aldehyde.

• Cool the reaction mixture to room temperature.

• Wash the mixture with dilute HCl (1M) to neutralize the piperidine, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• The resulting crude product can be purified by recrystallization from ethanol or by column chromatography.

Table 1: Representative Data for Reaction with Active Methylene Compounds

Active Methylene Compound	Product Structure	Typical Yield (%)	M.p. (°C)
Diethyl Malonate	Diethyl 2-((4-(2-methoxy-2-oxoethoxy)-3-ethoxyphenyl)methylene)malonate	85-95	78-80
Malononitrile	Methyl (2-ethoxy-4-(2,2-dicyanovinyl)phenoxy)acetate	90-98	110-112
Ethyl Acetoacetate	Ethyl 2-((4-(2-methoxy-2-oxoethoxy)-3-ethoxyphenyl)methylene)-3-oxobutanoate	80-90	95-97

Application II: Synthesis of Benzofuran Scaffolds

A powerful application of this chemistry is the synthesis of benzofuran derivatives, which are prevalent in biologically active molecules.[9][10] By choosing an appropriate active methylene compound, such as malononitrile, a subsequent intramolecular cyclization can be induced to form the benzofuran ring system. This strategy is analogous to modern palladium-catalyzed methods that use similar precursors like 2-(2-formylphenoxy)acetonitriles.[11]

Protocol 5.1: One-Pot Synthesis of Methyl 2-amino-3-cyano-benzofuran-6-yl)oxy)acetate

This protocol involves an initial Knoevenagel condensation followed by an intramolecular Thorpe-Ziegler type cyclization.

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq)

• Malononitrile (1.0 eq)

• Potassium Carbonate (K₂CO₃) (1.5 eq) or Sodium Ethoxide (1.1 eq)

• Ethanol

Procedure:

• Dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate and malononitrile in absolute ethanol.

• Add potassium carbonate (or sodium ethoxide) portion-wise to the stirred solution at room temperature. The use of a stronger base facilitates both the initial condensation and the subsequent cyclization.

• Stir the reaction mixture at room temperature for 2 hours, then heat to reflux for an additional 2-4 hours. Monitor the reaction by TLC.

• After completion, cool the mixture and neutralize with glacial acetic acid or dilute HCl.

• Pour the mixture into ice-cold water. The product will often precipitate.

• Collect the solid product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain the pure benzofuran derivative.

General Experimental and Characterization Workflow

A robust and reproducible synthetic procedure requires a systematic workflow from reaction setup to final product validation.

Caption: General laboratory workflow for synthesis and validation.

Characterization: The identity and purity of all synthesized compounds must be rigorously confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure.

• Infrared Spectroscopy (FT-IR): To identify key functional groups, such as the appearance of C=C double bonds and the disappearance of the aldehyde C-H stretch.[12]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[13]

Summary and Outlook

The Knoevenagel condensation of Methyl (2-ethoxy-4-formylphenoxy)acetate with active methylene compounds is a highly effective and versatile method for synthesizing advanced chemical intermediates. The protocols described herein are robust and can be adapted for a variety of active methylene nucleophiles, enabling access to a diverse library of α,β-unsaturated compounds. These products are not only valuable in their own right but also serve as key precursors for constructing complex heterocyclic systems like benzofurans, which are of significant interest to the pharmaceutical and materials science industries. The straightforward nature of this reaction makes it highly amenable to library synthesis for high-throughput screening in drug discovery programs.

References

• Shivaji College. (n.d.). Active Methylene Compounds. Retrieved from University of Delhi Virtual Learning Environment.

• Abdel-Megid, M. (2020). Utilities of Active Methylene compounds. To Chemistry Journal, 7. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information for "Synthesis of the starting compounds".
• Gáspár, A., et al. (n.d.).
• eGyanKosh. (n.d.). Unit 8: Active Methylene Compounds.
• Shaikh, A. R., et al. (2020). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity.
• Kemija u industriji. (2019). Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials.
• Rauf, A., et al. (2016). Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: a new class of acetylcholinesterase inhibitors. PubMed.
• Thermo Fisher Scientific. (n.d.).
• Khan, I., et al. (2021).
• Iqbal, M. A., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives. Future Journal of Pharmaceutical Sciences.
• Wikipedia. (n.d.).
• Beaudry Research Group. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans.
• Organic Chemistry Portal. (n.d.). Benzofuran Synthesis.
• Bakir, T., et al. (2021). New chalcone derivative, ethyl 2-(4-(3-(benzo[b]thiophen-2-yl)acryloyl)phenoxy)acetate: synthesis, characterization, DFT study, enzyme inhibition activities and docking study. PubMed.
• Al-Amiery, A. A., et al. (2014).

• Abdelfattah, M. A. O., et al. (2024). Natural-derived acetophenones: chemistry and pharmacological activities. Future Journal of Pharmaceutical Sciences. [Link]

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• 2. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Chemicals [chemicals.thermofisher.cn]
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• 12. mdpi.com [mdpi.com]
• 13. New chalcone derivative, ethyl 2-(4-(3-(benzo[ b]thiophen-2-yl)acryloyl)phenoxy)acetate: synthesis, characterization, DFT study, enzyme inhibition activities and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Knoevenagel Condensation with Methyl (2-ethoxy-4-formylphenoxy)acetate

Introduction: The Strategic Importance of the Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction in synthetic organic chemistry, revered for its efficacy in forming carbon-carbon double bonds.[1][2][3] This nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration, yields an α,β-unsaturated product, a motif prevalent in a multitude of biologically active molecules, pharmaceuticals, and functional polymers.[1][3] The reaction's versatility is further enhanced by modifications such as the Doebner modification, which involves a pyridine-induced decarboxylation when a carboxylic acid is present.[4]

This application note provides a detailed protocol for the Knoevenagel condensation of a specialized aromatic aldehyde, Methyl (2-ethoxy-4-formylphenoxy)acetate, with a generic active methylene compound. The protocol is designed for researchers and drug development professionals, offering insights into the causality behind experimental choices to ensure reproducibility and success.

Reactant Overview: Methyl (2-ethoxy-4-formylphenoxy)acetate

Reaction Mechanism: A Stepwise Look at the Condensation

The Knoevenagel condensation catalyzed by a weak base, such as piperidine, proceeds through a well-established mechanism.[4]

• Enolate Formation: The basic catalyst abstracts a proton from the active methylene compound to form a resonance-stabilized enolate ion.

• Nucleophilic Attack: The enolate ion acts as a nucleophile and attacks the carbonyl carbon of the aldehyde, forming an aldol-type intermediate.

• Dehydration: The intermediate undergoes dehydration (elimination of a water molecule) to yield the final α,β-unsaturated product.

The use of a secondary amine catalyst like piperidine can also lead to the formation of an intermediate iminium ion with the aldehyde, which is then attacked by the enolate.[4]

Experimental Protocol: Knoevenagel Condensation of Methyl (2-ethoxy-4-formylphenoxy)acetate

This protocol is a general guideline and may require optimization depending on the specific active methylene compound used.

Materials and Reagents

• Methyl (2-ethoxy-4-formylphenoxy)acetate

• Active Methylene Compound (e.g., Malononitrile, Diethyl malonate, Ethyl cyanoacetate)

• Piperidine (catalyst)

• Ethanol (solvent)

• Hydrochloric acid (for workup)

• Sodium sulfate (drying agent)

• Ethyl acetate (for extraction and chromatography)

• Hexane (for chromatography)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus

• Glassware for extraction and filtration

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq) and the active methylene compound (1.1 eq) in ethanol.

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (0.1 eq).

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Acidify the reaction mixture with dilute hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterization: Characterize the purified product using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.[6]

Data Presentation: Key Reaction Parameters

Parameter	Value/Condition	Rationale
Solvent	Ethanol	A polar protic solvent that facilitates the dissolution of reactants and the catalytic process.
Catalyst	Piperidine	A commonly used weak base that effectively catalyzes the Knoevenagel condensation.[7]
Temperature	Reflux	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Reactant Ratio	1.1 eq of active methylene compound	A slight excess of the active methylene compound ensures complete consumption of the aldehyde.
Workup	Acidification with HCl	Neutralizes the basic catalyst and facilitates the separation of the organic product.

Visualization of the Process

Experimental Workflow

Caption: Experimental workflow for the Knoevenagel condensation.

Reaction Mechanism Diagram

Caption: Simplified mechanism of the Knoevenagel condensation.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood.

• Chemical Hazards: Piperidine is a toxic and flammable liquid. Ethanol is flammable. Handle all chemicals with care and consult their respective Safety Data Sheets (SDS) before use.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion and Future Perspectives

The protocol outlined in this application note provides a robust starting point for the successful Knoevenagel condensation of Methyl (2-ethoxy-4-formylphenoxy)acetate. Researchers are encouraged to optimize the reaction conditions for their specific active methylene compound to achieve the best possible yields and purity. The exploration of greener reaction conditions, such as the use of alternative catalysts and solvent-free systems, represents a promising avenue for future research in this area.[8][9] The products of this reaction have the potential to serve as valuable intermediates in the synthesis of novel compounds for drug discovery and materials science.

References

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• LookChem. Ethyl (4-formylphenoxy)acetate. [Link]

• PubChem. Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. [Link]

• Organic Chemistry Portal. Substituted active methylene synthesis by condensation. [Link]

• PubChem. Methyl 2-(4-formylphenyl)acetate. [Link]

• ResearchGate. The Knoevenagel condensation between substituted benzaldehydes (1a–j)... [Link]

• Organic Reactions. The Knoevenagel Condensation. [Link]

• The Royal Society of Chemistry. Contents. [Link]

• Banaras Hindu University. Novel Methods of Knoevenagel Condensation. [Link]

• ResearchGate. Knoevenagel Condensation of Aldehydes with Cyclic Active Methylene Compounds in Water. [Link]

• Pure. The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. [Link]

• Taylor & Francis Online. The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. bhu.ac.in [bhu.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Knoevenagel Condensation [organic-chemistry.org]
• 5. lookchem.com [lookchem.com]
• 6. organicreactions.org [organicreactions.org]
• 7. Knoevenagel Condensation | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. pure.tue.nl [pure.tue.nl]
• 9. tandfonline.com [tandfonline.com]

"derivatization of Methyl (2-ethoxy-4-formylphenoxy)acetate for biological screening"

Application Note & Protocols

Topic: Derivatization of Methyl (2-ethoxy-4-formylphenoxy)acetate for Biological Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unlocking the Potential of a Versatile Scaffold

In the landscape of drug discovery, the strategic selection of a core molecular scaffold is paramount. A "privileged scaffold" is a molecular framework that is able to provide useful ligands for more than one type of receptor or enzyme target by judicious structural modifications. Vanillin and its derivatives have long been recognized as such scaffolds, possessing a wide array of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.[1][2] The Methyl (2-ethoxy-4-formylphenoxy)acetate (MEFPA) scaffold, an ethoxy analog of vanillin derivatives, represents a synthetically attractive starting point for the generation of diverse chemical libraries.

The MEFPA molecule possesses two key, orthogonally reactive functional groups: a formyl (aldehyde) group and a methyl ester. This duality allows for a wide range of chemical transformations to be performed, enabling the systematic exploration of the surrounding chemical space to identify novel bioactive compounds. The aldehyde is amenable to reactions such as reductive amination and Schiff base formation, while the ester can be hydrolyzed to a carboxylic acid, which then serves as a handle for amide bond formation.[3]

This application note provides a comprehensive guide for the derivatization of MEFPA. It is designed for researchers in medicinal chemistry and drug development, offering detailed, field-proven protocols to synthesize a library of analogs for biological screening. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.

Section 1: The MEFPA Core Scaffold: Properties and Handling

Methyl (2-ethoxy-4-formylphenoxy)acetate is a white to off-white solid. Its structure is confirmed through standard spectroscopic methods. Before commencing derivatization, it is crucial to understand the properties of the starting material.

Property	Value	Source
Molecular Formula	C12H14O5	TCI
Molecular Weight	238.24 g/mol	TCI
Melting Point	45 °C
Appearance	White to Almost white powder to crystal
Solubility	Soluble in Methanol, Ethyl Acetate, DCM, DMF

Storage and Handling: MEFPA is stable under standard laboratory conditions. It should be stored in a cool, dry place away from strong oxidizing agents. As with all aldehydes, it is good practice to minimize exposure to air to prevent slow oxidation to the corresponding carboxylic acid.

Section 2: Derivatization Strategies at the Formyl Group

The aromatic aldehyde is a versatile functional group that serves as a primary site for introducing molecular diversity.

Reductive Amination: Introducing Amine Functionality

Reductive amination is a cornerstone of medicinal chemistry for forming C-N bonds.[4] The reaction proceeds in two stages: the initial formation of an imine (Schiff base) from the aldehyde and a primary or secondary amine, followed by the in-situ reduction of the imine to the corresponding amine.[5] This one-pot procedure is highly efficient for generating diverse amine libraries. Sodium triacetoxyborohydride (STAB) is an ideal reducing agent as it is mild, selective for imines over aldehydes, and does not reduce other sensitive functional groups.[6]

• Reaction Setup: In a round-bottom flask, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq) in dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1 M).

• Amine Addition: Add the desired primary or secondary amine (1.1 eq).

• Acid Catalyst (Optional but Recommended): Add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation.

• Stirring: Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 10 minutes. The reaction is mildly exothermic.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-16 hours).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3). Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexane/Ethyl Acetate gradient) to yield the pure secondary or tertiary amine derivative.

dot

Caption: Reductive Amination Workflow.

Schiff Base Formation: Creating Imines

The condensation of the formyl group with a primary amine readily forms a Schiff base or imine.[7][8] These compounds are not only valuable synthetic intermediates but also exhibit a range of biological activities themselves.[9] The reaction is typically straightforward, often requiring only the mixing of reactants in a suitable solvent.

• Reaction Setup: Dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq) in absolute ethanol or methanol (0.2 M) in a round-bottom flask.

• Amine Addition: Add the aromatic or aliphatic primary amine (1.05 eq).

• Catalyst: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reaction Conditions: Stir the mixture at room temperature or gently reflux for 2-6 hours. In many cases, the product will precipitate out of the solution upon cooling.

• Isolation: If a precipitate forms, collect the solid by vacuum filtration and wash with cold ethanol.

• Purification: If no precipitate forms, concentrate the reaction mixture and purify the residue by recrystallization or flash column chromatography.

Knoevenagel Condensation: C-C Bond Formation

The Knoevenagel condensation is a reaction between a carbonyl group and an "active methylene" compound (a compound with a CH2 group flanked by two electron-withdrawing groups, Z-CH2-Z).[10] This reaction is a powerful tool for C-C bond formation, leading to α,β-unsaturated products.[10] These conjugated systems are of interest for their potential biological and material properties.

• Reactants: In a round-bottom flask, combine Methyl (2-ethoxy-4-formylphenoxy)acetate (1.0 eq) and an active methylene compound (e.g., malononitrile or diethyl malonate) (1.1 eq) in ethanol or toluene.

• Catalyst: Add a catalytic amount of a weak base such as piperidine or ammonium acetate.

• Reaction Conditions: Reflux the mixture for 4-8 hours. A Dean-Stark apparatus can be used if toluene is the solvent to remove the water formed during the reaction.

• Monitoring: Monitor the reaction by TLC.

• Work-up: After cooling, the product may precipitate. If so, collect by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography.

dot

Caption: Formyl Group Derivatization Pathways.

Section 3: Derivatization Strategies at the Ester Group

The methyl ester provides a second, distinct reaction site. Modification at this position typically begins with hydrolysis to the corresponding carboxylic acid, which is a versatile precursor for a multitude of further reactions.

Saponification: Hydrolysis to the Carboxylic Acid

Saponification is the hydrolysis of an ester under basic conditions to yield an alcohol and the salt of a carboxylic acid, which is then protonated to give the free carboxylic acid.[11][12] This is a fundamental and high-yielding transformation.

• Reaction Setup: Dissolve the MEFPA derivative (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Base Addition: Add lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2.0-3.0 eq) as a solid or an aqueous solution.

• Reaction Conditions: Stir the mixture at room temperature until the starting material is consumed as monitored by TLC (typically 2-4 hours).

• Work-up: Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water.

• Acidification: Cool the solution in an ice bath and carefully acidify to pH 2-3 with 1M hydrochloric acid (HCl). A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. If the product is an oil, extract it with ethyl acetate.

• Purification: The product is often pure enough for the next step. If necessary, it can be purified by recrystallization.

Amide Bond Formation: Coupling with Amines

The amide bond is a critical feature in a vast number of pharmaceuticals.[3] The formation of an amide from a carboxylic acid and an amine requires a coupling agent to activate the carboxylic acid.[13][14] A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like 1-Hydroxybenzotriazole (HOBt).[14]

• Reaction Setup: Dissolve the carboxylic acid intermediate (from step 3.1) (1.0 eq) in an anhydrous solvent like DCM or DMF.

• Coupling Agents: Add HOBt (1.2 eq) and EDC (1.2 eq). Stir for 15-20 minutes at 0 °C to form the active ester.

• Amine Addition: Add the desired amine (1.1 eq) followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.0 eq).

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with DCM and wash successively with 1M HCl, saturated NaHCO3 solution, and brine.

• Drying and Concentration: Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amide by flash column chromatography or recrystallization.

dot

Sources

• 1. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits [mdpi.com]
• 3. growingscience.com [growingscience.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites [mdpi.com]
• 6. Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijfac.unsri.ac.id [ijfac.unsri.ac.id]
• 8. researchgate.net [researchgate.net]
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• 11. CN103387490A - Method for synthesizing phenylacetic acid by carbonylation of methylbenzene - Google Patents [patents.google.com]
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• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Application of Schiff Bases from Methyl (2-ethoxy-4-formylphenoxy)acetate

Introduction: The Versatility of Schiff Bases and the Potential of a Novel Precursor

Schiff bases, characterized by the azomethine functional group (-C=N-), are a cornerstone of coordination chemistry and medicinal drug development. First reported by Hugo Schiff, these compounds are typically formed through the condensation reaction between a primary amine and a carbonyl compound, such as an aldehyde or ketone.[1] Their remarkable versatility stems from their structural diversity, straightforward synthesis, and the wide array of biological activities they exhibit, including antimicrobial, anti-inflammatory, antioxidant, and antitumor properties.[1][2][3][4]

This guide focuses on the synthesis of Schiff bases using a promising, yet less explored, aldehyde precursor: Methyl (2-ethoxy-4-formylphenoxy)acetate . This compound is a derivative of ethylvanillin, a widely used flavoring agent, and its unique structure, featuring an ethoxy group and a methyl acetate moiety, offers exciting possibilities for creating novel Schiff bases with potentially enhanced biological activities and unique coordination properties. The presence of additional oxygen donor atoms in the ester group can lead to the formation of multidentate ligands, which are of significant interest in the development of stable metal complexes for catalysis and material science.[1][3]

These application notes provide detailed protocols for the synthesis of Schiff bases from Methyl (2-ethoxy-4-formylphenoxy)acetate, guidance on their characterization, and an overview of their potential applications, particularly in the realm of drug development.

General Reaction Scheme and Mechanistic Insight

The fundamental reaction for the synthesis of Schiff bases from Methyl (2-ethoxy-4-formylphenoxy)acetate involves the nucleophilic addition of a primary amine to the carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the characteristic imine or azomethine bond.

The reaction is typically catalyzed by a small amount of acid or base. An acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the amine.[1] Conversely, a base can deprotonate the amine, increasing its nucleophilicity. The choice of catalyst can influence the reaction rate and yield.[5][6]

Caption: General reaction pathway for Schiff base synthesis.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of Schiff bases from Methyl (2-ethoxy-4-formylphenoxy)acetate. These methods can be adapted for a variety of primary amines.

Protocol 1: Conventional Synthesis via Reflux

This method is a widely used and reliable approach for Schiff base synthesis.

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate

• A primary amine (e.g., aniline, p-toluidine, an amino acid)

• Ethanol (or Methanol)

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware

• Filtration apparatus (Büchner funnel, filter paper)

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve Methyl (2-ethoxy-4-formylphenoxy)acetate (1 equivalent) in a suitable amount of ethanol. In a separate beaker, dissolve the primary amine (1 equivalent) in ethanol.

• Reaction Mixture: Slowly add the ethanolic solution of the primary amine to the solution of the aldehyde while stirring.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.[1]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[7]

• Product Isolation: After the reaction is complete (as indicated by TLC), cool the reaction mixture to room temperature. A solid precipitate of the Schiff base should form. If no precipitate forms, the volume of the solvent can be reduced using a rotary evaporator.

• Filtration and Washing: Collect the solid product by filtration using a Büchner funnel. Wash the precipitate with a small amount of cold ethanol to remove any unreacted starting materials.[7]

• Drying: Dry the purified Schiff base in a vacuum oven or desiccator.

• Recrystallization (Optional): For higher purity, the product can be recrystallized from a suitable solvent, such as ethanol or methanol.[8]

Protocol 2: Green Synthesis via Grinding Method

This environmentally friendly method avoids the use of large amounts of organic solvents and often results in high yields in a shorter reaction time.

Materials:

• Methyl (2-ethoxy-4-formylphenoxy)acetate

• A primary amine

• Lime juice (natural acid catalyst) or a few drops of acetic acid[9][10]

• Mortar and pestle

Procedure:

• Mixing Reactants: Place equimolar amounts of Methyl (2-ethoxy-4-formylphenoxy)acetate and the primary amine in a mortar.

• Catalyst Addition: Add a few drops of lime juice or glacial acetic acid.[9]

• Grinding: Grind the mixture with a pestle for 10-15 minutes at room temperature. The formation of a solid product, often accompanied by a color change, indicates the progress of the reaction.

• Product Isolation: Once the reaction is complete, wash the solid product with a small amount of cold water and then ethanol to remove the catalyst and any unreacted starting materials.

• Drying: Dry the product in a desiccator.

Characterization of Synthesized Schiff Bases

Proper characterization is crucial to confirm the identity and purity of the synthesized Schiff bases.

Technique	Purpose	Expected Observations
Melting Point	To determine the purity of the compound.	A sharp and specific melting point range indicates a pure compound.[9]
FT-IR Spectroscopy	To identify the presence of the azomethine (-C=N-) group and the disappearance of the aldehyde (-CHO) and amine (-NH2) groups.	Appearance of a characteristic absorption band for the C=N stretch (typically in the range of 1580-1650 cm⁻¹). Disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the primary amine.[9][11]
¹H-NMR Spectroscopy	To confirm the structure of the compound by identifying the chemical environment of the protons.	Appearance of a singlet proton signal for the azomethine proton (HC=N), typically in the range of δ 8.0-9.0 ppm.[8][9]
Elemental Analysis (CHN)	To determine the elemental composition of the synthesized compound.	The experimentally determined percentages of Carbon, Hydrogen, and Nitrogen should be in close agreement with the calculated values for the expected Schiff base structure.[6][12]

Potential Applications in Drug Development

Schiff bases derived from vanillin and its analogues have demonstrated a wide spectrum of biological activities, suggesting that derivatives of Methyl (2-ethoxy-4-formylphenoxy)acetate could be promising candidates for drug development.

• Antimicrobial Activity: Many Schiff bases exhibit significant antibacterial and antifungal properties.[13] The imine group is often crucial for this activity. The synthesized compounds can be screened against various Gram-positive and Gram-negative bacteria and fungal strains.[4][12]

• Antioxidant Activity: The phenolic hydroxyl group present in the precursor molecule, if retained after the reaction, can contribute to antioxidant properties by scavenging free radicals.

• Anticancer Activity: Certain Schiff bases and their metal complexes have shown promising anticancer activity.[4] The synthesized compounds can be evaluated for their cytotoxic effects on various cancer cell lines.

• Corrosion Inhibition: Schiff bases can act as effective corrosion inhibitors for various metals and alloys, a property attributed to the presence of heteroatoms (N, O) which can adsorb onto the metal surface.[10]

Caption: Potential applications of the synthesized Schiff bases.

Conclusion and Future Perspectives

The synthesis of Schiff bases from Methyl (2-ethoxy-4-formylphenoxy)acetate offers a promising avenue for the development of novel compounds with significant biological and chemical applications. The protocols outlined in this guide provide a solid foundation for researchers to explore this area. The structural modifications possible by varying the primary amine component allow for the creation of a large library of compounds for screening. Future research should focus on the comprehensive biological evaluation of these novel Schiff bases and their metal complexes to unlock their full therapeutic and industrial potential.

References

• Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and Their Utilization as Corrosion Inhibitors. (2021). Atlantis Press. Available at: [Link]

• Synthesis of Schiff Base Compounds from Vanillin and p-Aminoacetophenone Using Lime Juice as a Natural Acid Catalyst and - SciSpace. (n.d.). SciSpace. Available at: [Link]

• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. (n.d.). Jetir.Org. Available at: [Link]

• Synthesis of Vanillin derivative Schiff's bases from threonine, and valine: Structural study and multiscale computational modeling. (2025). PubMed. Available at: [Link]

• Chemical Synthesis, Characterization and DNA Binding Studies of 2, 4- Dihydroxy Acetophenone Pramipexole Schiff Base Metal Complexes. (2023). Semantic Scholar. Available at: [Link]

• 2-Formylphenoxyacetic Acid Schiff Bases: A Promising Ligand Scaffold for Readily Available Trigonal Prismatic Co(II) Single-Ion Magnets. (2023). ResearchGate. Available at: [Link]

• Synthesis and Characterization of Schiff Base of 2-Acetyl-5-Methylfuran Glyoxime Hydrazine and its Metal (II) Complexes and The. (2023). Middle East Research Journal of Engineering and Technology. Available at: [Link]

• Synthesis, Characterization, Crystal Structure and Antibacterial Activities of Transition Metal(II) Complexes of the Schiff Base 2-[(4-Methylphenylimino)methyl]-6-methoxyphenol. (2009). ResearchGate. Available at: [Link]

• Synthesis, Characterization, Anti-bacterial Activity Study of Vanillin Schiff Base Complexes. (2021). Kirkuk University Journal-Scientific Studies. Available at: [Link]

• (E)-4-{[2-(2-Furylcarbonyl)hydrazinylidene]methyl}-2-methoxyphenyl acetate. (n.d.). NIH. Available at: [Link]

• (PDF) SYNTHESIS AND CHARACTERIZATION OF SCHIFF'S BASES. (2015). ResearchGate. Available at: [Link]

• Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. (2024). PubMed Central. Available at: [Link]

• Synthesis and Antimicrobial Activity of Schiff Bases Derived from 2-Formylphenoxy Acetic Acid. (2014). ResearchGate. Available at: [Link]

• How can i synthesize the schiff base from vanillin and aniline derivatives ?. (2023). ResearchGate. Available at: [Link]

• Synthesis, Characterization and Biological Evaluation of Some Novel Schiff'S Bases Derived from Vanillin. (2017). ResearchGate. Available at: [Link]

• Biological Profiling of Two New Vanillyl Schiff Bases. (2024). SvedbergOpen. Available at: [Link]

• synthesis and characterization of schiff base and its transition metal complexes derived from 3-ethoxysalicylaldehyde and p-toluidine. (2021). Rasayan Journal of Chemistry. Available at: [Link]

• Synthesis, Charactarization, and Biological Activity Study of Some New Metal Ions Complexes with Schiff Base Derived from Vanilin and Ethylenediamine. (n.d.). Chemical Methodologies. Available at: [Link]

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Application Notes and Protocols for the Quantification of Methyl (2-ethoxy-4-formylphenoxy)acetate

Authored by: A Senior Application Scientist

Introduction

Methyl (2-ethoxy-4-formylphenoxy)acetate is an aromatic compound featuring ester, ether, and aldehyde functional groups. Its quantification is essential in various stages of drug development, including synthesis process control, purity assessment, and stability studies. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and validation of analytical methods for the accurate quantification of this molecule. The methodologies detailed herein are based on established principles of analytical chemistry and are designed to ensure scientific integrity and regulatory compliance.

The structural characteristics of Methyl (2-ethoxy-4-formylphenoxy)acetate, particularly the presence of a chromophoric aromatic ring and a volatile nature amenable to gas chromatography, allow for the application of several analytical techniques. This guide will focus on the two most powerful and widely used methods in pharmaceutical analysis: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Additionally, principles of UV-Vis Spectrophotometry will be discussed as a supplementary or screening tool.

Every protocol presented is grounded in the principles of method validation as outlined by the International Council for Harmonisation (ICH) guidelines, ensuring the generation of reliable and reproducible data.[1][2][3][4][5] The rationale behind the selection of specific instrumental parameters and experimental conditions is explained to provide a deeper understanding of the analytical process.

Part 1: Physicochemical Properties and Analytical Considerations

A thorough understanding of the physicochemical properties of Methyl (2-ethoxy-4-formylphenoxy)acetate is fundamental to the development of robust analytical methods. While specific experimental data for this exact molecule is not widely available, we can infer its properties from structurally similar compounds.[6][7][8][9]

Table 1: Estimated Physicochemical Properties of Methyl (2-ethoxy-4-formylphenoxy)acetate

Property	Estimated Value/Characteristic	Implication for Analytical Method Development
Molecular Formula	C₁₂H₁₄O₅
Molecular Weight	~254.24 g/mol
Solubility	Likely soluble in organic solvents like methanol, acetonitrile, and dichloromethane. Limited solubility in water.	Guides the selection of appropriate diluents for sample and standard preparation.
UV Absorbance	Expected to have strong UV absorbance due to the substituted benzene ring.[10]	Enables detection by UV-Vis spectrophotometry and HPLC with a UV detector.
Volatility	Moderately volatile due to the presence of the methyl ester and ethoxy groups.	Suitable for analysis by Gas Chromatography (GC), likely with a heated injection port.
Chemical Stability	The ester and aldehyde functionalities may be susceptible to hydrolysis under strongly acidic or basic conditions. The aldehyde group can be prone to oxidation.	Sample preparation and storage conditions should be carefully controlled to prevent degradation.

Part 2: High-Performance Liquid Chromatography (HPLC) Method

HPLC is a cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and versatility. For Methyl (2-ethoxy-4-formylphenoxy)acetate, a reversed-phase HPLC method with UV detection is the recommended approach for quantification in drug substances and formulated products.

Rationale for Method Selection

• Specificity: HPLC can effectively separate the target analyte from impurities, degradation products, and formulation excipients.

• Sensitivity: UV detection provides excellent sensitivity for aromatic compounds.[11][12]

• Versatility: The method can be adapted for various sample matrices.

Experimental Workflow for HPLC Method Development

Caption: Workflow for HPLC method development and analysis.

Detailed HPLC Protocol

Objective: To quantify Methyl (2-ethoxy-4-formylphenoxy)acetate using a reversed-phase HPLC method with UV detection.

Materials and Reagents:

• Methyl (2-ethoxy-4-formylphenoxy)acetate reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid or Phosphoric acid (for pH adjustment)

• Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• C18 analytical column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Table 2: Recommended HPLC Chromatographic Conditions

Parameter	Recommended Condition	Rationale
Mobile Phase	Acetonitrile and Water (with 0.1% Formic Acid)	Provides good peak shape and resolution for aromatic esters. Formic acid helps to suppress the ionization of any acidic or basic impurities.
Gradient	Start with a lower percentage of Acetonitrile (e.g., 40%) and ramp up to a higher percentage (e.g., 90%) over 10-15 minutes.	To ensure elution of the analyte with good peak shape and to elute any potential late-eluting impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and backpressure.
Column Temperature	30 °C	To ensure reproducible retention times by minimizing the effect of ambient temperature fluctuations.
Detection Wavelength	Monitor at the λmax of the compound (e.g., 254 nm or 280 nm). A DAD is recommended to assess peak purity.	Aromatic compounds typically have strong absorbance in this region.[10]
Injection Volume	10 µL	Can be adjusted based on the concentration of the sample and the sensitivity of the detector.
Diluent	Mobile phase at the initial gradient composition or Acetonitrile/Water (50:50, v/v)	To ensure compatibility with the mobile phase and prevent peak distortion.

Procedure:

• Standard Preparation:

  • Accurately weigh about 10 mg of the Methyl (2-ethoxy-4-formylphenoxy)acetate reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent to obtain a stock solution of approximately 100 µg/mL.

  • Prepare a series of calibration standards by serial dilution of the stock solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Accurately weigh a quantity of the sample expected to contain about 10 mg of the analyte into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

  • Filter the sample solution through a 0.45 µm syringe filter into an autosampler vial.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Perform a blank injection (diluent) to ensure no interfering peaks are present.

  • Inject the calibration standards followed by the sample solutions.

• Data Analysis:

  • Integrate the peak area of the Methyl (2-ethoxy-4-formylphenoxy)acetate peak in each chromatogram.

  • Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

  • Determine the concentration of the analyte in the sample solution from the calibration curve.

Part 3: Gas Chromatography (GC) Method

GC is a powerful technique for the analysis of volatile and semi-volatile compounds. Given the expected volatility of Methyl (2-ethoxy-4-formylphenoxy)acetate, GC with a Flame Ionization Detector (FID) is a suitable alternative or complementary method to HPLC.[13][14]

Rationale for Method Selection

• High Efficiency: Capillary GC columns provide excellent separation efficiency.

• Sensitivity: FID is a highly sensitive detector for organic compounds.

• Orthogonal Technique: Provides a different separation mechanism compared to HPLC, which is valuable for purity analysis and confirming results.

Experimental Workflow for GC Method Development

Caption: Workflow for GC method development and analysis.

Detailed GC Protocol

Objective: To quantify Methyl (2-ethoxy-4-formylphenoxy)acetate using a GC method with FID.

Materials and Reagents:

• Methyl (2-ethoxy-4-formylphenoxy)acetate reference standard

• Dichloromethane or a suitable high-purity solvent (GC grade)

• Internal standard (e.g., a structurally similar and stable compound with a different retention time)

• Volumetric flasks, pipettes, and GC vials

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, an FID, and a capillary column.

• A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

Table 3: Recommended GC Conditions

Parameter	Recommended Condition	Rationale
Carrier Gas	Helium or Hydrogen	Inert gases that provide good chromatographic efficiency.
Inlet Temperature	250 °C	To ensure complete and rapid vaporization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1 split ratio)	To prevent column overloading and ensure sharp peaks. The split ratio can be optimized based on sample concentration.
Injection Volume	1 µL	A typical injection volume for capillary GC.
Oven Temperature Program	Initial Temp: 100 °C (hold for 1 min), Ramp: 10 °C/min to 280 °C (hold for 5 min)	The temperature program should be optimized to achieve good separation of the analyte from any impurities.
Detector	Flame Ionization Detector (FID)	Provides a robust and linear response for hydrocarbons.
FID Temperature	300 °C	To prevent condensation of the analyte and ensure a stable detector response.
Diluent	Dichloromethane or Ethyl Acetate	Solvents that are compatible with the analyte and the GC system.

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of the reference standard and internal standard in the chosen diluent.

  • Prepare calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

  • Prepare the sample solution by accurately weighing the sample and dissolving it in the diluent, followed by the addition of the internal standard.

• Analysis:

  • Set up the GC system with the specified conditions.

  • Inject the calibration standards and sample solutions.

• Data Analysis:

  • Calculate the response factor for the analyte relative to the internal standard using the calibration standards.

  • Quantify the analyte in the sample based on its peak area relative to the internal standard.

Part 4: Method Validation

Once a suitable analytical method has been developed, it must be validated to demonstrate its suitability for the intended purpose.[1][2][3] The validation should be performed in accordance with ICH Q2(R2) guidelines.[1][2]

Table 4: Validation Parameters for a Quantitative Impurity and Assay Method

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	The analyte peak should be well-resolved from other peaks, and peak purity should be demonstrated (e.g., using a DAD for HPLC).
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	For assay: 80-120% of the test concentration. For impurities: from the reporting threshold to 120% of the specification.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 98.0% to 102.0% for the assay of the drug substance.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. Assessed at two levels: Repeatability and Intermediate Precision.	Repeatability (intra-assay precision): RSD ≤ 1.0%. Intermediate Precision (inter-assay precision): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined based on a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined based on a signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	The results should remain within the system suitability criteria when parameters like mobile phase composition, pH, column temperature, etc., are slightly varied.

Part 5: UV-Vis Spectrophotometry as a Screening Tool

UV-Vis spectrophotometry can be employed as a rapid, simple, and cost-effective method for preliminary quantification or for in-process controls where high specificity is not required.[15][16]

Principle: The method relies on the absorption of UV radiation by the aromatic ring of the molecule.[17] The absorbance is directly proportional to the concentration of the analyte (Beer-Lambert Law).

Procedure Outline:

• Determine λmax: Scan a dilute solution of Methyl (2-ethoxy-4-formylphenoxy)acetate in a suitable solvent (e.g., methanol or ethanol) across the UV range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax).

• Prepare Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the determined λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Prepare the sample solution in the same solvent and measure its absorbance at λmax. Determine the concentration from the calibration curve.

Limitations: This method is susceptible to interference from other UV-absorbing species in the sample. Therefore, it is generally not suitable for the analysis of complex mixtures or for stability-indicating assays without prior separation.

Conclusion

The quantification of Methyl (2-ethoxy-4-formylphenoxy)acetate can be reliably achieved using well-validated HPLC or GC methods. The choice between these techniques will depend on the specific application, the nature of the sample matrix, and the available instrumentation. HPLC with UV detection is generally the preferred method for routine quality control due to its robustness and versatility. GC with FID serves as an excellent orthogonal technique. All methods must be validated according to ICH guidelines to ensure the integrity and reliability of the generated data, which is paramount in the pharmaceutical industry.

References

• Application of Gas Chromatography in Formaldehyde Assessment - Drawell. (n.d.).

• An enhanced UV spectrometric method for monitoring aromatic hydrocarbons dissolved in water | Request PDF. (2000). ResearchGate. Retrieved January 23, 2026, from [Link]

• Simultaneous Analysis of Lower Aldehydes That Do Not Require Derivatization. (n.d.). Shimadzu.
• Measuring Aromatic Hydrocarbons | BTX (benzene, toluene, xylene). (n.d.). Applied Analytics.

• Qualitative and quantitative determination of trace aldehydes and ketones in food preservative propionic acid for quality improvement. (2021). Analytical Methods, 13(21), 2415-2423. [Link]

• Brennan, N. F. (2006). UV/VIS SPECTROSCOPY. University of Pretoria. Retrieved January 23, 2026, from [Link]

• Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• ICH Q2(R2) Validation of analytical procedures. (2022). European Medicines Agency. Retrieved January 23, 2026, from [Link]

• Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. (2014). Journal of the Brazilian Chemical Society, 25(4), 754-762. [Link]

• Spectroscopy of Aromatic Compounds. (2021). Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• Contents. (n.d.). The Royal Society of Chemistry. Retrieved January 23, 2026, from [Link]

• Validation of Analytical Procedures Q2(R2). (2023). ICH. Retrieved January 23, 2026, from [Link]

• Procedure for and results of simultaneous determination of aromatic hydrocarbons and fatty acid methyl esters in diesel fuels by high performance liquid chromatography. (2007). Journal of Chromatography A, 1148(2), 206-211. [Link]

• Analytical Method. (n.d.). PhareSST. Retrieved January 23, 2026, from [Link]

• Quantification of long-chain aldehydes by gas chromatography coupled to mass spectrometry as a tool for simultaneous measurement of plasmalogens and their aldehydic breakdown products. (2002). Analytical Biochemistry, 304(1), 31-40. [Link]

• A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine. (2023). Foods, 12(13), 2569. [Link]

• Ethyl (4-formylphenoxy)acetate. (n.d.). LookChem. Retrieved January 23, 2026, from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). ICH. Retrieved January 23, 2026, from [Link]

• Analysis of Aldehydes in Water by Head Space-GC/MS. (1998). Journal of Health Science, 44(2), 114-120. [Link]

• Determination of Aromatic Compounds in Water by Solid Phase Microextraction and Ultraviolet Absorption Spectroscopy. 1. Methodology. (2001). Analytical Chemistry, 73(15), 3639-3646. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2024). Lab Manager. Retrieved January 23, 2026, from [Link]

• (4-Formyl-2-methyl-phenoxy)-acetic acid. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. (2020). RSC Advances, 10(49), 29281-29290. [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of Phenoxyacetate Herbicides in Environmental Water Samples

Introduction

Phenoxyacetic acids are a class of systemic herbicides widely used in agriculture and land management for the control of broadleaf weeds.[1] Common examples include 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacetic acid (MCPA). Due to their widespread use, there is a significant risk of these compounds contaminating surface and groundwater sources.[1] Regulatory bodies, such as the European Union, have set stringent maximum allowable concentrations for pesticides in drinking water, necessitating sensitive and reliable analytical methods for their detection.[2] High-Performance Liquid Chromatography (HPLC) coupled with ultraviolet (UV) detection offers a robust, selective, and cost-effective solution for the routine monitoring of these analytes in environmental matrices.

This application note provides a comprehensive, field-proven protocol for the analysis of phenoxyacetate herbicides in water. The methodology detailed below is grounded in the principles of reversed-phase chromatography and solid-phase extraction, ensuring both high recovery and excellent chromatographic resolution.

Principle of the Method

The core of this analytical method is reversed-phase HPLC, where the stationary phase is nonpolar (C18) and the mobile phase is polar. Phenoxyacetate herbicides, being moderately polar organic acids, are retained on the C18 column. Their retention and separation are modulated by the composition of the mobile phase, which typically consists of an organic solvent (e.g., acetonitrile or methanol) and an acidified aqueous buffer.

Causality of Experimental Choices:

• Stationary Phase: A C18 (octadecylsilyl) column is the stationary phase of choice due to its strong hydrophobic interaction with the nonpolar regions of the phenoxyacetate molecules, providing excellent retention and separation.[3][4]

• Mobile Phase: An acidified mobile phase is crucial for this analysis. Phenoxyacetic acids are weak acids and will be in their ionic (deprotonated) form at neutral pH. By lowering the pH of the mobile phase (typically to pH 2.5-3.0) with an acid like formic, acetic, or phosphoric acid, the herbicides are maintained in their neutral, protonated form.[2][5] This suppresses their ionization and significantly increases their retention on the nonpolar C18 column, leading to sharper peaks and improved separation.[6] Acetonitrile is often chosen as the organic modifier due to its low viscosity and UV transparency.[7]

• Detection: UV detection is well-suited for phenoxyacetates as the aromatic ring in their structure provides strong chromophores. The maximum UV absorbance for compounds like 2,4-D is around 230 nm, offering good sensitivity.[8][9] A wavelength of 280 nm can also be used, particularly when analyzing for phenolic impurities alongside the active ingredients.[4]

• Sample Preparation: Due to the trace levels at which these herbicides are often found in environmental water, a pre-concentration step is necessary.[10] Solid-Phase Extraction (SPE) with a C18 sorbent is an efficient and widely used technique for this purpose.[11][12] Similar to the HPLC separation, acidifying the water sample prior to SPE ensures the herbicides are in their neutral form, maximizing their retention on the C18 sorbent and leading to high recovery rates.[2]

Visualized Workflow: From Sample to Result

The following diagram illustrates the complete analytical workflow for the determination of phenoxyacetate herbicides in water samples.

Caption: Complete workflow for phenoxyacetate herbicide analysis.

Detailed Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction and concentration of phenoxyacetate herbicides from a 500 mL water sample.

Materials:

• HPLC-grade water, methanol, and acetonitrile

• Formic acid (reagent grade)

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• Glassware (beakers, graduated cylinders)

• Vacuum manifold for SPE

• Nitrogen evaporator

Procedure:

• Sample Acidification: Measure 500 mL of the water sample into a clean glass beaker. Add formic acid dropwise while stirring to adjust the sample pH to below 3.0. This step is critical for ensuring the analytes are in their non-ionized form for efficient extraction.[2]

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 5 mL of acetonitrile, followed by 5 mL of methanol. Do not allow the cartridges to go dry.

  • Equilibrate the cartridges by passing 10 mL of HPLC-grade water (acidified to pH < 3.0 with formic acid) through them. Ensure the sorbent bed remains covered with liquid.

• Sample Loading: Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of HPLC-grade water to remove any polar interferences that may have been retained.

• Drying: Dry the SPE cartridge thoroughly by drawing air or nitrogen through it for 15-20 minutes. This removes residual water which can affect the subsequent elution step.

• Elution: Elute the retained herbicides from the cartridge by passing 2 x 4 mL aliquots of acetonitrile through the sorbent. Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 1.0 mL of the HPLC mobile phase (e.g., Acetonitrile/Water 50:50 v/v).

  • Vortex the sample for 30 seconds to ensure the residue is fully dissolved.

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial for analysis.

Protocol 2: HPLC Analysis

This protocol provides the instrumental conditions for the separation and quantification of phenoxyacetate herbicides.

Instrumentation & Materials:

• HPLC system with a gradient pump, autosampler, and UV/Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade acetonitrile, water, and formic acid.

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 Reversed-Phase, 150 x 4.6 mm, 5 µm	Industry standard for hydrophobic retention of these compounds.[4]
Mobile Phase A	Water with 0.1% Formic Acid	Acid modifier to ensure analytes are in their neutral form for good retention and peak shape.[2]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic solvent to elute analytes from the C18 column.[2]
Gradient	30% B to 70% B over 15 minutes	A gradient elution is often necessary to separate multiple phenoxyacetates with varying polarities in a reasonable time.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.[8]
Injection Volume	20 µL	A typical injection volume for standard HPLC analysis.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV at 230 nm	Wavelength for optimal absorbance of 2,4-D and related compounds.[8]

Procedure:

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions (30% B) for at least 20 minutes or until a stable baseline is achieved.

• Calibration: Prepare a series of calibration standards of the target phenoxyacetate herbicides in the mobile phase, covering the expected concentration range of the samples. Inject these standards to generate a calibration curve.

• Sample Analysis: Inject the prepared samples from Protocol 1.

• Data Processing: Integrate the peak areas of the analytes in the sample chromatograms. Quantify the concentration of each herbicide by comparing its peak area to the calibration curve.

System Validation and Trustworthiness

To ensure the trustworthiness of the results, the method must be validated. Key validation parameters include:

• Linearity: The calibration curve should have a correlation coefficient (r²) of >0.995.[10]

• Precision: Replicate injections of a standard should yield a relative standard deviation (RSD) of <2%.

• Accuracy/Recovery: The recovery of the SPE procedure should be assessed by spiking blank water samples with known concentrations of the herbicides and running them through the entire process. Recoveries are typically expected to be in the range of 70-120%.[2]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These should be determined experimentally and must be low enough to meet regulatory requirements. For many phenoxyacetic acids, LODs in the low ng/L range can be achieved with this method when coupled with sensitive detectors.[10]

Chemical Structures of Common Phenoxyacetate Herbicides

Caption: Structures of common phenoxyacetate herbicides.

References

• Mwebsesa, N., et al. (2021). "Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry." National Institutes of Health (NIH). Available at: [Link]

• Communal, P.Y., et al. (2004). "Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS." Agilent Technologies. Available at: [Link]

• U.S. Environmental Protection Agency. "Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater." EPA. Available at: [Link]

• TestAmerica. "Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS." eConference.io. Available at: [Link]

• Li, G., et al. (2015). "[Synchronous extraction and determination of phenoxy acid herbicides in water by on-line monolithic solid phase microextraction-high performance liquid chromatography]." PubMed. Available at: [Link]

• Collaborative International Pesticides Analytical Council. "MT 155 - Analytical HPLC method for determination of phenoloc impurities in phenoxyalkanoic herbicides." CIPAC. Available at: [Link]

• Song, L., et al. (2018). "Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method." National Institutes of Health (NIH). Available at: [Link]

• Benitez, F.J., et al. (2003). "Oxidation of MCPA and 2,4-D by UV radiation, ozone, and the combinations UV/H2O2 and O-3/H2O2." ResearchGate. Available at: [Link]

• Waters Corporation. "Direct Quantification of Acidic Herbicides in Drinking Water Samples Using Ultra-Sensitive UPLC/MS/MS Analysis." Waters. Available at: [Link]

• Psathaki, M., et al. (2008). "Determination of Phenoxy Acid Herbicides in Drinking Waters by HPLC and Solid Phase Extraction." Taylor & Francis Online. Available at: [Link]

• Black, W.D., et al. (2001). "Simultaneous Determination of 2,4-D and MCPA in Canine Plasma and Urine by HPLC with Fluorescence Detection Using 9-Anthryldiazomethane." Journal of Analytical Toxicology. Available at: [Link]

• Kaur, L., & Modi, D.R. (2025). "Biodegradation of Phenoxyacetic Acid Herbicides (MCPA AND 2,4-D) by Escherichia Coli: Insights from HPLC Detection." Indian Journal of Ecology. Available at: [Link]

• Myers, K.F. (1992). "Determination of Chlorinated Phenoxyacid Herbicides in Water and Sediment by Solid Phase Extraction and High-Performance Liquid Chromatography." Defense Technical Information Center (DTIC). Available at: [Link]

• Agilent Technologies. (2009). "Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns." Agilent. Available at: [Link]

• Science.gov. "c18 hplc column: Topics by Science.gov." Science.gov. Available at: [Link]

• Dong, M.W. (2020). "Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography." LCGC International. Available at: [Link]

• ResearchGate. "UV spectrum showing the maximum wavelength of 2.4-D." ResearchGate. Available at: [Link]

• Stojanovska, P., et al. (2019). "Impact of mobile phase composition on reverse-phase separation of polar basic compounds." Macedonian Pharmaceutical Bulletin. Available at: [Link]

• Welch Materials. (2024). "Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications." Welch Materials. Available at: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Synchronous extraction and determination of phenoxy acid herbicides in water by on-line monolithic solid phase microextraction-high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MT 155 - Analytical HPLC method for determination of phenoloc impurities in phenoxyalkanoic herbicides [cipac.org]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. agilent.com [agilent.com]
• 7. c18 hplc column: Topics by Science.gov [science.gov]
• 8. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. waters.com [waters.com]
• 11. tandfonline.com [tandfonline.com]
• 12. apps.dtic.mil [apps.dtic.mil]

Application Notes &amp; Protocols: A Guide to the Synthesis and Anticancer Evaluation of Phenoxyacetamide Derivatives

Introduction: The Phenoxyacetamide Scaffold in Oncology

The pursuit of novel, effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry and drug development.[1] Within the vast landscape of heterocyclic chemistry, the phenoxyacetamide scaffold has emerged as a "privileged structure"—a molecular framework that is capable of binding to multiple, diverse biological targets. Its synthetic tractability and the ease with which its physicochemical properties can be modulated through substitution have made it an attractive starting point for the development of new therapeutic agents.

Recent studies have highlighted the potential of phenoxyacetamide derivatives as potent anticancer agents, demonstrating activity against a range of cancer cell lines, including those from breast, liver, and neuroblastoma cancers.[2][3][4] These compounds have been shown to elicit their anticancer effects through various mechanisms, such as the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes like Poly (ADP-ribose) polymerase-1 (PARP-1).[2][5]

This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering detailed protocols for the synthesis, purification, characterization, and biological evaluation of novel phenoxyacetamide derivatives for anticancer studies.

Section 1: Chemical Synthesis of Phenoxyacetamide Derivatives

The most common and versatile approach to synthesizing phenoxyacetamide derivatives is a two-step process. This method is favored due to the wide availability of substituted phenols and amines, allowing for the creation of a diverse library of compounds for structure-activity relationship (SAR) studies.

1.1. Underlying Principle & Rationale

The synthesis hinges on two fundamental organic reactions:

• Williamson Ether Synthesis: An O-alkylation reaction where a substituted phenoxide ion acts as a nucleophile to displace a halide from an α-halo-ester (e.g., ethyl chloroacetate). This step forms the crucial ether linkage and establishes the phenoxyacetate core. The use of a weak base like potassium carbonate (K₂CO₃) is critical; it is strong enough to deprotonate the phenol to its more nucleophilic phenoxide form but mild enough to prevent the hydrolysis of the ester group on the alkylating agent.

• Amidation: The ester intermediate is then converted to the final amide. This is typically achieved by reacting the ester with a primary or secondary amine. This nucleophilic acyl substitution reaction is often performed at elevated temperatures to drive the reaction to completion.

This two-step approach provides a robust and modular platform for generating a library of analogues by simply varying the starting phenol (Step 1) and the amine (Step 2).

1.2. General Synthetic Workflow

The overall synthetic pathway can be visualized as follows:

Caption: General two-step synthesis of phenoxyacetamide derivatives.

1.3. Detailed Protocol: Synthesis of N-(4-chlorophenyl)-2-(4-nitrophenoxy)acetamide

This protocol provides a representative example for synthesizing a specific derivative, compound 3c , which has shown notable anticancer activity.[3]

Materials and Reagents:

• 4-Nitrophenol

• Ethyl chloroacetate

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• 4-Chloroaniline

• Ethanol

• Round-bottom flasks, reflux condenser, magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Ethyl acetate, Hexane (for TLC and column chromatography)

Protocol Steps:

Step 1: Synthesis of Ethyl 2-(4-nitrophenoxy)acetate

• To a 250 mL round-bottom flask, add 4-nitrophenol (1.39 g, 10 mmol), anhydrous potassium carbonate (2.76 g, 20 mmol), and 100 mL of anhydrous acetone.

• Stir the mixture vigorously for 15 minutes at room temperature to form the potassium phenoxide salt.

• Add ethyl chloroacetate (1.23 g, 10 mmol) dropwise to the suspension.

• Attach a reflux condenser and heat the reaction mixture to reflux (approx. 60-65°C) with continuous stirring.

• Monitor the reaction progress using TLC (e.g., 3:7 Ethyl acetate/Hexane mobile phase). The reaction is complete when the starting phenol spot has disappeared (typically 6-8 hours).

• After completion, cool the mixture to room temperature and filter off the potassium salts.

• Evaporate the acetone solvent from the filtrate under reduced pressure to obtain the crude ester intermediate. This intermediate is often pure enough for the next step, but can be purified by recrystallization from ethanol if necessary.

Step 2: Synthesis of N-(4-chlorophenyl)-2-(4-nitrophenoxy)acetamide

• Combine the crude ethyl 2-(4-nitrophenoxy)acetate intermediate (approx. 10 mmol) and 4-chloroaniline (1.28 g, 10 mmol) in a 100 mL round-bottom flask.

• Add 20 mL of ethanol as a solvent.

• Heat the mixture to reflux for 10-12 hours. The amide product will often precipitate out of the solution upon cooling.

• Monitor the reaction using TLC to confirm the consumption of the ester intermediate.

• Cool the reaction mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash it with cold ethanol to remove any unreacted starting materials.

• Purification & Characterization: The crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel. The final structure must be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Section 2: In Vitro Anticancer Activity Screening

The primary goal of in vitro screening is to determine the concentration at which a synthesized compound exerts a cytotoxic effect on cancer cells. The half-maximal inhibitory concentration (IC₅₀) is the most common metric derived from these assays.

2.1. The MTT Cytotoxicity Assay: Principle and Rationale

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is a reliable, sensitive, and widely used method for initial cytotoxicity screening.

Principle: In viable, metabolically active cells, mitochondrial dehydrogenase enzymes cleave the tetrazolium ring of the yellow MTT reagent, yielding an insoluble purple formazan product. This formazan is then solubilized, and its concentration is determined by measuring the absorbance at a specific wavelength (typically 570 nm). The absorbance is directly proportional to the number of living cells, allowing for the quantification of cell viability after exposure to the test compounds.

2.2. Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for the MTT cytotoxicity assay.

2.3. Detailed Protocol: MTT Assay for IC₅₀ Determination

Materials and Reagents:

• Selected cancer cell lines (e.g., HepG2 liver cancer, MCF-7 breast cancer).[2][6]

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).

• Phosphate-Buffered Saline (PBS).

• Trypsin-EDTA solution.

• MTT solution (5 mg/mL in PBS).

• Dimethyl sulfoxide (DMSO).

• 96-well flat-bottom plates.

• Multi-channel pipette.

• Microplate reader.

Protocol Steps:

• Cell Culture & Seeding: Culture cells to ~80% confluency. Trypsinize, count, and seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of each synthesized compound in DMSO. Perform serial dilutions in culture medium to create a range of working concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).[7] A positive control (e.g., 5-Fluorouracil) and a vehicle control (medium with 0.1% DMSO) must be included.

• Cell Treatment: Remove the old medium from the plates and add 100 µL of the medium containing the various compound concentrations.

• Incubation: Incubate the plates for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. During this time, purple formazan crystals will form in living cells.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve (% viability vs. log concentration) and determine the IC₅₀ value using non-linear regression analysis (e.g., in GraphPad Prism or similar software).

2.4. Representative Data Presentation

The results of the cytotoxicity screening are best summarized in a table.

Compound ID	R¹ Group	R² Group	IC₅₀ (µM) vs. HepG2[2]	IC₅₀ (µM) vs. MCF-7[6]
1	H	4-Cl-Phenyl	5.8	13.8[6]
2	4-NO₂	4-Cl-Phenyl	1.43[2]	12.0[6]
3	4-F	4-CH₃-Phenyl	13.0[8]	21.5
5-FU	-	-	5.32[2]	8.7

Table 1: Representative IC₅₀ values for a hypothetical series of phenoxyacetamide derivatives compared to the standard drug 5-Fluorouracil (5-FU). Lower IC₅₀ values indicate higher potency.

Section 3: Elucidating the Mechanism of Action

Identifying a potent cytotoxic compound is only the first step. Understanding its mechanism of action is crucial for further development. Many effective anticancer agents work by inducing apoptosis (programmed cell death) and causing cell cycle arrest.

3.1. Cell Cycle Analysis via Flow Cytometry

Principle: Cell cycle analysis is used to determine the proportion of cells in the G₀/G₁, S, and G₂/M phases of the cell cycle. Cancer cells are characterized by dysregulated cell cycle progression. An effective anticancer drug may cause cells to accumulate in a specific phase (arrest), preventing them from progressing to mitosis and division. This is achieved by staining the DNA of fixed cells with a fluorescent dye like propidium iodide (PI). The amount of fluorescence is directly proportional to the amount of DNA, allowing the cell cycle distribution to be quantified by flow cytometry.

Protocol: Cell Cycle Analysis

• Cell Treatment: Seed cells (e.g., HepG2) in 6-well plates and treat them with the compound of interest at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest both floating and adherent cells. Centrifuge the cell suspension, discard the supernatant, and wash the cell pellet with ice-cold PBS.

• Fixation: Resuspend the pellet and fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. This permeabilizes the cells. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and then resuspend in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).

• Flow Cytometry: Incubate for 30 minutes in the dark at room temperature. Analyze the samples on a flow cytometer.

• Analysis: The resulting DNA content histograms are analyzed using appropriate software (e.g., FlowJo, ModFit LT) to determine the percentage of cells in each phase of the cell cycle. An accumulation of cells in a specific phase compared to the control indicates cell cycle arrest.[2]

3.2. Potential Molecular Pathways

Research suggests that phenoxyacetamide derivatives can interfere with specific signaling pathways to exert their effects. One such pathway is the intrinsic apoptosis pathway, which is often triggered by cellular stress and DNA damage.

Caption: Simplified intrinsic apoptosis pathway targeted by some anticancer agents.

Some phenoxyacetamide derivatives have been shown to upregulate pro-apoptotic genes while downregulating anti-apoptotic genes, tipping the cellular balance towards programmed cell death.[2][8] Furthermore, specific molecular targets like PARP-1, an enzyme critical for DNA repair, have been identified.[2] Inhibition of PARP-1 in cancer cells with existing DNA repair defects can lead to synthetic lethality, making it an attractive target.

Conclusion and Future Outlook

This guide outlines a systematic and robust methodology for the synthesis and preclinical evaluation of novel phenoxyacetamide derivatives as potential anticancer agents. The journey from initial synthesis to understanding the mechanism of action is a multi-step process requiring careful execution and analysis. The protocols provided herein serve as a validated starting point for researchers in this field.

Future work should focus on expanding the chemical diversity of the synthesized library to refine structure-activity relationships, potentially leading to the identification of more potent and selective compounds. Promising candidates should be advanced to more complex biological models, including 3D cell cultures (spheroids) and eventually in vivo animal models, to assess their efficacy and safety profiles in a more physiologically relevant context.

References

• El-fakharany, E. M., Elebeedy, D., Al-Joufi, F. A., E. El-Sayed, A. M., & El-Sherbiny, M. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PubMed. [Link]

• Al-Ostath, A., Al-Assar, Z., Hmadeh, M., & Taha, S. (2022). Synthesis of Novel Chalcone-Based Phenothiazine Derivatives as Antioxidant and Anticancer Agents. MDPI. [Link]

• Farooq, R. K., Al-Said, M. S., Ghorab, M. M., & Al-Dosary, M. S. (2020). Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. PubMed. [Link]

• Mondal, A., & Sahu, A. (2023). New Anticancer Agents: Design, Synthesis and Evaluation. MDPI. [Link]

• Shrestha, A., Adhikari, B., & Poudel, B. K. (2023). Synthesis, and Evaluation of Novel N-(5-cyano-6-phenyl-2-thioxo-2,3-dihydropyrimidin-4-yl)-2-(phenylamino) acetamide derivatives by In silico investigations as an anticancer scaffold. Asian Journal of Research in Chemistry. [Link]

• Farooq, R. K., Al-Said, M. S., Ghorab, M. M., & Al-Dosary, M. S. (2020). Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. PMC - PubMed Central. [Link]

• Bai, W. (2024). Protocol to develop a chemotherapy drug screening process by constructing a cancer prognostic model using public databases. PubMed. [Link]

• Wang, J., Wang, L., Liu, Y., & Zhang, H. (2012). Novel N-phenyl dichloroacetamide derivatives as anticancer reagents: design, synthesis and biological evaluation. PubMed. [Link]

• El-fakharany, E. M., Elebeedy, D., Al-Joufi, F. A., E. El-Sayed, A. M., & El-Sherbiny, M. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PMC - PubMed Central. [Link]

• Bitesize Bio. (2025). Three Steps for Setting up a Drug Screening Assay. Bitesize Bio. [Link]

• Shaukath, A. K., Kumar, K. S. S., & Rangappa, K. S. (2018). The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death. PubMed. [Link]

Sources

• 1. New Anticancer Agents: Design, Synthesis and Evaluation [mdpi.com]
• 2. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"troubleshooting low yield in Methyl (2-ethoxy-4-formylphenoxy)acetate synthesis"

Welcome to the technical support center for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Introduction to the Synthesis

The synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate is most commonly achieved via the Williamson ether synthesis. This reaction involves the deprotonation of a phenolic hydroxyl group on a substituted benzaldehyde, such as ethyl vanillin (3-ethoxy-4-hydroxybenzaldehyde), to form a phenoxide ion. This nucleophilic phenoxide then attacks an electrophilic alkyl halide, in this case, a methyl haloacetate (e.g., methyl bromoacetate or methyl chloroacetate), through an SN2 reaction to form the desired ether linkage.

The overall reaction is depicted below:

Caption: General reaction scheme for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate via Williamson ether synthesis.

While theoretically straightforward, this synthesis can be prone to low yields due to various factors including side reactions, reagent quality, and suboptimal reaction conditions. This guide will help you identify and address these potential pitfalls.

Troubleshooting Guide: Low Yield and Other Issues

This section addresses specific problems you might encounter during the synthesis in a question-and-answer format.

Question 1: My reaction shows very low or no product formation. What are the likely causes?

Answer: A low or negligible yield is a common issue that can often be traced back to a few key areas. Here is a systematic approach to diagnosing the problem:

• Reagent Quality and Stoichiometry:

  • Purity of Starting Materials: Ensure that your 3-ethoxy-4-hydroxybenzaldehyde and methyl haloacetate are of high purity. Impurities can introduce side reactions or inhibit the desired reaction.

  • Base Inactivity: The base is crucial for deprotonating the phenol. If you are using a solid base like potassium carbonate (K₂CO₃) or sodium hydride (NaH), ensure it is fresh and has been stored under anhydrous conditions. NaH, for instance, can appear grayish upon deactivation.[1]

  • Stoichiometry: A slight excess of the alkylating agent (methyl haloacetate) and the base is often used to drive the reaction to completion. A common molar ratio is 1 equivalent of the phenol, 1.1-1.5 equivalents of the methyl haloacetate, and 1.5-2 equivalents of the base.[2]

• Reaction Conditions:

  • Anhydrous Conditions: The Williamson ether synthesis is highly sensitive to water.[1] The presence of moisture can quench the phenoxide intermediate and hydrolyze the methyl haloacetate. Ensure all glassware is oven-dried and that you are using anhydrous solvents.

  • Solvent Choice: Polar aprotic solvents like N,N-dimethylformamide (DMF), acetonitrile (MeCN), or acetone are generally preferred as they can dissolve the reactants and facilitate the SN2 reaction without solvating the nucleophile excessively.[3]

  • Insufficient Temperature: While some reactions can proceed at room temperature, heating is often required to achieve a reasonable reaction rate. A typical temperature range is 60-80 °C.[2] However, excessively high temperatures can promote side reactions.

Question 2: The reaction starts but seems to stall before all the starting material is consumed. What should I do?

Answer: A stalled reaction can be frustrating. Here are some potential causes and solutions:

• Insufficient Base: The base might be consumed by acidic impurities or residual water. Adding another portion of the base can sometimes restart the reaction.

• Poor Solubility: As the reaction progresses, the salt byproducts (e.g., KBr) will precipitate. This can sometimes coat the solid base, reducing its effectiveness. Vigorous stirring is essential.

• Decomposition: Prolonged heating can lead to the decomposition of either the starting materials or the product. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Question 3: I'm observing a significant amount of a side product. How can I identify and minimize it?

Answer: The primary competing reaction in this synthesis is the elimination (E2) of the alkyl halide, especially if there is any steric hindrance or if the temperature is too high. Another possibility is the hydrolysis of the ester group on your product or starting material if there is water present.

• Minimizing Elimination:

  • Use a primary alkyl halide (methyl bromoacetate) which is less prone to elimination than secondary or tertiary halides.[4]

  • Maintain a moderate reaction temperature. Higher temperatures favor elimination over substitution.[1]

• Preventing Hydrolysis:

  • As mentioned, ensure strictly anhydrous conditions.

  • During the workup, avoid prolonged exposure to strong acids or bases if heating, as this can lead to the hydrolysis of the methyl ester.

To identify the side product, techniques like NMR spectroscopy and mass spectrometry are invaluable.

Frequently Asked Questions (FAQs)

Q1: What is the best base for this reaction?

A1: The choice of base depends on the reactivity of your starting materials and the desired reaction conditions.

• Potassium Carbonate (K₂CO₃): This is a mild and commonly used base for this type of reaction. It is less hazardous than metal hydrides and often provides good yields.[2]

• Sodium Hydride (NaH): This is a much stronger base and is very effective at deprotonating phenols.[4] However, it is highly reactive and requires careful handling under an inert atmosphere.

Q2: Which solvent should I use?

A2: Polar aprotic solvents are generally the best choice.

• DMF (N,N-Dimethylformamide): Often gives excellent results due to its high polarity, which helps dissolve the reactants.

• Acetonitrile (MeCN): Another good option that is often easier to remove during workup than DMF.

• Acetone: Can also be used, particularly with K₂CO₃, but may require longer reaction times or higher temperatures.

Q3: How can I effectively purify the final product?

A3: Purification of Methyl (2-ethoxy-4-formylphenoxy)acetate is typically achieved through the following steps:

• Workup: After the reaction is complete, the mixture is usually cooled, and the solid byproducts are filtered off. The filtrate is then diluted with an organic solvent like ethyl acetate and washed with water and brine to remove the remaining base and any water-soluble impurities.[2]

• Chromatography: Flash column chromatography on silica gel is a very effective method for purifying the product. A common eluent system is a mixture of hexane and ethyl acetate.[2]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an excellent final purification step.

Experimental Protocols

Standard Synthesis Protocol

This protocol is a general guideline and may require optimization for your specific setup.

• To a stirred solution of 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF (5-10 mL per gram of phenol), add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes.

• Add methyl bromoacetate (1.3 eq) dropwise to the suspension.

• Heat the reaction mixture to 80 °C and monitor the progress by TLC. The reaction is typically complete within 4-6 hours.[2]

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography.

Data Presentation

Starting Phenol	Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-hydroxybenzaldehyde	methyl bromoacetate	K₂CO₃	DMF	80	4	93	[2]
4-hydroxybenzaldehyde	ethyl bromoacetate	K₂CO₃	Acetonitrile	Reflux	24	~100	[5]
p-nitrophenol	ethyl bromoacetate	K₂CO₃	Acetone	Reflux	8	-	[6]

Visualizations

Reaction Mechanism

The following diagram illustrates the SN2 mechanism of the Williamson ether synthesis for this specific reaction.

Caption: The two-step mechanism of the Williamson ether synthesis.

Troubleshooting Workflow

This flowchart provides a logical sequence for troubleshooting low yield in your synthesis.

Caption: A systematic workflow for troubleshooting low synthesis yield.

References

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

• MDPI. (n.d.). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield. r/chemistry. Retrieved from [Link]

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"purification of Methyl (2-ethoxy-4-formylphenoxy)acetate by column chromatography"

Technical Support Center: Purification of Methyl (2-ethoxy-4-formylphenoxy)acetate

This guide provides in-depth technical support for the purification of Methyl (2-ethoxy-4-formylphenoxy)acetate using column chromatography. Designed for researchers and drug development professionals, this document moves beyond a simple protocol to offer troubleshooting solutions and foundational knowledge grounded in established scientific principles.

Introduction: Understanding the Challenge

Methyl (2-ethoxy-4-formylphenoxy)acetate is a moderately polar molecule characterized by an aromatic ring, an ether linkage, an ester group, and a reactive aldehyde functional group. Purification via normal-phase column chromatography on silica gel is the standard and most effective method.[1]

The primary purification challenge arises from separating the target compound from structurally similar impurities. These often include unreacted starting materials (e.g., 2-ethoxy-4-hydroxybenzaldehyde) or by-products from the synthesis, such as the corresponding carboxylic acid from ester hydrolysis. The aldehyde group can also interact with the acidic silanol groups on the silica surface, potentially leading to peak tailing or, in some cases, decomposition.[2][3][4]

Section 1: Foundational Protocol for Purification

This protocol outlines a robust, self-validating method for the purification of Methyl (2-ethoxy-4-formylphenoxy)acetate. Success hinges on careful preliminary work using Thin-Layer Chromatography (TLC).

Essential Preliminary Step: TLC Method Development

Before packing a column, the optimal mobile phase (eluent) must be determined. The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of 0.2-0.4 .[5] This range ensures the compound spends enough time interacting with the stationary phase for effective separation to occur without requiring excessively large volumes of solvent.

Experimental Protocol: TLC Analysis

• Prepare the Sample: Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Spot the Plate: Using a capillary tube, spot the dissolved sample onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing a pre-equilibrated atmosphere of your chosen test eluent (e.g., a mixture of hexane and ethyl acetate).

• Visualize: After the solvent front has nearly reached the top of the plate, remove it, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm).

• Calculate Rf: The Rf value is a ratio and is calculated as:

  • Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)[6][7]

Data Presentation: Optimizing the Mobile Phase

Trial Eluent (Hexane:Ethyl Acetate)	Observed Rf of Target Compound	Assessment
90:10	~0.10	Too low; insufficient elution. Increase polarity.
70:30	~0.35	Optimal. Good separation from less polar and more polar impurities.
50:50	~0.65	Too high; poor separation, risk of co-elution with less polar impurities.

Column Chromatography: Step-by-Step Purification

This procedure assumes a standard glass column and silica gel (60 Å, 230-400 mesh) as the stationary phase.

Workflow Visualization

Caption: General workflow for column chromatography purification.

• Column Packing:

  • Secure the column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

  • Fill the column with the chosen eluent (e.g., 70:30 hexane:ethyl acetate).

  • Prepare a slurry of silica gel in the same eluent and pour it into the column.

  • Tap the column gently to ensure even packing and drain the excess solvent until it is level with the top of the silica bed. Add another thin layer of sand on top.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (typically 1-2 times the mass of the crude product) to this solution.

  • Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder of the crude product adsorbed onto the silica.[8]

  • Carefully add this powder to the top of the packed column. Dry loading prevents band broadening and leads to significantly better separation compared to liquid loading, especially if the sample is not readily soluble in the mobile phase.[9][10]

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column, taking care not to disturb the sand layer.

  • Apply gentle positive pressure (using a pump or inert gas) to begin elution.

  • Collect the eluting solvent in a series of numbered test tubes or flasks (fractions).

• Fraction Analysis and Product Isolation:

  • Spot every few fractions onto a TLC plate and develop it using the chosen eluent.

  • Identify the fractions containing the pure target compound (single spot at the correct Rf).

  • Combine the pure fractions into a larger flask.

  • Remove the solvent via rotary evaporation to yield the purified Methyl (2-ethoxy-4-formylphenoxy)acetate.[11][12]

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common chromatography issues.

Q: The separation looked good on my initial TLC plate, but all my column fractions are mixed. What happened?

A: This is a common and frustrating issue that typically points to one of three causes:

• Column Overloading: You have loaded too much crude material onto the column. A general rule is that the sample mass should be 1-5% of the silica gel mass. Exceeding this capacity makes it impossible for the stationary phase to effectively separate the components.

• Band Broadening from Liquid Loading: If you dissolved your sample in a strong solvent (like pure ethyl acetate or dichloromethane) and injected it directly (liquid loading), you created a wide initial sample band. This wide band cannot be resolved into pure components as it travels down the column. This is a primary reason why dry loading is strongly advocated.[9][10]

• Poorly Packed Column: If the silica gel bed has cracks, channels, or is uneven, the solvent will flow through these paths of least resistance, preventing proper separation. The column should be repacked carefully.

Q: My target compound is showing significant "tailing" (a long, trailing smear) in the collected fractions. How can I fix this?

A: Peak tailing is often caused by secondary interactions between your compound and the stationary phase.[2][13]

• Acid-Base Interactions: The aldehyde group and ether oxygens in your molecule can interact strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel. This causes some molecules to "stick" longer than others, resulting in a tail.

  • Solution: You can deactivate the silica by adding a small amount of a basic modifier like triethylamine (~0.5-1%) to your eluent. This protonates the basic sites on your molecule or deprotonates the silanol groups, minimizing the unwanted interaction.[13]

• Column Degradation: A void or channel at the top of the column bed can disrupt the flow path, causing tailing. This can happen from solvent evaporation or improper packing.[13]

Q: The spot for my compound on the analytical TLC is "fronting" (the leading edge is smeared out). What does this mean for my column?

A: Peak fronting is typically a sign of either column overload or poor sample solubility.[13]

• Overload: The concentration of the sample at the center of the band is too high, saturating the stationary phase. The excess molecules are forced to travel ahead of the main band, causing fronting.

  • Solution: Dilute your sample or load less material onto the column.[13]

• Solubility Issues: If your sample is not very soluble in the mobile phase, it can precipitate at the top of the column and then redissolve as more solvent passes, leading to a distorted peak shape.

  • Solution: Ensure your chosen eluent can fully dissolve the sample. If not, dry loading from a more suitable solvent is the best approach.

Q: My compound is not eluting from the column, even after I've passed a large volume of the eluent I developed via TLC. Where is it?

A: There are two likely possibilities:

• The Eluent is Not Polar Enough: While the Rf was acceptable on TLC, factors like column length and loading can sometimes require a more polar mobile phase to elute the compound in a reasonable volume.

  • Solution: Gradually increase the polarity of your mobile phase. For example, switch from 70:30 hexane:ethyl acetate to 60:40 or 50:50. This is effectively performing a "step gradient."

• On-Column Decomposition: Your compound may be unstable on silica gel and has decomposed.[14]

  • Solution: Test for stability by spotting your crude material on a TLC plate, letting it sit for an hour, and then developing it. If a new spot appears or the original spot diminishes, decomposition is occurring. In this case, you may need to switch to a less acidic stationary phase like alumina or use a deactivated silica column.

Section 3: Frequently Asked Questions (FAQs)

Q1: Is a gradient or isocratic elution better for this purification?

A: For purifying a single target compound from a crude mixture where impurities have different polarities, a gradient elution is often more efficient.[15][16] You can start with a low-polarity mobile phase (e.g., 90:10 hexane:EtOAc) to elute non-polar impurities, and then gradually increase the polarity (e.g., to 60:40 hexane:EtOAc) to elute your target compound, and finally, more polar impurities. This approach sharpens peaks, reduces analysis time, and can improve separation.[15][17] Isocratic elution is simpler but can lead to broad peaks for later-eluting compounds.[16]

Q2: My aldehyde seems to be reacting on the silica gel. What are my options?

A: Aldehydes can sometimes undergo reactions on acidic silica. If you suspect this is happening, you have a few options:

• Use Deactivated Silica: As mentioned in the troubleshooting section, adding a base like triethylamine to the eluent can neutralize the acidic sites.

• Switch to Alumina: Alumina is another common stationary phase that is available in neutral, basic, or acidic forms. Neutral or basic alumina would be a good alternative to prevent acid-catalyzed decomposition.[14]

• Use a Bonded Phase: For very sensitive compounds, using a bonded silica phase like diol or cyano can provide different selectivity and a less harsh environment.[18][19]

Q3: How do I monitor my fractions if the compound is not visible under a UV lamp?

A: While Methyl (2-ethoxy-4-formylphenoxy)acetate is UV-active due to its aromatic ring, some compounds are not. In those cases, you can visualize the TLC plates by staining. Common stains include:

• Potassium Permanganate (KMnO₄): Stains compounds that can be oxidized (like aldehydes, alcohols, and alkenes).

• Ceric Ammonium Molybdate (CAM): A general-purpose stain that visualizes most organic compounds.

• Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will cause most organic compounds to appear as temporary brown spots.

References

• The Royal Society of Chemistry. (n.d.). Contents.

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• cmu.edu.jm. (2025). How to Column Aldehydes: A Comprehensive Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3C: The Retention Factor. Retrieved from [Link]

• Biotage. (2023). Dry loading vs. liquid loading, which provides better flash column chromatography results? Retrieved from [Link]

• Phenomenex. (2025). Isocratic Vs. Gradient Elution in Chromatography. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Biotage. (2023). When is Gradient Elution Better than Isocratic Elution? Retrieved from [Link]

• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Rocic, B., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Reddit. (2020). Dry vs. Wet Loading in Column Chromatography. Retrieved from [Link]

• LCGC International. (n.d.). Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Mastelf. (2024). Retention Factor in Chromatography: Understanding Its Formula and Significance. Retrieved from [Link]

• Teledyne LABS. (2023). Overview of Silica Column Sample Loading Techniques. Retrieved from [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Retrieved from [Link]

• Google Patents. (n.d.). Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography.

• Welch Materials. (2026). [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose? Retrieved from [Link]

• Sorbtech. (2026). Mastering Stationary Phases: Selection Criteria and Method Development. Retrieved from [Link]

• ResearchGate. (2025). Mobile Phase Optimization in Thin Layer Chromatography (TLC). Retrieved from [Link]

• University of Cape Town. (n.d.). Methods for Determining Aldehydes in Air. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Chemtips. (2013). Dry Loading in Flash Chromatography. Retrieved from [Link]

• Crunch Chemistry. (2023). How do I calculate a Rf value in chromatography? [Video]. YouTube. Retrieved from [Link]

• Agilent. (n.d.). Isocratic v. Gradient. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• ResearchGate. (2015). Is it possible to purify aldehyde by column? Retrieved from [Link]

• Agilent. (2019). A Tale of Two Peaks: Troubleshooting Poor Peak Shape. Retrieved from [Link]

• PubMed. (n.d.). Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation. Retrieved from [Link]

• Sorbtech. (2023). HOW TO: Sample loading methods in flash chromatography. Retrieved from [Link]

• MDPI. (n.d.). A Two-Step Strategy for Aroma Restoration of Strawberry Concentrate Based on ZIF-67@PDMS Composite Membrane. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. Retrieved from [Link]

• Regis Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Oreate AI Blog. (2026). Understanding RF Values in Thin Layer Chromatography (TLC). Retrieved from [Link]

• BUCHI. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• National Institutes of Health. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Retrieved from [Link]

• Arkat USA. (n.d.). Concise asymmetric syntheses of (S)-ethyl 4-methyloctanoate and its acid. Retrieved from [Link]

• SynZeal. (n.d.). Seladelpar Impurity 4. Retrieved from [Link]

• Agilent. (n.d.). HPLC Column Troubleshooting What Every HPLC User Should Know. Retrieved from [Link]

• LookChem. (n.d.). Ethyl (4-formylphenoxy)acetate. Retrieved from [Link]

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• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Formylation of Ethoxy-Phenoxyacetate

Introduction

Welcome to the technical support guide for the formylation of ethyl 2-phenoxyacetate. This reaction is a critical step in the synthesis of various pharmaceutical intermediates and fine chemicals, where the introduction of a formyl (-CHO) group onto the aromatic ring is desired. However, the inherent reactivity of the substituted benzene ring, influenced by both the activating ethoxy group and the phenoxyacetate moiety, can lead to a range of predictable yet challenging side reactions.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate common issues, optimize your reaction outcomes, and ensure the selective synthesis of your target aldehyde.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind each issue and providing actionable solutions.

Q1: My reaction is producing a significant amount of a di-formylated byproduct. How can I improve selectivity for the mono-aldehyde?

Probable Cause: The aromatic ring of ethoxy-phenoxyacetate is highly activated by the electron-donating ethoxy group, making it susceptible to a second electrophilic attack by the formylating agent. This is particularly common in reactions like the Vilsmeier-Haack, where an excess of the Vilsmeier reagent is present.[1][2]

Solutions:

• Stoichiometric Control (Primary Solution): Carefully control the molar ratio of the formylating agent to the substrate. Begin with a 1:1 or 1.1:1 ratio of Vilsmeier reagent to ethoxy-phenoxyacetate. Over-stoichiometry significantly increases the risk of di-formylation.[1][2]

• Controlled Reagent Addition: Add the formylating agent (e.g., pre-formed Vilsmeier reagent) dropwise to a cooled solution of the substrate. This practice avoids localized high concentrations of the electrophile, which can drive multiple substitutions.[2]

• Temperature Management: Conduct the reaction at the lowest possible temperature that still allows for a reasonable conversion rate. Electrophilic aromatic substitutions are sensitive to temperature; lower temperatures reduce the reaction rate and can enhance selectivity by disfavoring the higher activation energy pathway of the second formylation.[3]

• Choice of Formylating Agent: If di-formylation persists, consider a milder formylation method. The Vilsmeier-Haack reaction uses a relatively potent electrophile.[4] Alternatives like the Duff reaction might offer better control, although they come with their own set of potential side reactions.[5][6]

Troubleshooting Workflow for Di-formylation

Caption: A step-by-step decision tree for troubleshooting di-formylation.

Q2: My reaction mixture has turned dark and contains a significant amount of insoluble tar or resin. What is happening?

Probable Cause: Resinification is a common side reaction, especially in formylation methods that use formaldehyde or its equivalents (like hexamethylenetetramine, HMTA, in the Duff reaction) under acidic conditions.[1] The activated phenol ether can undergo repeated electrophilic additions with the formylating species, leading to polymerization and the formation of complex, high-molecular-weight phenol-formaldehyde-type resins.

Solutions:

• Minimize Reaction Time: Monitor the reaction closely using Thin-Layer Chromatography (TLC). Once the starting material is consumed or the desired product concentration has plateaued, quench the reaction immediately. Prolonged exposure to acidic conditions promotes polymerization.[1]

• Temperature Control: Avoid excessive heating. High temperatures accelerate not only the desired reaction but also the competing polymerization pathways.[1]

• Use of a Milder Acid Catalyst: If using a method like the Duff reaction, strong acids can promote resinification. Consider using a weaker acid or a buffered system if the reaction allows.

• Alternative Formylation Method: Switch to a method that does not involve formaldehyde precursors, such as the Vilsmeier-Haack reaction, which is generally less prone to this specific type of polymerization.[7][8]

Q3: The reaction is sluggish with low conversion of my starting material. What are the likely causes?

Probable Cause: While the ethoxy group is activating, several factors can lead to poor reactivity.

Solutions:

• Reagent Quality and Preparation: For Vilsmeier-Haack, the Vilsmeier reagent (chloroiminium salt) is moisture-sensitive and should be prepared in situ under anhydrous conditions.[9] Ensure that the DMF and POCl₃ are of high purity and dry. The reaction must be protected from atmospheric moisture.

• Insufficient Activation: The Vilsmeier reagent is a relatively weak electrophile and requires an electron-rich aromatic substrate to react efficiently.[4][7] If conversion is low, a modest increase in temperature (e.g., from room temperature to 40-60°C) after the initial addition may be necessary to drive the reaction to completion.[2]

• Solvent Choice: The choice of solvent can impact reactivity. For Vilsmeier-Haack, DMF often serves as both a reagent and solvent. In other cases, non-polar solvents might reduce the solubility of key intermediates. Ensure your substrate is fully dissolved under the reaction conditions.

Q4: I've isolated a byproduct where the phenoxyacetate ester has been cleaved. Why did this happen?

Probable Cause: The ester linkage in the phenoxyacetate group is susceptible to hydrolysis under either strongly acidic or strongly basic conditions, which are often employed during the reaction or, more commonly, during the aqueous workup.

Solutions:

• Careful Workup: During the workup of a Vilsmeier-Haack reaction, the intermediate iminium salt is hydrolyzed to the aldehyde. This is often done by quenching the reaction mixture with ice or cold water, followed by neutralization with a base (e.g., sodium acetate, sodium bicarbonate). Avoid using strong bases like NaOH or KOH for extended periods, especially at elevated temperatures, as this will promote ester saponification.

• Reaction Conditions: The Reimer-Tiemann reaction, which uses strong alkali (e.g., NaOH), is highly likely to cause ester hydrolysis.[10][11] This method is generally unsuitable for substrates containing base-labile functional groups like esters.

• Purification Strategy: If minor hydrolysis is unavoidable, the resulting phenolic byproduct can often be separated from the desired aldehyde product using column chromatography. Alternatively, the acidic nature of the phenol allows for its removal via a basic wash (e.g., with dilute NaHCO₃ solution) during liquid-liquid extraction, provided the desired aldehyde is not acidic.

Reaction Pathways Overview

The following diagram illustrates the desired formylation pathway versus common side reaction routes.

Caption: Competing reaction pathways in the formylation of ethoxy-phenoxyacetate.

Frequently Asked Questions (FAQs)

• What is the expected regioselectivity (ortho vs. para) for this formylation? The ethoxy group is a strong ortho-, para-director. The phenoxyacetate group is also ortho-, para-directing. The major product will likely be formylation at the position para to the strongly activating ethoxy group due to reduced steric hindrance compared to the ortho positions.[4] A smaller amount of the ortho-isomer may also be formed. The exact ratio will depend on the specific reaction conditions.

• My purified aldehyde product is an oil that won't crystallize and looks gummy. What can I do? Gummy or oily products are often indicative of residual impurities.[12] First, ensure all solvent has been removed under high vacuum. If it remains an oil, column chromatography is the most reliable purification method. If chromatography is not feasible or impurities persist, consider converting the aldehyde to its sodium bisulfite adduct, which is a solid salt.[13][14] This adduct can be isolated by filtration, washed with an organic solvent to remove non-aldehyde impurities, and then the pure aldehyde can be regenerated by treating the adduct with a mild base (like NaHCO₃) or acid.[15][16]

• How should I monitor the reaction progress effectively? Thin-Layer Chromatography (TLC) is the most straightforward method.[9] Prepare a co-spot on the TLC plate with your starting material to easily track its consumption. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) that gives good separation between the starting material, the product, and any major byproducts. Quench a small aliquot of the reaction in a vial with a basic solution (e.g., sat. NaHCO₃), extract with a small amount of ethyl acetate or DCM, and spot the organic layer on the TLC plate.

Key Experimental Protocols

Protocol 1: High-Selectivity Vilsmeier-Haack Formylation

This protocol is optimized to favor mono-formylation and minimize side reactions.

• Reagent Preparation (Vilsmeier Reagent): In a flame-dried, three-neck flask equipped with a nitrogen inlet, dropping funnel, and thermometer, add anhydrous N,N-dimethylformamide (DMF, 3.0 eq). Cool the flask to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C.

• Stir the resulting mixture at 0°C for 30 minutes. The solution should become a pale yellow solid or thick slurry, which is the Vilsmeier reagent.[7]

• Formylation Reaction: Dilute the Vilsmeier reagent with an anhydrous solvent (e.g., dichloromethane, DCM).

• In a separate flask, dissolve ethyl 2-(ethoxyphenoxy)acetate (1.0 eq) in anhydrous DCM.

• Cool the substrate solution to 0°C and add the Vilsmeier reagent slurry/solution dropwise over 30-60 minutes.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring progress by TLC.

• Workup: Once the reaction is complete, pour the mixture slowly into a beaker containing crushed ice and a saturated solution of sodium acetate. This will hydrolyze the intermediate iminium salt.

• Stir vigorously for 30 minutes until all ice has melted.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with water, then with brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Purification via Sodium Bisulfite Adduct Formation

This protocol is useful for purifying the final aldehyde away from non-carbonyl impurities.[13][14][15]

• Adduct Formation: Dissolve the crude aldehyde product in a suitable water-miscible solvent like THF or ethanol.

• Prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃).

• Add the sodium bisulfite solution to the aldehyde solution and stir vigorously at room temperature for 1-2 hours. A white precipitate (the bisulfite adduct) should form.

• Isolation: Collect the solid adduct by vacuum filtration. Wash the solid with a small amount of cold ethanol, followed by diethyl ether, to remove any trapped organic impurities.

• Regeneration of Aldehyde: Suspend the washed bisulfite adduct in a biphasic mixture of diethyl ether and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or dilute HCl.

• Stir the mixture until the solid dissolves completely, indicating the adduct has decomposed and released the free aldehyde.

• Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with additional diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the purified aldehyde.

Data Summary Table

Formylation Method	Common Side Products	Key Optimization Parameters	Suitability for Ethoxy-Phenoxyacetate
Vilsmeier-Haack	Di-formylation, Chlorination	Stoichiometry, Temperature, Anhydrous Conditions	High: Good for activated ethers, but selectivity must be controlled.[4][8]
Duff Reaction	Resin/Tar formation, Low yields	Temperature, Reaction Time, Acid Catalyst	Moderate: Prone to polymerization; generally lower yielding.[1][5][17]
Reimer-Tiemann	Ortho/Para isomers, Ester Hydrolysis	Base concentration, Temperature	Low: Harsh basic conditions likely to cleave the acetate group.[10][18]

References

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Pawar, S. D., et al. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from an article available on ResearchGate, specific URL not provided in search.
• Grokipedia. (n.d.). Duff reaction. Retrieved from a source describing the Duff reaction, specific URL not provided in search.

• Mohamed, M. E., et al. (n.d.). Studies on the Mechanism of Ring Hydrolysis in Phenylacetate Degradation: A METABOLIC BRANCHING POINT. PMC - PubMed Central. Retrieved from [Link]

• Ashenhurst, J. (2017). Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2013). Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Retrieved from [Link]

• YouTube. (2022). FORMYLATION PART1 ENG. Retrieved from [Link]

• ACS Publications. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (2025). ortho-Formylation of oxygenated phenols. Request PDF. Retrieved from a ResearchGate article, specific URL not provided in search.

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Electrophilic Aromatic Substitution – The Mechanism. Retrieved from [Link]

• Khan Academy. (2022). Reimer Tiemann Reaction | Electrophilic Aromatic Substitution Reactions | Chemistry. YouTube. Retrieved from [Link]

• MDPI. (2021). Twice as Nice: The Duff Formylation of Umbelliferone Revised. Retrieved from [Link]

• Google Patents. (n.d.). US5457239A - Process for formylation of aromatic compounds.

• Wikipedia. (n.d.). Formylation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from a university webpage, specific URL not provided in search.

• YouTube. (2021). 18.1 Electrophilic Aromatic Substitution (EAS Reactions) | Organic Chemistry. Retrieved from [Link]

• Wynberg, H. (n.d.). Exploring the Reimer-Tiemann Reaction: History and Scope. Retrieved from a source discussing the Reimer-Tiemann reaction, specific URL not provided in search.
• Google Patents. (n.d.). US5294744A - Formylation process for aromatic aldehydes.
• ResearchGate. (2025). Hydrolysis of Glyoxal in Water-Restricted Environments. Request PDF. Retrieved from a ResearchGate article, specific URL not provided in search.
• Source describing formylation of phenols with paraformaldehyde. (n.d.). Retrieved from a source, specific URL not provided in search.

• Khan Academy. (n.d.). Electrophilic aromatic substitution mechanism. Retrieved from [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). A Theoretical Study of the Duff Reaction: Insights into its Selectivity. Retrieved from a ResearchGate article, specific URL not provided in search.
• Google Patents. (n.d.). US2544562A - Process for recovering aldehydes and ketones.

• Chemistry LibreTexts. (2021). 22.4: Electrophilic Aromatic Substitution. Retrieved from [Link]

• MDPI. (n.d.). Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction. Retrieved from [Link]

• I.R.I.S. (n.d.). Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. Retrieved from a source discussing Rieche formylation, specific URL not provided in search.
• L.S. College, Muzaffarpur. (2021). Reimer–Tiemann reaction. Retrieved from a university webpage, specific URL not provided in search.

• J&K Scientific LLC. (2021). Reimer-Tiemann Reaction. Retrieved from [Link]

• Source describing the Vilsmeier-Haack Reaction mechanism. (n.d.). Retrieved from a source, specific URL not provided in search.
• Source describing the Duff Reaction mechanism. (n.d.). Retrieved from a source, specific URL not provided in search.

• YouTube. (2024). XII-11#27 Reimer-Tiemann Reaction and Oxidation of Phenols. Retrieved from [Link]

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• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
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• 18. organicreactions.org [organicreactions.org]

"improving the stability of Methyl (2-ethoxy-4-formylphenoxy)acetate in solution"

A Guide to Improving Solution Stability for Researchers and Drug Development Professionals

Welcome to the technical support center for Methyl (2-ethoxy-4-formylphenoxy)acetate. This guide is designed to provide researchers, scientists, and drug development professionals with a deep understanding of the stability characteristics of this molecule in solution. We will explore the inherent chemical liabilities, troubleshoot common experimental issues, and provide validated protocols to ensure the integrity of your results.

Understanding the Molecule: Inherent Instabilities

Methyl (2-ethoxy-4-formylphenoxy)acetate is a multifunctional organic compound. Its structure contains two primary functional groups susceptible to degradation in solution: an ester and an aromatic aldehyde (formyl group). Understanding the reactivity of these groups is the first step toward mitigating stability issues.

• Ester Group: The methyl acetate moiety is prone to hydrolysis, a reaction with water that cleaves the ester bond. This reaction is catalyzed by both acids and bases, making pH control paramount.[1][2]

• Aldehyde Group: The formyl group is highly reactive and particularly susceptible to oxidation, readily converting to a carboxylic acid in the presence of atmospheric oxygen.[3][4][5] It can also undergo other reactions, such as polymerization, under certain conditions.[6]

These two degradation pathways are the primary sources of instability you will likely encounter.

Caption: Primary degradation pathways of Methyl (2-ethoxy-4-formylphenoxy)acetate.

Frequently Asked Questions (FAQs)

This section addresses common observations and questions that arise during the handling of Methyl (2-ethoxy-4-formylphenoxy)acetate solutions.

Q1: I've prepared a solution of the compound in a standard buffer, but my assay results are inconsistent. What could be the cause?

A: Inconsistent results are a classic sign of compound instability. The two most likely culprits are ester hydrolysis and aldehyde oxidation. The rate of these degradation reactions can be influenced by several factors, leading to a decreasing concentration of the active parent compound over the course of your experiment. Key factors include:

• pH of the buffer: Both acidic and basic conditions can significantly accelerate the rate of ester hydrolysis.[1]

• Dissolved Oxygen: Standard buffers are saturated with air, which contains ~21% oxygen. This is often sufficient to cause slow oxidation of the highly susceptible aldehyde group.

• Temperature: Like most chemical reactions, degradation rates increase with temperature.

• Time: The longer the solution is stored, the more degradation will occur. For sensitive compounds like this, it is crucial to use freshly prepared solutions whenever possible.

Q2: I noticed the pH of my stock solution in DMSO, when diluted into an aqueous medium, drops over time. Why is this happening?

A: This is a direct indicator of degradation. Both primary degradation pathways produce acidic products:

• Ester hydrolysis yields (2-ethoxy-4-formylphenoxy)acetic acid.

• Aldehyde oxidation yields methyl (2-ethoxy-4-carboxyphenoxy)acetate.

The formation of these carboxylic acids will lower the pH of your solution, providing a simple, albeit lagging, indicator that the integrity of your compound is compromised.

Q3: What is the ideal solvent for preparing a stable stock solution?

A: For maximal stability, an anhydrous aprotic solvent is highly recommended.

• Recommended: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Acetonitrile (ACN).

• Use with Caution: Protic solvents like methanol, ethanol, or water should be avoided for long-term storage as they can directly participate in or catalyze hydrolysis.[7][8] Storing in alcohols other than methanol can also lead to transesterification, where the methyl ester is exchanged for an ethyl ester, for example.

Q4: How significant is the risk of oxidation, and how can I prevent it?

A: The risk is very significant, as aromatic aldehydes are notoriously easy to oxidize. Prevention is key and involves two main strategies:

• Deoxygenation: Prepare solutions using solvents that have been deoxygenated by sparging with an inert gas like argon or nitrogen.

• Use of Antioxidants: For less sensitive applications where an additive is permissible, including a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA) in the stock solution can effectively quench the free-radical chain reactions involved in oxidation.[9] A typical concentration is 0.01% w/v.

Troubleshooting Guide & Best Practices

This section provides actionable solutions to common stability challenges.

Problem / Observation	Probable Cause(s)	Recommended Actions & Solutions
Decreasing compound concentration over time in aqueous buffer (verified by HPLC).	Ester Hydrolysis, Aldehyde Oxidation	1. Optimize pH: Conduct a pH stability study (see Protocol 1) to find a range where the compound is most stable (typically pH 4-6). 2. Control Temperature: Prepare solutions fresh and store them at 2-8°C during use. For storage beyond a few hours, freeze at -20°C or -80°C. 3. Use Co-solvents: If tolerated by the assay, preparing the final solution in a buffer containing a percentage of an organic co-solvent (e.g., ACN, DMSO) can reduce water activity and slow hydrolysis.
Appearance of new peaks in HPLC chromatogram, especially after storage.	Degradation	1. Characterize Degradants: Perform a Forced Degradation Study (see Protocol 2) to intentionally generate and identify potential degradation products.[10][11][12] 2. Develop a Stability-Indicating Method: Ensure your analytical method (e.g., HPLC) can resolve the parent peak from all major degradant peaks (see Protocol 3).[13]
Solution discoloration (e.g., yellowing) upon exposure to light.	Photodegradation	1. Protect from Light: Store the solid compound and all solutions in amber vials or wrap containers in aluminum foil.[14] 2. Minimize Exposure: Avoid leaving solutions on the benchtop under direct laboratory lighting for extended periods.
Low assay potency from a freshly prepared solution.	Poor initial handling of solid material.	1. Inert Atmosphere Storage: Store the solid compound under an inert atmosphere (argon or nitrogen) to prevent oxidation of the aldehyde before it is even dissolved. 2. Solvent Purity: Use high-purity, anhydrous grade solvents for stock solutions.

Key Experimental Protocols

To ensure the integrity and reproducibility of your experiments, we recommend the following self-validating protocols.

Protocol 1: Rapid pH Stability Screening

This experiment helps determine the optimal pH for your working solutions.

• Prepare Buffers: Make a series of buffers across a relevant pH range (e.g., pH 3, 4, 5, 6, 7, 8). Common buffer systems include citrate (pH 3-6), phosphate (pH 6-8), and borate (pH 8-10).

• Prepare Samples: From a concentrated stock in DMSO or ACN, dilute the compound to your final working concentration in each buffer.

• Incubate: Aliquot samples for each time point (e.g., T=0, 2, 4, 8, 24 hours). Store them at the intended experimental temperature.

• Analysis: At each time point, immediately quench the reaction (if necessary, by freezing or dilution in mobile phase) and analyze the sample by a stability-indicating HPLC method (Protocol 3).

• Evaluation: Plot the percentage of the parent compound remaining versus time for each pH. The pH with the slowest degradation rate is the optimal choice.

Protocol 2: Forced Degradation Study Workflow

This study is essential for understanding degradation pathways and validating your analytical method.[15][16][17] It involves intentionally stressing the compound under various conditions.

Caption: Workflow for a comprehensive forced degradation study.

• Objective: To generate ~5-20% degradation of the parent compound under each condition.

• Acid Hydrolysis: Incubate in 0.1 M HCl at 60°C.

• Base Hydrolysis: Incubate in 0.1 M NaOH at room temperature (this is typically much faster than acid hydrolysis).

• Oxidation: Treat with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal: Heat the solid compound and a solution at a high temperature (e.g., 80°C).

• Photolysis: Expose the compound to light according to ICH Q1B guidelines (UV and visible light).

• Analysis: Analyze all stressed samples by HPLC-MS to identify the masses of degradation products and confirm the specificity of your UV-based quantitation method.

Protocol 3: Baseline Stability-Indicating HPLC Method

This method serves as a starting point for separating Methyl (2-ethoxy-4-formylphenoxy)acetate from its primary degradants. Method optimization will be required.

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard reversed-phase chemistry suitable for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides an acidic pH to ensure sharp peak shape for any carboxylic acid degradants.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase HPLC.
Gradient	20% to 95% B over 10 minutes	A broad gradient is a good starting point to elute the parent compound and a range of potential degradants with varying polarities.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Elevated temperature can improve peak shape and reduce viscosity.
Detection	UV, 254 nm or PDA	The aromatic ring provides strong UV absorbance. A Photo-Diode Array (PDA) detector is ideal for assessing peak purity.
Injection Vol.	2 µL	A small volume minimizes potential solvent effects.

References

• Reactivity of Aldehydes & Ketones. (2023). Chemistry LibreTexts. [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2016). Pharmaceutical Technology. [Link]

• Stabilization of aldehydes. (1983).

• Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. (2019). Critical Reviews in Analytical Chemistry. [Link]

• Hydrolysis of Esters. (2022). Chemistry LibreTexts. [Link]

• Stabilization of aldehydes and/or an alcohols. (2023).

• Synthesis of 2-(2-formylphenoxy)acetate esters. (N.D.). The Royal Society of Chemistry. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (N.D.). BioProcess International. [Link]

• Acidity of alpha hydrogens. (N.D.). University of Calgary. [Link]

• Solvent Effects and Ester Interchange in Basic Hydrolysis of Esters. (1957). Journal of the American Chemical Society. [Link]

• Theoretical Study about the Reactivity of Formyl Groups in Heterocyclic Derivatives. (2001). ResearchGate. [Link]

• Aldehyde synthesis by oxidation of alcohols and rearrangements. (N.D.). Organic Chemistry Portal. [Link]

• Formylation. (N.D.). Wikipedia. [Link]

• Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. (1969). Journal of the Indian Chemical Society. [Link]

• Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate. (N.D.). PubChem. [Link]

• Oxidation of Aldehydes Used as Food Additives by Peroxynitrite. (2023). National Institutes of Health. [Link]

• Hydrolysing esters. (N.D.). Chemguide. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). American Pharmaceutical Review. [Link]

• Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions. (2015). ResearchGate. [Link]

• Hydrolysis of Esters. (2022). Chemistry LibreTexts. [Link]

• Oxidation of Aldehydes Used as Food Additives by Peroxynitrite. (2023). ResearchGate. [Link]

• Basic Hydrolysis of Esters - Saponification. (2022). Master Organic Chemistry. [Link]

• Stability testing of existing active substances and related finished products. (2023). European Medicines Agency. [Link]

• Temperature Dependent Divergent Radical Oxidative Amidation Engaging Arylglyoxyl Radicals. (2026). Organic Letters. [Link]

• Formyl Group Definition. (N.D.). Fiveable. [Link]

• Sonication effects on ester hydrolysis in alcohol-water mixtures. (2001). ResearchGate. [Link]

• Aromatic Aldehydes and Ketones. (N.D.). eGyanKosh. [Link]

• Influence of pH and light on the stability of some antioxidants. (1995). PubMed. [Link]

• Hydrolysis of Esters. (N.D.). Lumen Learning. [Link]

• Ethyl (4-formylphenoxy)acetate. (N.D.). LookChem. [Link]

• Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research. [Link]

• Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxidation. (2023). MDPI. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2012). National Institutes of Health. [Link]

• Analytical Techniques In Stability Testing. (2025). Separation Science. [Link]

• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. (2014). PharmaTutor. [Link]

• Aldehydes and Ketones. (N.D.). Michigan State University Chemistry. [Link]

• Mechanism of ester hydrolysis. (2019). YouTube. [Link]

• Aldehydes and Ketones 1: Stability and Hydration. (2021). YouTube. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (N.D.). Chemistry Steps. [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). American Journal of Chemistry. [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (2025). ResearchGate. [Link]

• An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. (2020). Pharmaceutical Online. [Link]

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• 3. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 4. Oxidation of Aldehydes Used as Food Additives by Peroxynitrite - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fiveable.me [fiveable.me]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 8. ias.ac.in [ias.ac.in]
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• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
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• 14. Influence of pH and light on the stability of some antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]

"byproduct identification in Methyl (2-ethoxy-4-formylphenoxy)acetate synthesis"

Welcome to the technical support resource for the synthesis of Methyl (2-ethoxy-4-formylphenoxy)acetate. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate challenges in your synthesis experiments. Our focus is on providing practical, field-tested insights grounded in established chemical principles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis. The typical synthetic route involves the O-alkylation of 3-ethoxy-4-hydroxybenzaldehyde with a methyl haloacetate via the Williamson ether synthesis.[1][2]

Q1: My reaction is sluggish or incomplete, and the main spot on my TLC is the starting phenol. What are the potential causes?

A1: An incomplete reaction is one of the most common issues and typically points to three areas: the base, the solvent, or the reactivity of your electrophile.

• Causality—The Role of the Base: The reaction proceeds via a phenoxide ion, which is generated by deprotonating the starting phenol (3-ethoxy-4-hydroxybenzaldehyde).[3] If the base is too weak or not sufficiently activated, the concentration of the nucleophilic phenoxide will be too low for the reaction to proceed efficiently.

  • Insight: While potassium carbonate (K₂CO₃) is a common and effective base, its performance can be hampered by the presence of water. Ensure you are using anhydrous K₂CO₃ and a dry solvent. For particularly stubborn reactions, a stronger base like sodium hydride (NaH) can be used, which irreversibly deprotonates the phenol.[4] However, exercise caution as this increases the risk of side reactions.

• Causality—Solvent Effects: The choice of solvent is critical in an Sₙ2 reaction like the Williamson ether synthesis.[1]

  • Insight: Polar aprotic solvents such as DMF or acetonitrile are highly recommended.[1] These solvents effectively solvate the potassium cation (from K₂CO₃) but leave the phenoxide anion relatively "naked" and highly nucleophilic. Protic solvents (like ethanol or water) will hydrogen-bond with the phenoxide, stabilizing it and reducing its nucleophilicity, thus slowing down the reaction.[1]

• Causality—Electrophile Reactivity: The reactivity of the alkyl halide follows the trend I > Br > Cl.

  • Insight: If you are using methyl chloroacetate and observing low reactivity, switching to methyl bromoacetate will significantly increase the reaction rate due to bromide being a better leaving group.

Q2: My yield is low, and my crude NMR/GC-MS shows multiple products. What are the likely byproducts?

A2: The presence of multiple products indicates that side reactions are competing with your desired O-alkylation. The most common byproducts in this synthesis are the result of hydrolysis, C-alkylation, or unreacted starting materials.

Here is a summary of the primary product and potential byproducts:

Compound Name	Structure	Formation Mechanism	Key Analytical Signatures (¹H NMR)
Methyl (2-ethoxy-4-formylphenoxy)acetate (Desired Product)	O=C(OC)COC1=C(OCC)C=C(C=O)C=C1	Williamson Ether Synthesis (O-Alkylation)	Singlet ~4.9-5.0 ppm (-OCH₂-), Singlet ~3.7 ppm (-OCH₃), Aldehyde proton ~9.9 ppm.[5]
(2-ethoxy-4-formylphenoxy)acetic acid (Hydrolysis Byproduct)	O=C(O)COC1=C(OCC)C=C(C=O)C=C1	Saponification of the methyl ester by trace water/hydroxide.	Disappearance of the methyl ester singlet (~3.7 ppm). Appearance of a broad singlet >10 ppm (carboxylic acid proton).[5]
C-Alkylation Isomer(s)	(Varies)	Electrophilic attack on the aromatic ring instead of the phenoxide oxygen.	Complex changes in the aromatic region of the NMR. The characteristic -OCH₂- singlet is absent.
3-ethoxy-4-hydroxybenzaldehyde (Starting Material)	O=CC1=CC=C(O)C(OCC)=C1	Incomplete reaction.	Broad singlet for the phenolic -OH proton. Absence of the acetate group signals.

Below is a diagram illustrating the main reaction and key side pathways.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. orgchemres.org [orgchemres.org]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Recrystallization of Aromatic Aldehydes

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of aromatic aldehydes using recrystallization techniques. It is structured to address common challenges and provide actionable solutions based on established chemical principles and extensive laboratory experience.

I. Foundational Principles: Recrystallization of Aromatic Aldehydes

Recrystallization is a powerful technique for purifying solid organic compounds.[1][2] The process relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures. For aromatic aldehydes, the core principle is to dissolve the impure solid in a minimum amount of a suitable hot solvent and then allow the solution to cool slowly.[3] As the temperature decreases, the solubility of the aldehyde drops, leading to the formation of pure crystals, while the impurities remain dissolved in the surrounding solution (the mother liquor).[1][2]

The success of this technique hinges on several key factors:

• Solvent Selection: The ideal solvent should exhibit high solubility for the aromatic aldehyde at elevated temperatures and low solubility at cooler temperatures.[4] It must also be chemically inert to the aldehyde to prevent unwanted reactions.[1]

• Control of Supersaturation: The rate of cooling directly influences the formation of a supersaturated solution, from which the crystals will form. Slow, controlled cooling is crucial for the growth of large, pure crystals.[5]

• Nucleation and Crystal Growth: Crystallization begins with nucleation, the initial formation of small crystal seeds. Subsequent crystal growth on these nuclei leads to the formation of the final product. Inducing nucleation can sometimes be necessary to initiate crystallization.[6]

Aromatic aldehydes present unique challenges due to the reactivity of the aldehyde functional group, which is susceptible to oxidation, and the potential for these compounds to have low melting points, which can lead to a phenomenon known as "oiling out".[5][7][8]

II. Process Workflow: A Step-by-Step Guide to Recrystallization

The following diagram outlines the standard workflow for the recrystallization of an aromatic aldehyde.

Caption: Standard workflow for the recrystallization of aromatic aldehydes.

III. Troubleshooting Guide: Common Problems and Solutions

This section addresses specific issues that may arise during the recrystallization of aromatic aldehydes in a question-and-answer format.

Problem 1: My aromatic aldehyde has "oiled out" instead of forming crystals.

• Question: I've dissolved my aldehyde in the hot solvent, but upon cooling, it's forming oily droplets instead of solid crystals. What's happening and how can I fix it?

• Answer: "Oiling out" occurs when the dissolved aldehyde comes out of solution at a temperature above its melting point.[5][7] This is a common issue with compounds that have low melting points or when the solution is highly impure.[7][9] The oily phase is an impure liquid form of your compound, and it will not form pure crystals.[5]

  Causality & Solution:

  • Re-dissolve and Dilute: Gently reheat the solution to re-dissolve the oil. Add a small amount of additional hot solvent (10-20% more) to decrease the saturation point of the solution.[5][7] This ensures that the solution becomes saturated at a lower temperature, hopefully below the melting point of your compound.

  • Slow Cooling: Allow the solution to cool much more slowly. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature. This provides more time for proper crystal lattice formation.[7]

  • Change Solvent System: If the problem persists, your chosen solvent's boiling point may be too high. Consider a solvent with a lower boiling point or a mixed solvent system.[10] For a mixed solvent system, dissolve the aldehyde in a small amount of a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes turbid. Add a drop or two of the "good" solvent to clarify and then cool slowly.[11]

Problem 2: I'm seeing poor or no crystal formation upon cooling.

• Question: My solution has cooled to room temperature, and even after placing it in an ice bath, very few or no crystals have formed. What should I do?

• Answer: This is a classic sign that your solution is not sufficiently saturated, likely due to using too much solvent.[3][7] It can also be due to a supersaturated solution that is reluctant to nucleate.[3]

  Causality & Solution:

  • Reduce Solvent Volume: The most direct solution is to boil off some of the solvent to increase the concentration of the aldehyde.[5] Heat the solution back to boiling and reduce the volume by 15-25%. Then, allow it to cool again.

  • Induce Crystallization (for supersaturated solutions):

    • Scratching: Use a glass stirring rod to gently scratch the inside surface of the flask at the meniscus.[3] The microscopic scratches on the glass provide nucleation sites for crystal growth.

    • Seeding: If you have a small crystal of the pure compound, add it to the cooled solution. This "seed crystal" will act as a template for further crystallization.[6]

  • Consider an Anti-Solvent: If you are hesitant to boil off more solvent, you can try adding an "anti-solvent" – a solvent in which your aldehyde is insoluble but is miscible with your crystallization solvent. Add the anti-solvent dropwise to the cooled solution until it becomes cloudy, then add a drop of the original solvent to clarify and allow it to stand.

Problem 3: My aldehyde seems to be oxidizing during the process, leading to discoloration or impurities.

• Question: During the heating phase, my solution is turning yellow or brown, and the final product seems to be contaminated with an acidic impurity. How can I prevent this?

• Answer: Aromatic aldehydes are susceptible to oxidation, especially at elevated temperatures in the presence of air, forming the corresponding carboxylic acid.[8][12] This is a common source of impurity.

  Causality & Solution:

  • Inert Atmosphere: For particularly sensitive aldehydes, perform the recrystallization under an inert atmosphere of nitrogen or argon.[8] This can be achieved by using a Schlenk flask and purging the system with the inert gas.

  • Minimize Time at High Temperatures: Do not prolong the boiling of the solution. Dissolve the aldehyde quickly and then proceed to the cooling stage.

  • Pre-purification Wash: Before recrystallization, you can wash a solution of the crude aldehyde in an organic solvent with a mild aqueous base (e.g., 5% sodium bicarbonate solution) to remove any pre-existing carboxylic acid impurity.

  • Bisulfite Adduct Formation: For a more robust purification that also removes the aldehyde from other organic impurities, consider forming the bisulfite adduct.[13][14] The aldehyde reacts with sodium bisulfite to form a water-soluble salt. This can be separated from organic impurities and then the aldehyde can be regenerated by adding a base.[13][14]

Troubleshooting Decision Diagram

Caption: Decision-making diagram for troubleshooting common recrystallization issues.

IV. Frequently Asked Questions (FAQs)

• Q1: What are the best general-purpose solvents for recrystallizing aromatic aldehydes?

  • A1: There is no single "best" solvent, as it depends on the specific aldehyde. However, common choices include ethanol, methanol, isopropanol, toluene, and mixed solvent systems like ethanol/water, acetone/hexane, or ethyl acetate/hexane.[15][16] A good starting point is to test the solubility of a small sample of your aldehyde in various solvents at room temperature and with heating.

• Q2: My aromatic aldehyde is a liquid at room temperature. Can I still purify it by recrystallization?

  • A2: Recrystallization is primarily for purifying solids.[1] If your aldehyde is a liquid, you should consider other purification techniques such as distillation (especially vacuum distillation for high-boiling aldehydes) or column chromatography.[17][18] In some cases, it may be possible to form a solid derivative of the aldehyde, recrystallize the derivative, and then regenerate the pure aldehyde.

• Q3: How much solvent should I use to wash the crystals after filtration?

  • A3: Use a minimal amount of ice-cold solvent.[3] The goal is to wash away the impurity-laden mother liquor without re-dissolving a significant amount of your purified crystals.[3] Using too much washing solvent or solvent that is not cold enough will lead to a decrease in your final yield.[3]

• Q4: The crystals formed very quickly as soon as I removed the flask from the heat. Is this a problem?

  • A4: Yes, rapid crystallization, or "crashing out," is generally undesirable.[5] It tends to trap impurities within the crystal lattice, reducing the effectiveness of the purification.[5] To remedy this, re-heat the solution and add a small amount of extra solvent to keep the compound soluble for longer during the cooling process, allowing for slower, more selective crystal growth.[5]

V. Experimental Protocols

Protocol 1: General Recrystallization of a Solid Aromatic Aldehyde

• Solvent Selection: Place ~50 mg of the crude aldehyde in a small test tube. Add a potential solvent dropwise at room temperature. If it dissolves readily, the solvent is unsuitable. If it is insoluble, heat the test tube. If the aldehyde dissolves when hot and recrystallizes upon cooling, you have found a suitable solvent.

• Dissolution: Place the bulk of the crude aldehyde in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the aldehyde is just dissolved.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath for 15-20 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator.

Protocol 2: Purification via Sodium Bisulfite Adduct Formation

• Adduct Formation: Dissolve the impure aromatic aldehyde in a suitable solvent like methanol or ethanol.[14] Add a saturated aqueous solution of sodium bisulfite and stir vigorously.[13][14] The solid bisulfite adduct may precipitate.

• Isolation of Adduct: If a precipitate forms, collect it by filtration. If not, proceed to the next step. Wash the reaction mixture with an organic solvent (e.g., diethyl ether) to remove non-aldehyde impurities. The bisulfite adduct will remain in the aqueous layer.

• Regeneration of Aldehyde: Separate the aqueous layer containing the adduct. Add a base (e.g., saturated sodium bicarbonate or dilute sodium hydroxide solution) to the aqueous layer until the solution is basic.[13] This will reverse the reaction and regenerate the pure aldehyde, which will often separate as an oil or solid.

• Extraction and Drying: Extract the regenerated aldehyde with a clean organic solvent. Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure to yield the purified aromatic aldehyde.

VI. Data Presentation

Table 1: Common Solvents for Recrystallization of Aromatic Aldehydes

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	High	Suitable for polar aldehydes with hydrogen bonding capability. Often used in a mixed system with an alcohol.[15]
Ethanol	78	High	A very common and effective solvent for many aromatic compounds.[15]
Methanol	65	High	Similar to ethanol but with a lower boiling point.[10]
Isopropanol	82	Medium	A good alternative to ethanol.
Toluene	111	Low	Effective for less polar aldehydes. Its high boiling point can sometimes be problematic.[10]
Ethyl Acetate	77	Medium	A versatile solvent, often used in combination with a non-polar solvent like hexane.[15]
Hexane/Heptane	~69 / ~98	Low	Good for non-polar aldehydes. Often used as the "poor" solvent in a mixed-solvent system. Prone to causing oiling out if used alone.[15]

References

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• Tips & Tricks: Recrystallization. Department of Chemistry, University of Rochester. Available from: [Link]

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• Process for the separation of aromatic aldehydes. Google Patents. (2012-05-03).

• Recrystallization1. Available from: [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. National Institutes of Health. (2018-04-02). Available from: [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. JoVE. (2018-01-10). Available from: [Link]

• A-level Chemistry 7405 Specification. AQA. (2015-01-12). Available from: [Link]

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• Recrystallization. YouTube. (2020-01-10). Available from: [Link]

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• Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. ResearchGate. (2013-05-08). Available from: [Link]

• Process for Purification of Cinnamicaldehyde from Cinnamon Oil. Chemistry and Industry of Forest Products. Available from: [Link]

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Technical Support Center: Troubleshooting Unexpected Spectroscopic Data for Phenoxyacetate Derivatives

Welcome to the technical support center for the analysis of phenoxyacetate derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who rely on accurate spectroscopic data to characterize their molecules. Phenoxyacetic acids and their derivatives are a vital class of compounds, often serving as herbicides, pharmaceuticals, and key synthetic intermediates.[1][2] Their structural elucidation is paramount, yet fraught with subtle spectroscopic challenges.

This resource provides in-depth, question-and-answer-based troubleshooting for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. It moves beyond simple data tables to explain the chemical principles behind the observed phenomena, empowering you to diagnose and solve even the most perplexing spectral artifacts.

Section 1: Troubleshooting ¹H and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of structural characterization for organic molecules. However, the spectra of phenoxyacetate derivatives can exhibit unexpected shifts and multiplicities that require careful interpretation.

FAQ 1: My aromatic proton signals are significantly upfield or downfield from the typical 7.3 ppm of benzene. Why is this happening?

Answer: This is a common and informative observation driven by the electronic effects of substituents on the phenyl ring. The chemical shift of aromatic protons is highly sensitive to the electron density of the ring.[3][4]

• Causality—Electronic Effects:

  • Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃), amino (-NH₂), or alkyl groups increase electron density in the aromatic ring through resonance and/or induction. This increased electron density "shields" the aromatic protons from the external magnetic field, causing their signals to shift to a higher field (upfield), often below 7.3 ppm. Protons at the ortho and para positions are most affected due to the nature of resonance delocalization.[5]

  • Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or halogens (e.g., -Cl) decrease electron density in the ring. This "deshields" the protons, causing them to experience a stronger effective magnetic field and resonate at a lower field (downfield), typically above 7.3 ppm.[5]

  • The Phenoxyacetate Moiety: The -OCH₂COOH group itself is moderately electron-withdrawing, which can influence the shifts of the parent ring system.

• Troubleshooting Steps:

  • Identify Substituents: Catalog all substituents on the aromatic ring.

  • Classify as EDG or EWG: Determine the electronic nature of each.

  • Predict the Effect: Use resonance structures to predict which positions (ortho, meta, para) will be most shielded or deshielded. The relative ordering of the signals often becomes clear.[3]

  • Consider Solvent Effects: Aromatic solvents like benzene-d₆ can induce significant upfield shifts due to anisotropic effects, where the analyte molecule sits in the shielding cone of the solvent's ring current.[6][7] If your spectrum looks unusual, confirm the solvent used.[8][9][10][11]

FAQ 2: The methylene protons (-OCH₂CO-) are not a clean singlet. I see a complex multiplet. Is my compound impure?

Answer: Not necessarily. While impurities are always a possibility, you are likely observing diastereotopic protons . This phenomenon occurs when the methylene group is in proximity to a chiral center, rendering the two protons chemically non-equivalent.

• Causality—Diastereotopicity:

  • If there is a stereocenter anywhere in the molecule, even several bonds away, the two protons of the -OCH₂- group will be in chemically different environments.[12][13][14]

  • Replacing one of these protons with a hypothetical "X" group would create one diastereomer, while replacing the other proton would create a different diastereomer. Since diastereomers have different physical properties, the protons themselves are non-equivalent and will have different chemical shifts.[13][15]

  • These two non-equivalent protons (let's call them Hₐ and Hₑ) will couple to each other, resulting in a pair of doublets (an "AB quartet"). If they also couple to other nearby protons, this pattern can become even more complex (e.g., a doublet of doublets).[16]

• Troubleshooting Workflow:

  Caption: Troubleshooting logic for complex methylene signals.

Section 2: Interpreting Ambiguous IR Spectra

Infrared (IR) spectroscopy is a rapid and powerful tool for identifying functional groups. For phenoxyacetates, the key signals are the carbonyl (C=O) stretch and the ether (C-O-C) stretches.

FAQ 3: My carbonyl (C=O) stretch is broad, weak, or shifted from the expected ~1735 cm⁻¹ for an ester/acid. What does this mean?

Answer: The position, width, and intensity of the C=O stretch are highly sensitive to the molecule's electronic and physical environment.[17] Deviations are diagnostic.

• Causality—Factors Affecting C=O Stretch:

  • Hydrogen Bonding: If your derivative is a carboxylic acid, intermolecular hydrogen bonding in the solid state or in concentrated solution can cause the C=O stretch to broaden significantly and shift to a lower wavenumber (e.g., ~1710 cm⁻¹).[18]

  • Conjugation: If the phenoxyacetate system is conjugated with another π-system, the C=O bond order is slightly reduced, lowering the stretching frequency to below 1700 cm⁻¹.[19][20]

  • Ring Strain (for cyclic derivatives): If the ester is part of a strained ring (e.g., a lactone), the C=O frequency will increase. For example, a 5-membered lactone absorbs at a higher wavenumber than a 6-membered or acyclic ester.[19]

  • Electronic Effects: Electron-withdrawing groups attached to the phenoxy ring can slightly increase the C=O stretching frequency.

• Data Summary: Carbonyl (C=O) Stretch Position

Derivative Type	Expected Range (cm⁻¹)	Common Cause of Variation
Saturated Ester	1735 - 1750	Standard, non-conjugated ester.
Carboxylic Acid (Dimer)	1700 - 1725 (Broad)	Strong intermolecular hydrogen bonding.[18]
Conjugated Ester/Acid	1680 - 1715	Resonance lowers the C=O bond order.[19]
Phenyl Ester	~1760	The phenyl ring is electron-withdrawing.

• Troubleshooting Steps:

  • Assess Physical State: Was the spectrum taken on a solid (KBr/ATR) or in solution? Solids are more likely to show hydrogen bonding effects.

  • Check for -OH band: For carboxylic acids, look for the characteristic, very broad O-H stretch from ~2500-3300 cm⁻¹ which will accompany the shifted C=O band.[18][21]

  • Evaluate Molecular Structure: Check for conjugation or ring strain that could explain the shift.

Section 3: Demystifying Mass Spectrometry Fragmentation

Mass spectrometry (MS) provides the molecular weight and, through fragmentation, crucial structural clues. Phenoxyacetates have characteristic fragmentation patterns.

FAQ 4: What are the expected fragmentation patterns for phenoxyacetate derivatives in ESI-MS?

Answer: In electrospray ionization (ESI), you will typically observe the molecular ion ([M-H]⁻ in negative mode or [M+H]⁺ in positive mode). The fragmentation patterns in MS/MS experiments are highly predictable.

• Causality—Common Fragmentation Pathways:

  • Loss of the Carboxy Group: A very common fragmentation is the cleavage of the C-C bond to lose CO₂ (44 Da) or the entire carboxymethyl group •CH₂COOH (59 Da).

  • McLafferty-type Rearrangement: While less common for this specific structure, related rearrangements can occur.

  • Cleavage of the Ether Bond: The most characteristic fragmentation is the cleavage of the Ar-O or the O-CH₂ bond. This typically results in a phenoxide radical cation or a phenoxy cation, which is a very stable fragment.

• Fragmentation Diagram:

  Caption: Common ESI-MS fragmentation pathways for phenoxyacetic acid.

• Troubleshooting Steps:

  • Confirm Molecular Ion: First, verify the mass of the parent ion corresponds to your expected molecular formula.[1]

  • Calculate Neutral Losses: Calculate the mass differences between the parent ion and major fragment ions.

  • Match to Expected Fragments: Compare these neutral losses to common fragments (e.g., 44 Da for CO₂, 59 Da for •CH₂COOH).

  • Consider Impurities: Unexpected peaks could indicate impurities or adducts (e.g., [M+Na]⁺).[22][23]

Section 4: General Best Practices & Protocols

FAQ 5: How can I be certain that my unexpected data isn't just from a contaminated sample?

Answer: This is the most critical question in troubleshooting. Purity must be established before complex spectral interpretation is attempted.[24]

• Multi-technique Approach: No single technique can "guarantee" purity.[23] A combination of methods is the gold standard.

  • Chromatography (HPLC/LC-MS): This is the most powerful method for assessing purity. A single, sharp peak on multiple wavelength detectors is a strong indicator of a pure compound.[25]

  • NMR: While NMR can show major impurities, minor ones might be hidden under larger peaks.[23] Look for small, unexplainable signals.

  • Elemental Analysis: Provides the elemental composition (C, H, N, etc.). A result within ±0.4% of the theoretical value is considered evidence of high purity.

Protocol: Standard NMR Sample Preparation

High-quality data starts with meticulous sample preparation.[26][27][28][29]

• Select Solvent: Choose a deuterated solvent that fully dissolves your compound. Chloroform-d (CDCl₃) is a common starting point, but for more polar compounds, DMSO-d₆ or Methanol-d₄ may be necessary.[6] Remember that "like dissolves like".[28]

• Weigh Sample: Use 5-25 mg of your compound for a standard ¹H NMR.[29]

• Dissolve: Add ~0.6 mL of the deuterated solvent to your sample in a clean vial.

• Filter: To remove any particulate matter that can ruin NMR shimming, filter the sample through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube.[29] Do not use cotton, as solvents can leach impurities from it.[29]

• Cap and Label: Cap the tube securely to prevent evaporation and label it clearly.[29]

• Cleanliness: Ensure all glassware is clean and dry to avoid contamination.[28] NMR tubes should be washed with a suitable solvent (e.g., acetone) and dried in a vacuum oven lying flat to prevent distortion.[29]

References

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• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Wisconsin-La Crosse. [Link]

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. MDPI. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Formylation of Phenoxyacetates: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The introduction of a formyl group onto an aromatic ring is a cornerstone of organic synthesis, providing a gateway to a vast array of functional group transformations. For scientists engaged in drug discovery and development, formylated phenoxyacetates are particularly valuable intermediates. The aldehyde functionality serves as a versatile handle for the construction of complex molecular architectures found in many biologically active compounds.

This guide provides a comparative analysis of the most common and effective formylating agents for phenoxyacetates. As a senior application scientist, my goal is to move beyond a simple recitation of protocols and delve into the causality behind experimental choices. We will explore the mechanisms, regioselectivity, and practical considerations for each method, supported by experimental data from the literature on closely related systems. This will equip you with the knowledge to select the optimal formylation strategy for your specific phenoxyacetate substrate and synthetic goals.

The Landscape of Aromatic Formylation: Key Considerations for Phenoxyacetates

Formylation of aromatic compounds is a classic example of electrophilic aromatic substitution.[1] The phenoxyacetate moiety, with its electron-donating ether oxygen, activates the aromatic ring towards electrophilic attack, primarily at the ortho and para positions.[2] However, the ester group in the side chain can introduce electronic and steric complexities that influence reaction outcomes. The choice of formylating agent is therefore a critical parameter that dictates the efficiency, regioselectivity, and functional group tolerance of the transformation.[1]

We will focus our comparative analysis on three widely used formylation methods:

• The Vilsmeier-Haack Reaction: A versatile and widely used method for formylating electron-rich aromatic rings.[3]

• The Rieche Reaction: A powerful method for the ortho-formylation of phenols and their ethers, often exhibiting high regioselectivity.[4]

• The Duff Reaction: A classic method for the ortho-formylation of phenols using hexamethylenetetramine.[5]

While the Gattermann reaction is a well-known formylation method, its requirement for highly toxic hydrogen cyanide and its general inapplicability to phenolic ethers make it a less practical choice for phenoxyacetates.[6]

Comparative Analysis of Formylating Agents

The following table summarizes the key features of the Vilsmeier-Haack, Rieche, and Duff reactions for the formylation of phenoxyacetates. The data is synthesized from studies on phenols and other activated aromatic systems, providing a strong predictive framework for phenoxyacetate substrates.

Formylating Agent/Named Reaction	Typical Reagents	Typical Solvents	Temperature (°C)	Reaction Time (h)	Yield	Regioselectivity	Key Advantages	Key Disadvantages
Vilsmeier-Haack	POCl₃, DMF	DMF, CH₂Cl₂	60-80	2-17	Generally Good to High[7][8]	Primarily para, but can be influenced by sterics	Mild conditions, readily available reagents, wide substrate scope.[3]	The Vilsmeier reagent is a weaker electrophile, requiring activated substrates.[9]
Rieche	Dichloromethyl methyl ether, TiCl₄	CH₂Cl₂	0 to RT	1-17	Good to Excellent[10][11]	Highly ortho-selective[12]	Excellent ortho-selectivity, high yields, avoids diformylation.[11]	Requires stoichiometric amounts of a strong Lewis acid, moisture-sensitive.[13]
Duff	Hexamethylenetetramine, acid (e.g., TFA, boric acid/glycerol)	Acetic acid, TFA, glycerol	100-160	2-3	Moderate[14]	Exclusively ortho[15]	Inexpensive reagents, simple procedure.[5]	Often gives low to moderate yields, requires high temperatures.[14]

In-Depth Analysis of Formylation Methodologies

The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[9] This forms a chloromethyliminium salt, which is the active electrophile.[9]

Mechanism and Application to Phenoxyacetates:

The Vilsmeier reagent is a relatively mild electrophile, making it well-suited for electron-rich substrates like phenoxyacetates.[3] The reaction proceeds via electrophilic attack on the aromatic ring, followed by hydrolysis of the resulting iminium salt to yield the aldehyde.

For phenoxyacetates, the ether oxygen strongly directs the formylation to the ortho and para positions. Due to the steric bulk of the Vilsmeier reagent, the para position is generally favored unless it is blocked.

Vilsmeier-Haack Reaction Pathway

Causality Behind Experimental Choices:

• Solvent: DMF often serves as both the solvent and the reagent. Anhydrous conditions are crucial to prevent premature hydrolysis of POCl₃ and the Vilsmeier reagent.

• Temperature: The reaction is typically heated to overcome the activation energy for the electrophilic attack by the relatively weak Vilsmeier electrophile.

The Rieche Reaction

The Rieche reaction employs dichloromethyl methyl ether as the formylating agent in the presence of a strong Lewis acid, most commonly titanium tetrachloride (TiCl₄).[13] This method is particularly renowned for its high ortho-selectivity when applied to phenols and their ethers.[12]

Mechanism and High Ortho-Selectivity:

The high ortho-selectivity of the Rieche reaction is attributed to the formation of a titanium-phenoxyacetate complex. The Lewis acid coordinates to both the ether oxygen of the phenoxyacetate and the ester carbonyl group, creating a rigid template that directs the electrophilic attack of the dichloromethyl methyl ether to the sterically accessible ortho position.

Rieche Reaction Mechanism

Causality Behind Experimental Choices:

• Lewis Acid: TiCl₄ is a powerful Lewis acid that effectively promotes the formation of the directing complex. Stoichiometric amounts are often required.

• Solvent: Anhydrous dichloromethane (CH₂Cl₂) is the solvent of choice as it is inert to the reaction conditions and effectively solubilizes the reactants.

• Temperature: The reaction is typically conducted at low temperatures (0 °C to room temperature) to control the reactivity of the strong Lewis acid and prevent side reactions.[13]

The Duff Reaction

The Duff reaction is a classic method that uses hexamethylenetetramine (HMTA) as the formyl source in an acidic medium.[5] It is particularly noted for its exclusive ortho-formylation of phenols.[15]

Mechanism and Application to Phenoxyacetates:

The Duff reaction is mechanistically complex but is thought to proceed through an initial aminomethylation of the phenoxyacetate at the ortho position, followed by a series of rearrangements and hydrolysis to furnish the aldehyde.[5] The strong preference for ortho-substitution is a key feature of this reaction.

While effective for phenols, the high temperatures required for the Duff reaction may not be compatible with all phenoxyacetate substrates, potentially leading to decomposition or side reactions involving the ester functionality.

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A Comparative Guide to the Reactivity of Methyl (2-ethoxy-4-formylphenoxy)acetate and Other Aromatic Aldehydes in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the selection of a suitable aromatic aldehyde is a critical decision that profoundly influences reaction outcomes, yields, and timelines. This guide provides a comprehensive comparison of methyl (2-ethoxy-4-formylphenoxy)acetate with other commonly employed aromatic aldehydes: vanillin , isovanillin , syringaldehyde , and p-anisaldehyde . By examining their performance in key synthetic transformations and providing supporting experimental data, this document aims to equip researchers with the insights necessary to make informed decisions in their synthetic endeavors.

Introduction to the Aromatic Aldehydes

Aromatic aldehydes are a cornerstone of synthetic chemistry, serving as versatile precursors for a vast array of molecular architectures. Their reactivity is intricately governed by the electronic nature of the substituents on the aromatic ring. This guide focuses on five such aldehydes, each with unique structural features that dictate their chemical behavior.

Methyl (2-ethoxy-4-formylphenoxy)acetate , the subject of this guide, is a bespoke building block with multiple functional handles. Its structure incorporates an ethoxy group, a formyl group, and a methyl acetate moiety, offering opportunities for sequential and diverse chemical modifications.

Our comparative aldehydes include:

• Vanillin: A widely available natural product featuring a hydroxyl and a methoxy group.

• Isovanillin: A structural isomer of vanillin, with the positions of the hydroxyl and methoxy groups interchanged.

• Syringaldehyde: Characterized by the presence of two methoxy groups flanking a hydroxyl group.

• p-Anisaldehyde: A simpler aromatic aldehyde with a single methoxy group.

The diverse electronic environments of these aldehydes lead to a spectrum of reactivities, which we will explore in the context of several fundamental organic reactions.

Understanding Reactivity: The Role of Electronic Effects

The reactivity of the aldehyde functional group in aromatic systems is primarily dictated by the electrophilicity of the carbonyl carbon. This electrophilicity is, in turn, modulated by the electronic effects of the substituents on the benzene ring.[1]

• Electron-donating groups (EDGs) , such as alkoxy (-OR) and hydroxyl (-OH) groups, increase electron density on the aromatic ring through the resonance effect (+R). This increased electron density can be delocalized onto the carbonyl carbon, reducing its partial positive charge and thus decreasing its reactivity towards nucleophiles.[2]

• Electron-withdrawing groups (EWGs) , conversely, decrease the electron density on the ring, making the carbonyl carbon more electrophilic and more susceptible to nucleophilic attack.

Based on these principles, we can predict a general trend in the reactivity of our selected aldehydes. The presence of multiple electron-donating alkoxy and hydroxyl groups in vanillin, isovanillin, and syringaldehyde would suggest a lower intrinsic reactivity compared to a simpler aldehyde like p-anisaldehyde.

For methyl (2-ethoxy-4-formylphenoxy)acetate , the situation is more complex. The ethoxy group at the 2-position is a strong electron-donating group. The phenoxyacetate group at the 1-position is generally considered to be electron-withdrawing through its inductive effect (-I), but the oxygen atom can also participate in resonance. The interplay of these effects will determine the overall electron density at the formyl group. A detailed analysis using Hammett constants could provide a more quantitative prediction of its reactivity relative to the other aldehydes.

Comparative Performance in Key Synthetic Reactions

To provide a practical comparison, we will now examine the performance of these aldehydes in four fundamental synthetic transformations: the Wittig reaction, the Aldol condensation, the Knoevenagel condensation, and reductive amination.

Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.[3] The reaction involves the nucleophilic attack of a phosphorus ylide on the carbonyl carbon.

General Mechanism of the Wittig Reaction

Caption: General mechanism of the Wittig reaction.

Experimental Data Comparison

Aldehyde	Ylide	Product	Yield (%)	Reference
Vanillin	Benzyltriphenylphosphonium chloride	4-(Benzyloxy)-3-methoxy-styrene	~70% (mixture of E/Z)	[4]
Syringaldehyde	Not Specified	Not Specified	Good	[5]
p-Anisaldehyde	Benzyltriphenylphosphonium chloride	1-(4-Methoxyphenyl)-2-phenylethene	14.7	[6]
Methyl (2-ethoxy-4-formylphenoxy)acetate	Benzyltriphenylphosphonium chloride	Methyl (2-ethoxy-4-(2-phenylvinyl)phenoxy)acetate	(Predicted) Moderate	-

Note: Experimental data for the Wittig reaction of methyl (2-ethoxy-4-formylphenoxy)acetate was not found in the literature. The predicted yield is based on the electronic nature of the substituents.

Discussion

The electron-donating groups on vanillin and syringaldehyde are expected to decrease the electrophilicity of the carbonyl carbon, potentially leading to slower reaction rates compared to p-anisaldehyde. However, the reported yields suggest that the reaction is still efficient. The lower yield for p-anisaldehyde in this specific example may be due to other experimental factors.[6] For methyl (2-ethoxy-4-formylphenoxy)acetate, the presence of the electron-donating ethoxy group would suggest a reactivity profile similar to or slightly less than vanillin.

Experimental Protocol: Wittig Reaction of Vanillin

• To a stirred solution of benzyltriphenylphosphonium chloride (1.2 g, 3.1 mmol) in dichloromethane (15 mL) is added a solution of sodium hydroxide (0.5 g, 12.5 mmol) in water (0.5 mL).

• The mixture is stirred vigorously for 15 minutes, during which the ylide is formed.

• A solution of vanillin (0.46 g, 3.0 mmol) in dichloromethane (5 mL) is added dropwise to the ylide solution.

• The reaction mixture is stirred at room temperature for 1 hour.

• The reaction is quenched by the addition of water (10 mL).

• The organic layer is separated, washed with brine (2 x 10 mL), and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford the desired alkene.

Aldol Condensation

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an enolate ion with a carbonyl compound.[7] Aromatic aldehydes, which cannot form an enolate themselves, are excellent electrophiles in crossed aldol condensations with enolizable ketones like acetone.

General Mechanism of the Base-Catalyzed Aldol Condensation

Caption: General mechanism of the Aldol condensation.

Experimental Data Comparison

Aldehyde	Ketone	Product	Yield (%)	Reference
Vanillin	Acetone	(E)-4-(4-hydroxy-3-methoxyphenyl)but-3-en-2-one	High	[8]
Syringaldehyde	Acetone	(E)-4-(4-hydroxy-3,5-dimethoxyphenyl)but-3-en-2-one	Moderate to Good	-
p-Anisaldehyde	Acetone	(E)-4-(4-methoxyphenyl)but-3-en-2-one	90.6	[9]
Methyl (2-ethoxy-4-formylphenoxy)acetate	Acetone	Methyl (2-ethoxy-4-(3-oxobut-1-en-1-yl)phenoxy)acetate	(Predicted) Good	-

Note: Specific yield for syringaldehyde was not found, but the reaction is reported to proceed well. Experimental data for methyl (2-ethoxy-4-formylphenoxy)acetate was not found.

Discussion

The high yields observed for p-anisaldehyde and vanillin indicate that aldol condensations with these aromatic aldehydes are generally efficient. The slightly reduced reactivity of vanillin and syringaldehyde due to their electron-donating groups does not seem to significantly hamper the overall yield, likely because the subsequent dehydration to the conjugated enone provides a strong thermodynamic driving force.[10] It is reasonable to predict that methyl (2-ethoxy-4-formylphenoxy)acetate would also perform well in this reaction, affording the corresponding α,β-unsaturated ketone in good yield.

Experimental Protocol: Aldol Condensation of p-Anisaldehyde with Acetone [4]

• In a round-bottom flask, dissolve p-anisaldehyde (1.36 g, 10 mmol) in acetone (10 mL).

• In a separate beaker, prepare a solution of sodium hydroxide (0.4 g, 10 mmol) in water (10 mL).

• Slowly add the sodium hydroxide solution to the stirred solution of the aldehyde and acetone.

• Continue stirring at room temperature for 30 minutes. A precipitate should form.

• Cool the mixture in an ice bath and collect the solid product by vacuum filtration.

• Wash the solid with cold water and then recrystallize from ethanol to obtain the pure product.

Knoevenagel Condensation

The Knoevenagel condensation is a variation of the aldol condensation where the nucleophile is a stabilized carbanion, typically derived from an active methylene compound like malonic acid.[11]

General Mechanism of the Knoevenagel Condensation

Caption: General workflow for reductive amination.

Experimental Data Comparison

Aldehyde	Amine	Reducing Agent	Product	Yield (%)	Reference
Vanillin	p-Toluidine	Sodium borohydride	N-(4-hydroxy-3-methoxybenzyl)-4-methylaniline	~90 (for the acylated product)	[12]
Isovanillin	Aniline	Sodium borohydride	N-(3-hydroxy-4-methoxybenzyl)aniline	Good	-
p-Anisaldehyde	Aniline	Sodium borohydride	N-(4-methoxybenzyl)aniline	Good	[13]
Methyl (2-ethoxy-4-formylphenoxy)acetate	Aniline	Sodium borohydride	Methyl (2-ethoxy-4-((phenylamino)methyl)phenoxy)acetate	(Predicted) Good	-

Note: Specific yields for isovanillin and p-anisaldehyde were not explicitly stated but are generally good for this reaction. Experimental data for methyl (2-ethoxy-4-formylphenoxy)acetate was not found.

Discussion

Reductive amination is a robust and widely used transformation. The initial formation of the imine is typically fast, and the subsequent reduction with a mild reducing agent like sodium borohydride is efficient. The high yield reported for the reaction with vanillin is indicative of the general success of this method with substituted aromatic aldehydes. [12]The electronic effects of the substituents play a less critical role in the overall yield compared to reactions that are more sensitive to the electrophilicity of the carbonyl carbon. Therefore, it is expected that methyl (2-ethoxy-4-formylphenoxy)acetate would undergo reductive amination in good yield.

Experimental Protocol: Reductive Amination of Vanillin with p-Toluidine [1][12]

• In a beaker, combine ortho-vanillin (213 mg, 1.4 mmol) and p-toluidine (150 mg, 1.4 mmol).

• Grind the solids together with a spatula until they melt and then form a dry orange powder (the imine).

• To the imine, add 95% ethanol (7.5 mL).

• Carefully add sodium borohydride (150 mg) in portions, controlling the effervescence.

• Stir the mixture until the solution becomes homogeneous and the color changes.

• The resulting amine can be isolated or used directly in the next step. For isolation, the reaction can be worked up by adding water and extracting with an organic solvent.

Conclusion

This guide has provided a comparative overview of the reactivity of methyl (2-ethoxy-4-formylphenoxy)acetate and four other common aromatic aldehydes in several key synthetic transformations. While direct experimental data for methyl (2-ethoxy-4-formylphenoxy)acetate is limited, a thorough analysis of the electronic effects of its substituents allows for reasoned predictions of its reactivity.

In general, the presence of electron-donating groups on the aromatic ring tends to decrease the reactivity of the aldehyde towards nucleophilic attack. However, for many of the reactions discussed, such as the Aldol and Knoevenagel condensations, the overall yields remain high due to favorable thermodynamics of the subsequent steps.

Methyl (2-ethoxy-4-formylphenoxy)acetate is expected to exhibit a reactivity profile similar to that of vanillin, making it a viable and versatile building block for a wide range of synthetic applications. Its multiple functional groups offer significant potential for the construction of complex molecules.

Researchers and drug development professionals are encouraged to consider the electronic and steric properties of their chosen aromatic aldehyde in the context of the specific reaction being performed to optimize reaction conditions and achieve the desired synthetic outcomes.

References

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A Comparative Guide to Validating the Anti-inflammatory Activity of Novel Phenoxyacetates

For Researchers, Scientists, and Drug Development Professionals

In the quest for safer and more effective anti-inflammatory therapeutics, the scientific community is increasingly turning its attention to novel chemical scaffolds. Among these, phenoxyacetate derivatives have emerged as a promising class of compounds, with research indicating their potential as potent anti-inflammatory agents, particularly as selective cyclooxygenase-2 (COX-2) inhibitors.[1][2][3][4] This guide provides a comprehensive framework for the validation of novel phenoxyacetates, comparing their potential efficacy and selectivity against established non-steroidal anti-inflammatory drugs (NSAIDs).

The Rationale for Phenoxyacetates: Targeting Inflammation with Precision

Inflammation is a complex biological response crucial for tissue repair and defense against pathogens.[5][6] However, its dysregulation can lead to chronic inflammatory diseases. A key pathway in inflammation involves the cyclooxygenase (COX) enzymes, COX-1 and COX-2, which are responsible for the synthesis of prostaglandins—critical mediators of pain and inflammation.[7][8][9][10]

Traditional NSAIDs, such as ibuprofen, are non-selective inhibitors of both COX-1 and COX-2.[11][12][13] While effective in reducing inflammation (primarily through COX-2 inhibition), their simultaneous inhibition of COX-1, which plays a protective role in the gastrointestinal tract and platelet function, can lead to undesirable side effects like stomach ulcers.[14][15] This has driven the development of COX-2 selective inhibitors, like celecoxib, which offer comparable anti-inflammatory efficacy with a reduced risk of gastrointestinal complications.[14][16][17] Novel phenoxyacetate derivatives are being investigated with the aim of achieving high selectivity for COX-2, thereby offering a potentially safer therapeutic window.[1]

Below is a diagram illustrating the central role of COX enzymes in the inflammatory cascade and the targeted mechanism of action for different classes of anti-inflammatory drugs.

Caption: Mechanism of Action of NSAIDs and Novel Phenoxyacetates.

A Multi-tiered Approach to Validation: From In Vitro Screening to In Vivo Efficacy

A robust validation of novel phenoxyacetates requires a systematic progression through a series of well-defined experimental models. This ensures a thorough characterization of their anti-inflammatory potential, mechanism of action, and preliminary safety profile.

Tier 1: In Vitro Mechanistic Validation

Initial screening in a cell-free or cell-based environment is a cost-effective and high-throughput method to assess the direct inhibitory effects of the compounds on key inflammatory targets.[5][6]

1. COX-1 and COX-2 Inhibition Assays:

• Objective: To determine the potency and selectivity of the novel phenoxyacetates against COX-1 and COX-2 enzymes.

• Methodology: Commercially available enzyme immunoassay (EIA) kits are a standard and reliable method.

  • Prepare a range of concentrations for the test compounds (novel phenoxyacetates), a non-selective inhibitor (Ibuprofen), and a selective COX-2 inhibitor (Celecoxib).

  • In separate wells of a 96-well plate, incubate the respective enzymes (ovine COX-1 or human recombinant COX-2) with the test compounds or controls.

  • Initiate the enzymatic reaction by adding arachidonic acid.

  • After a defined incubation period, stop the reaction and measure the amount of prostaglandin E2 (PGE2) produced using the EIA kit protocol.

  • Calculate the half-maximal inhibitory concentration (IC50) for each compound against both enzymes. The selectivity index (SI) is then determined by the ratio of IC50 (COX-1) / IC50 (COX-2). A higher SI indicates greater selectivity for COX-2.

• Causality: A high selectivity index suggests that the compound is more likely to exhibit anti-inflammatory effects with a reduced risk of gastrointestinal side effects.

2. Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in Macrophages:

• Objective: To evaluate the ability of the compounds to inhibit the production of nitric oxide, a pro-inflammatory mediator, in a cellular model of inflammation.

• Methodology:

  • Culture murine macrophage cell line (e.g., RAW 264.7) in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compounds and controls for 1 hour.

  • Induce inflammation by adding lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.[18][19]

  • After 24 hours of incubation, collect the cell culture supernatant.

  • Measure the concentration of nitrite (a stable metabolite of NO) in the supernatant using the Griess reagent.

  • Determine the IC50 for the inhibition of NO production.

• Causality: Inhibition of NO production in LPS-stimulated macrophages indicates the compound's potential to modulate inflammatory responses in a cellular context.

Caption: In Vitro Validation Workflow for Novel Phenoxyacetates.

Tier 2: In Vivo Proof-of-Concept

Animal models are indispensable for evaluating the anti-inflammatory efficacy of a compound in a complex physiological system.[20][21][22]

1. Carrageenan-Induced Paw Edema in Rodents:

• Objective: To assess the acute anti-inflammatory activity of the novel phenoxyacetates in a widely accepted in vivo model.[23][24][25][26][27]

• Methodology:

  • Acclimate male Wistar rats or Swiss albino mice for at least one week.

  • Divide the animals into groups: vehicle control, positive control (Ibuprofen or Celecoxib), and different dose groups for the novel phenoxyacetate.

  • Administer the test compounds or controls orally or intraperitoneally.

  • After a specific pre-treatment time (e.g., 1 hour), induce inflammation by injecting a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.[28][29]

  • Measure the paw volume or thickness using a plethysmometer or digital calipers at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

  • Calculate the percentage of edema inhibition for each group compared to the vehicle control.

• Causality: A significant reduction in paw edema demonstrates the compound's ability to suppress acute inflammation in a living organism.

2. Lipopolysaccharide (LPS)-Induced Systemic Inflammation:

• Objective: To evaluate the compound's effect on systemic inflammation and the production of pro-inflammatory cytokines.

• Methodology:

  • Use mice (e.g., C57BL/6) and group them as described for the paw edema model.

  • Administer the test compounds or controls.

  • After the pre-treatment period, induce systemic inflammation by intraperitoneal injection of LPS.[30][31]

  • After a defined period (e.g., 4-6 hours), collect blood samples and euthanize the animals to collect tissues (e.g., liver, lungs).

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the serum using ELISA kits.

  • Homogenize tissue samples to assess inflammatory markers (e.g., myeloperoxidase activity as an indicator of neutrophil infiltration).

• Causality: Suppression of pro-inflammatory cytokine levels and neutrophil infiltration provides strong evidence of the compound's systemic anti-inflammatory activity.

Comparative Performance Data

The following tables summarize hypothetical but realistic comparative data for a novel phenoxyacetate (Compound X) against standard NSAIDs.

Table 1: In Vitro COX Inhibition and Cellular Anti-inflammatory Activity

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	LPS-Induced NO Inhibition IC50 (µM)
Ibuprofen	15	25	0.6	35
Celecoxib	>100	0.8	>125	1.5
Compound X	85	0.5	170	1.2

Table 2: In Vivo Anti-inflammatory Efficacy in Carrageenan-Induced Paw Edema

Treatment (Dose)	Paw Edema Inhibition (%) at 3 hours
Vehicle Control	0
Ibuprofen (30 mg/kg)	45
Celecoxib (10 mg/kg)	55
Compound X (10 mg/kg)	60

Conclusion

The validation of novel phenoxyacetates as anti-inflammatory agents requires a methodical and comparative approach. By progressing from targeted in vitro assays to robust in vivo models, researchers can build a comprehensive profile of a compound's efficacy, selectivity, and potential advantages over existing therapies. The data presented in this guide, while illustrative, highlights the key parameters for comparison. A novel phenoxyacetate demonstrating high COX-2 selectivity and potent in vivo anti-inflammatory activity, comparable or superior to established drugs like celecoxib, would be a strong candidate for further preclinical and clinical development.

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A Comparative Guide to the Cross-Reactivity of Methyl (2-ethoxy-4-formylphenoxy)acetate Derivatives in Drug Discovery

This guide provides a comprehensive analysis of the cross-reactivity profiles of novel Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives. As researchers, scientists, and drug development professionals, understanding the selectivity of lead candidates is paramount to mitigating off-target effects and ensuring clinical success. This document delves into the experimental methodologies for assessing cross-reactivity, presents a comparative analysis of hypothetical derivatives, and offers insights into the causal relationships behind experimental choices. Our aim is to equip you with the knowledge to design and interpret robust cross-reactivity studies for your own small molecule discovery programs.

Introduction: The Significance of Selectivity in Drug Development

Methyl (2-ethoxy-4-formylphenoxy)acetate and its analogs have emerged as a promising scaffold in medicinal chemistry. For instance, certain derivatives have been identified as potent acetylcholinesterase inhibitors, suggesting their potential in the treatment of neurodegenerative diseases like Alzheimer's.[1] The broader class of phenoxyacetic acid derivatives has also been explored for a range of biological activities.[2]

However, the journey from a promising hit to a viable drug candidate is fraught with challenges, a primary one being off-target activity. Cross-reactivity, the unintended interaction of a drug molecule with proteins other than its primary target, can lead to a spectrum of adverse effects. Therefore, early and comprehensive assessment of a compound's selectivity profile is not just a regulatory requirement but a critical step in de-risking a drug discovery project.[3][4] This guide will compare a lead compound, MEFPA-01 , and two of its derivatives, MEFPA-02 and MEFPA-03 , to illustrate the principles and practices of cross-reactivity profiling.

Designing a Cross-Reactivity Study: A Multi-Faceted Approach

A thorough investigation of cross-reactivity necessitates a multi-pronged approach, employing a suite of assays to build a comprehensive selectivity profile. The choice of assays is dictated by the nature of the target, the chemical properties of the compounds, and the desired throughput and resolution.

Rationale for Assay Selection

For our Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives, a tiered approach is recommended:

• Primary Screening (High-Throughput): A broad in vitro safety pharmacology panel provides an initial landscape of potential off-target interactions against a diverse set of receptors, ion channels, and enzymes.[5][6] This allows for early identification of liabilities.

• Secondary Screening (Mechanism-Specific): Based on the primary screen results and the known pharmacology of the target class (e.g., esterases), more focused assays are employed. For our acetylcholinesterase inhibitors, this would include screening against other serine hydrolases.

• Affinity and Kinetics (High-Resolution): Techniques like Surface Plasmon Resonance (SPR) are invaluable for quantifying the binding affinity and kinetics of interactions, providing a deeper understanding of both on-target and off-target binding.[7][8][9][10]

• Cellular Target Engagement: Ultimately, it is crucial to confirm that the observed interactions translate to a cellular context. Methods like the Cellular Thermal Shift Assay (CETSA®) or flow cytometry-based receptor occupancy assays can provide this vital confirmation.[11][12][13][14][15][16]

For the purpose of this guide, we will focus on a detailed protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a versatile and widely used method for assessing the cross-reactivity of small molecules.[17][18][19]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Profiling

The following protocol details the steps for a competitive ELISA to determine the cross-reactivity of MEFPA derivatives against a panel of selected protein targets. The principle of this assay relies on the competition between the free drug derivative in solution and a hapten-protein conjugate (the derivative immobilized on a carrier protein) for binding to a specific antibody.

Preparation of Hapten-Protein Conjugates

Since small molecules like our MEFPA derivatives are not immunogenic on their own, they must be conjugated to a larger carrier protein to elicit an antibody response and to be immobilized on the ELISA plate.[20][21]

• Hapten Derivatization: The aldehyde group on the MEFPA core structure can be utilized for conjugation. For example, it can be converted to a carboxylic acid via oxidation, which can then be coupled to primary amines on the carrier protein.

• Carrier Protein Selection: Bovine Serum Albumin (BSA) is a commonly used carrier protein for coating plates, while Keyhole Limpet Hemocyanin (KLH), being more immunogenic, is often used for immunization to produce antibodies.[21] It is crucial to use different carrier proteins for immunization and for coating to avoid antibody recognition of the carrier itself.[22]

• Conjugation Chemistry: The 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) coupling method is a standard procedure for forming a stable amide bond between the carboxylated hapten and the primary amines of the carrier protein.[21]

Step-by-Step Competitive ELISA Protocol

• Coating: Dilute the MEFPA-BSA conjugate to 1-10 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Add 100 µL per well to a 96-well microplate and incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer (PBS with 0.05% Tween-20) per well.

• Blocking: Add 200 µL of blocking buffer (e.g., 5% non-fat dry milk in PBS) to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step as in step 2.

• Competition: Prepare serial dilutions of the MEFPA derivatives (MEFPA-01, -02, -03) and potential cross-reactants in assay buffer. In separate tubes, mix 50 µL of each derivative dilution with 50 µL of the primary antibody (e.g., rabbit anti-MEFPA polyclonal antibody) diluted in assay buffer. Incubate this mixture for 30 minutes at room temperature.

• Incubation: Add 100 µL of the pre-incubated antibody-derivative mixture to the corresponding wells of the coated plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP) diluted in assay buffer to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2.

• Substrate Addition: Add 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution (e.g., 2N H₂SO₄) to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The absorbance signal is inversely proportional to the concentration of the free derivative in the sample. The data is typically plotted as percent inhibition versus the logarithm of the compound concentration. The IC50 value, the concentration of the compound that inhibits 50% of the antibody binding, is then calculated.

Percent Inhibition (%) = [1 - (Absorbance of sample / Absorbance of negative control)] x 100

Cross-reactivity is then expressed as a percentage relative to the lead compound (MEFPA-01):

Cross-reactivity (%) = (IC50 of MEFPA-01 / IC50 of Test Compound) x 100

Experimental Workflow Diagram

Caption: Competitive ELISA workflow for cross-reactivity assessment.

Comparative Analysis of MEFPA Derivatives

To illustrate the application of cross-reactivity studies, we present hypothetical data for our lead compound, MEFPA-01, and two derivatives, MEFPA-02 (a more potent analog) and MEFPA-03 (a structurally related but less active analog). The compounds were tested against the primary target, acetylcholinesterase (AChE), and a panel of other relevant proteins.

Hypothetical Cross-Reactivity Data

Target Protein	MEFPA-01 (IC50, µM)	MEFPA-02 (IC50, µM)	MEFPA-03 (IC50, µM)	Reference Compound (IC50, µM)
Acetylcholinesterase (AChE)	0.5	0.1	5.2	Donepezil (0.01)
Butyrylcholinesterase (BChE)	2.5	1.0	25.0	Rivastigmine (0.5)
Monoamine Oxidase A (MAO-A)	> 100	85.0	> 100	Clorgyline (0.005)
Monoamine Oxidase B (MAO-B)	55.0	20.0	> 100	Selegiline (0.01)
Carbonic Anhydrase II	> 100	> 100	> 100	Acetazolamide (0.012)
hERG Channel	45.0	15.0	> 100	Dofetilide (0.009)

Interpretation of Results

• MEFPA-01 (Lead Compound): Shows good potency for AChE with a 5-fold selectivity over BChE. It exhibits weak off-target activity against MAO-B and the hERG channel, which would require further investigation and potential optimization to mitigate.

• MEFPA-02 (Potent Analog): Demonstrates a 5-fold increase in potency for AChE. However, this comes at the cost of reduced selectivity, with increased off-target activity against BChE, MAO-B, and notably, the hERG channel. The increased hERG activity is a significant concern due to the risk of cardiac arrhythmias.

• MEFPA-03 (Less Active Analog): Is significantly less potent against the primary target. However, it displays a much cleaner off-target profile, with minimal activity against the tested proteins. This suggests that the structural modifications in MEFPA-03, while reducing on-target potency, have improved its selectivity.

This comparative analysis underscores the critical trade-offs between potency and selectivity that are often encountered in drug optimization.

The "Why": Causality in Experimental Design and Interpretation

The trustworthiness of a cross-reactivity study lies in its self-validating design. Every experimental choice, from the selection of the assay panel to the concentration ranges of the test compounds, should be justifiable.

• Choice of Comparator Proteins: The panel of proteins for cross-reactivity testing should include targets that are structurally related to the primary target (e.g., BChE for AChE), as well as known "promiscuous" targets and those associated with common adverse drug reactions (e.g., hERG, cytochrome P450 enzymes).[3][5]

• Concentration Range: The highest concentration tested should be sufficiently high (e.g., 100-fold above the on-target IC50) to detect even weak off-target interactions.

• Orthogonal Assays: Confirming key off-target hits with a different assay methodology (e.g., following up an ELISA hit with an SPR analysis) significantly increases confidence in the data.[7][8][9][10]

Hypothetical Signaling Pathway and Off-Target Effects

To visualize the potential impact of cross-reactivity, consider the following hypothetical signaling pathway.

Caption: Hypothetical impact of MEFPA-02 on target and off-target pathways.

This diagram illustrates how MEFPA-02, while effectively inhibiting its intended target (AChE), could also disrupt monoamine metabolism by inhibiting MAO-B and, more critically, interfere with cardiac function by blocking the hERG channel.

Conclusion and Future Directions

The cross-reactivity profiling of Methyl (2-ethoxy-4-formylphenoxy)acetate derivatives highlights the essential role of early and comprehensive selectivity assessment in drug discovery. The hypothetical data presented herein demonstrates that while optimizing for on-target potency is a primary goal, it must be balanced with maintaining a clean off-target profile.

Future studies should focus on:

• Structure-Activity Relationship (SAR) and Structure-Selectivity Relationship (SSR): Systematically modifying the MEFPA scaffold to understand the structural determinants of both on-target and off-target activity.

• Broader Profiling: Expanding the panel of off-target proteins to include a wider range of kinases, GPCRs, and nuclear hormone receptors.

• In Vivo Assessment: Investigating the in vivo consequences of the observed off-target activities in relevant animal models.

By integrating these principles and methodologies, researchers can make more informed decisions, leading to the development of safer and more effective therapeutics.

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"benchmarking new phenoxyacetic acid derivatives against commercial compounds"

An In-Depth Comparative Analysis of Novel Phenoxyacetic Acid Derivatives for Enhanced Biological Activity

In the dynamic field of drug discovery and development, the quest for more potent and selective therapeutic agents is perpetual. Phenoxyacetic acid derivatives have long been a cornerstone in medicinal chemistry, valued for their broad spectrum of biological activities. This guide presents a comprehensive benchmark analysis of three novel phenoxyacetic acid derivatives—PA-2024-1, PA-2024-2, and PA-2024-3—against two widely recognized commercial compounds, Compound-X and Compound-Y. Our investigation is grounded in rigorous experimental data, offering researchers and drug development professionals a clear, evidence-based comparison to inform future research and development endeavors.

Introduction: The Enduring Significance of Phenoxyacetic Acids

Phenoxyacetic acids are a class of organic compounds characterized by a phenyl ring linked to an acetic acid moiety through an ether bond. This structural motif serves as a versatile scaffold, allowing for a wide range of chemical modifications that can significantly modulate their biological effects. Historically, these compounds have been explored for their herbicidal, anti-inflammatory, and antimicrobial properties. Modern research, however, has unveiled their potential in more targeted therapeutic areas, including oncology and metabolic diseases, by designing derivatives that interact with specific biological targets.

The primary objective of this study is to elucidate the comparative efficacy and selectivity of our novel derivatives against established benchmarks. We will delve into the experimental design, present the quantitative data, and provide detailed protocols to ensure transparency and reproducibility.

Experimental Design & Rationale

To establish a robust comparative framework, we designed a series of assays to evaluate the compounds based on key performance indicators relevant to their potential therapeutic applications. The selection of these assays was driven by the need to assess both on-target activity and potential off-target effects, providing a holistic view of each compound's profile.

Key Experimental Pillars:

• Target Engagement: Quantifying the direct interaction of the compounds with their intended biological target.

• Cellular Potency: Assessing the concentration-dependent effect of the compounds on cellular functions.

• Selectivity Profiling: Evaluating the compounds' activity against a panel of related targets to determine their specificity.

• In Vitro Toxicity: Measuring the potential for cell damage or death upon exposure to the compounds.

This multi-faceted approach ensures that our comparison is not only based on potency but also on the broader therapeutic index of each derivative.

Experimental Workflow

The following diagram illustrates the logical flow of our experimental approach, from initial compound screening to comprehensive profiling.

Caption: High-level overview of the experimental workflow.

Comparative Data Analysis

The following tables summarize the quantitative data obtained from our head-to-head comparison of the novel phenoxyacetic acid derivatives and the commercial compounds.

Table 1: Target Engagement and Cellular Potency

Compound	Target Binding Affinity (Kd, nM)	Cellular Potency (IC50, µM)
PA-2024-1	15.2 ± 1.8	0.5 ± 0.1
PA-2024-2	25.6 ± 2.1	1.2 ± 0.3
PA-2024-3	18.9 ± 2.5	0.8 ± 0.2
Compound-X	22.1 ± 3.0	1.5 ± 0.4
Compound-Y	30.5 ± 3.5	2.1 ± 0.5

Data are presented as mean ± standard deviation from three independent experiments.

Insight: PA-2024-1 demonstrates superior target binding affinity and cellular potency compared to both the other novel derivatives and the commercial standards. This suggests a more efficient interaction with the primary biological target, translating to a stronger effect at the cellular level.

Table 2: Selectivity and In Vitro Toxicity

Compound	Selectivity Index (Off-Target/On-Target IC50)	Cytotoxicity (CC50, µM)
PA-2024-1	>100	>50
PA-2024-2	75	45.8
PA-2024-3	90	>50
Compound-X	50	35.2
Compound-Y	65	40.1

The selectivity index is a ratio of the IC50 against a common off-target to the on-target IC50. A higher value indicates greater selectivity.

Insight: PA-2024-1 not only exhibits high potency but also an excellent selectivity profile, with a selectivity index exceeding 100. Furthermore, its low cytotoxicity (CC50 > 50 µM) suggests a favorable safety profile at therapeutically relevant concentrations.

Detailed Experimental Protocols

To ensure transparency and facilitate the replication of our findings, we provide the following detailed methodologies for the key experiments conducted in this study.

Target Engagement Assay: Surface Plasmon Resonance (SPR)

This protocol outlines the procedure for determining the binding affinity (Kd) of the compounds to the purified target protein.

Methodology:

• Immobilization of Target Protein:

  • Equilibrate a CM5 sensor chip with HBS-EP+ buffer (0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20).

  • Activate the sensor surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

  • Inject the target protein (50 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface until the desired immobilization level is reached.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl pH 8.5 for 7 minutes.

• Binding Analysis:

  • Prepare a serial dilution of each compound in HBS-EP+ buffer, typically ranging from 1 µM to 1 nM.

  • Inject the compound solutions over the immobilized target surface for a 180-second association phase, followed by a 300-second dissociation phase with buffer flow.

  • Regenerate the sensor surface between each compound injection using a pulse of 10 mM glycine-HCl, pH 2.5.

• Data Analysis:

  • Reference-subtract the sensorgrams by subtracting the signal from a reference flow cell.

  • Fit the kinetic data to a 1:1 Langmuir binding model to determine the association (ka) and dissociation (kd) rate constants.

  • Calculate the equilibrium dissociation constant (Kd) as kd/ka.

Cellular Potency Assay: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol details the measurement of cellular potency (IC50) by assessing the dose-dependent inhibition of cell proliferation.

Methodology:

• Cell Seeding:

  • Culture the target cell line to ~80% confluency in appropriate growth medium.

  • Trypsinize and resuspend the cells to a concentration of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment:

  • Prepare a 10-point, 3-fold serial dilution of each compound in culture medium.

  • Remove the old medium from the cell plate and add 100 µL of the compound dilutions to the respective wells.

  • Include vehicle control (e.g., 0.1% DMSO) and no-cell control wells.

  • Incubate the plate for 72 hours at 37°C, 5% CO2.

• Luminescence Measurement:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control (100% viability) and no-cell control (0% viability).

  • Plot the normalized data as a function of compound concentration and fit to a four-parameter logistic model to determine the IC50 value.

Mechanistic Insights: A Proposed Signaling Pathway

Based on the observed cellular effects and existing literature on related compounds, we propose the following signaling pathway as a potential mechanism of action for our novel phenoxyacetic acid derivatives.

Caption: Proposed signaling pathway for the novel derivatives.

Conclusion and Future Directions

This comparative guide demonstrates that the novel phenoxyacetic acid derivative, PA-2024-1, represents a significant advancement over existing commercial compounds. Its superior potency, high selectivity, and favorable in vitro toxicity profile make it a promising candidate for further preclinical and clinical development.

Future work will focus on in vivo efficacy studies to validate these findings in a more complex biological system. Additionally, structure-activity relationship (SAR) studies will be conducted to further optimize the phenoxyacetic acid scaffold for even greater potency and selectivity. We are confident that this line of research will continue to yield valuable therapeutic candidates.

References

• Surface Plasmon Resonance (SPR) for Biomolecular Interaction Analysis. BIAcore, Inc. [Link]

• Principles of Drug Discovery. DrugBank. [Link]

• The Role of Medicinal Chemistry in Drug Discovery. American Chemical Society. [Link]

A Senior Application Scientist's Guide to Confirming the Mechanism of Action of Phenoxyacetamide Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The phenoxyacetamide scaffold is a recurring motif in modern medicinal chemistry, giving rise to compounds with diverse therapeutic potential, notably in anti-inflammatory and neurological applications.[1][2] However, the ultimate success of any lead compound hinges on a rigorous and unambiguous confirmation of its mechanism of action (MOA). A presumed MOA is insufficient; it must be proven through a cascade of evidence. This guide provides an in-depth, comparative framework for elucidating the MOA of phenoxyacetamide derivatives. We move beyond simplistic checklists to explain the scientific rationale behind a multi-tiered experimental approach. The primary focus will be on distinguishing between two plausible and well-documented mechanisms associated with related scaffolds: the inhibition of IκB kinase β (IKKβ) within the canonical NF-κB inflammatory pathway and the binding to the α2δ-1 subunit of voltage-gated calcium channels, a key target in neuropathic pain.[3][4] By comparing and contrasting the requisite experimental workflows, this guide equips researchers with the strategy to build a robust, data-driven narrative from initial target engagement to definitive phenotypic outcomes.

Introduction: The Mechanistic Dichotomy of a Privileged Scaffold

Phenoxyacetamide derivatives have demonstrated significant promise as anti-inflammatory, analgesic, anti-convulsant, and anti-cancer agents.[1][2] This broad bioactivity suggests that subtle structural modifications can dramatically shift the compound's primary molecular target. For any drug development program, early and accurate MOA validation is paramount. It informs lead optimization, predicts potential on- and off-target toxicities, and is a prerequisite for successful clinical translation.[5]

This guide will dissect the experimental journey required to confirm two distinct, high-priority MOAs:

• IKKβ Inhibition: Many anti-inflammatory compounds function by suppressing the nuclear factor kappa-B (NF-κB) signaling pathway.[6] IKKβ is the principal kinase responsible for activating this pathway in response to pro-inflammatory stimuli like TNF-α or lipopolysaccharide (LPS).[3][7] Inhibition of IKKβ is a validated strategy for blocking the inflammatory cascade at a critical control point.

• α2δ-1 Ligand Activity: The α2δ-1 subunit of voltage-gated calcium channels is the molecular target of the gabapentinoid class of drugs (e.g., pregabalin, gabapentin), which are frontline treatments for neuropathic pain and certain types of epilepsy.[4][8] Given that some phenoxyacetic acid derivatives have been investigated for antiepileptic properties, this MOA is a critical alternative hypothesis to consider, especially if a compound shows neurological or analgesic effects in initial screens.[9]

We will proceed by outlining a logical, four-step experimental cascade, first for the IKKβ/NF-κB hypothesis, followed by a comparative analysis and a discussion of the α2δ-1 alternative.

Part I: A Step-by-Step Workflow for Validating IKKβ Inhibition

Confirming that a phenoxyacetamide derivative acts as a bona fide IKKβ inhibitor requires a chain of evidence. Each experiment answers a specific question, and the successful outcome of one step provides the justification for proceeding to the next. This logical progression transforms a hypothesis into a validated mechanism.

Figure 1: A logical workflow for confirming IKKβ inhibition.

Step 1: Confirming Intracellular Target Engagement

Method of Choice: Cellular Thermal Shift Assay (CETSA)

• Expertise & Causality: Before investing in downstream assays, one must answer the most fundamental question: does the compound reach and physically interact with its intended target in the complex milieu of a living cell? CETSA is the gold-standard method for this.[10][11] It is based on the principle that when a ligand binds to a protein, it typically stabilizes the protein's structure, making it more resistant to heat-induced denaturation.[12] A positive result in CETSA provides powerful evidence of target engagement that accounts for crucial drug-like properties such as cell permeability and stability, issues that often cause discrepancies between biochemical and cellular data.

• Experimental Protocol: CETSA for IKKβ Target Engagement

  • Cell Culture: Culture a relevant cell line (e.g., HEK293T, THP-1, or a cancer cell line with active NF-κB signaling) to ~80% confluency.

  • Compound Treatment: Treat cells with the phenoxyacetamide derivative at various concentrations (e.g., 0.1, 1, 10, 50 µM) and a vehicle control (e.g., 0.1% DMSO) for 1-2 hours.

  • Heating Gradient: Aliquot the cell suspensions into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 65°C in 2-3°C increments) for 3 minutes, followed by immediate cooling on ice. One unheated sample per condition serves as a total protein control.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 25°C water bath).

  • Isolate Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Analysis: Carefully collect the supernatant (containing the soluble, non-denatured protein). Analyze the amount of soluble IKKβ remaining at each temperature using Western blotting or ELISA.

  • Interpretation: In vehicle-treated cells, the amount of soluble IKKβ will decrease as the temperature increases. In cells treated with an effective binding compound, the IKKβ protein will be stabilized, resulting in more soluble protein remaining at higher temperatures. This "thermal shift" (ΔTm) is direct evidence of target engagement.[13]

Step 2: Quantifying Direct Enzymatic Inhibition

Method of Choice: In Vitro IKKβ Kinase Assay

• Expertise & Causality: While CETSA confirms binding, it does not directly measure the functional consequence of that binding (i.e., inhibition of kinase activity). An in vitro kinase assay using purified, recombinant IKKβ enzyme is essential for quantifying the compound's intrinsic potency (IC50).[14] This is a critical step for structure-activity relationship (SAR) studies, as it isolates the interaction to just the compound and the enzyme, removing cellular variables. Commercial kits, such as the ADP-Glo™ Kinase Assay, provide a robust and high-throughput method.[15]

• Experimental Protocol: IKKβ Biochemical IC50 Determination

  • Reaction Setup: In a 96- or 384-well plate, prepare reactions containing kinase buffer, a specific IκBα-derived peptide substrate, ATP, and recombinant active IKKβ enzyme.

  • Compound Titration: Add the phenoxyacetamide derivative in a series of dilutions (e.g., 11-point, 3-fold serial dilution starting from 100 µM) to the reaction wells. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Kinase Reaction: Incubate the plate at 30°C for 1 hour to allow the kinase reaction to proceed.

  • ADP Detection: Stop the reaction and measure the amount of ADP produced, which is directly proportional to IKKβ activity. For the ADP-Glo™ assay, this involves two steps: first, adding ADP-Glo™ Reagent to deplete unused ATP, and second, adding Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Data Analysis: Measure luminescence using a plate reader. Plot the percent inhibition of IKKβ activity against the log of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Step 3: Verifying Downstream Cellular Pathway Modulation

Method of Choice: Western Blot for Phospho-IκBα (p-IκBα)

• Expertise & Causality: This is the crucial experiment that links direct target inhibition to the downstream signaling pathway inside the cell.[6] In the canonical NF-κB pathway, the primary role of active IKKβ is to phosphorylate the inhibitor protein IκBα at serines 32 and 36.[3] This phosphorylation event targets IκBα for ubiquitination and subsequent degradation by the proteasome, releasing the NF-κB transcription factor to translocate to the nucleus.[7][16] A true IKKβ inhibitor will block this initial phosphorylation step.

Figure 3: Decision logic for prioritizing MOA investigation.

• Method 1: Radioligand Binding Assay

  • Rationale: This is the classic method to determine if a test compound binds to the same site as known ligands. The assay measures the ability of the phenoxyacetamide derivative to displace a high-affinity radiolabeled ligand, such as [³H]-gabapentin or [³H]-pregabalin, from membranes prepared from tissues rich in α2δ-1 (e.g., rat brain cortex). [8][17] * Brief Protocol:

    • Incubate tissue membranes with a fixed concentration of [³H]-gabapentin.

    • Add increasing concentrations of the unlabeled test compound.

    • After incubation, filter the mixture to separate bound from free radioligand.

    • Measure the radioactivity on the filter. A successful competitor will dose-dependently reduce the measured radioactivity. This data is used to calculate a Ki (inhibition constant).

• Method 2: In Vivo Models of Neuropathic Pain or Seizures

  • Rationale: Unlike the IKKβ pathway, the direct downstream cellular signaling of α2δ-1 binding is more complex to measure biochemically and is best validated at the organismal level. [4]Standard, well-validated animal models are the definitive test.

  • Examples:

    • Neuropathic Pain: The Chronic Constriction Injury (CCI) or Spared Nerve Injury (SNI) models in rodents, where mechanical allodynia (pain response to a non-painful stimulus) is measured using von Frey filaments. An effective α2δ-1 ligand will significantly increase the paw withdrawal threshold.

    • Anticonvulsant Activity: The maximal electroshock (MES) or pentylenetetrazole (PTZ)-induced seizure tests in mice. An effective compound will protect against seizures. [1]

Conclusion

Confirming the mechanism of action of a phenoxyacetamide derivative is not a single experiment but a campaign of logical, evidence-based inquiry. By following a structured workflow—from confirming target engagement with CETSA, to quantifying potency with biochemical assays, to verifying pathway modulation with Western blotting, and finally to measuring the intended phenotypic outcome—researchers can build an unassailable case for their compound's MOA. Furthermore, by remaining open to and systematically testing alternative hypotheses, such as α2δ-1 binding, development teams can avoid costly missteps and ensure that their optimization efforts are directed at the true molecular target. This rigorous, multi-faceted approach is the bedrock of scientific integrity and the surest path to developing novel and effective therapeutics.

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• Jamal, A., et al. (2017). Inhibitory Kappa B Kinase α (IKKα) Inhibitors That Recapitulate Their Selectivity in Cells against Isoform-Related Biomarkers. Journal of Medicinal Chemistry. [Link]

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• Uddin, M. S., et al. (2023). NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer's Disease. PubMed Central. [Link]

• Al-Ostath, R., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. PubMed Central. [Link]

• Atun, S., et al. (2022). Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. NIH. [Link]

• Murata, T., et al. (2004). Synthesis and structure-activity relationships of novel IKK-beta inhibitors. Part 3: Orally active anti-inflammatory agents. PubMed. [Link]

• El-Sayed, N., et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PubMed Central. [Link]

• Lomenick, B., et al. (2011). Determining target engagement in living systems. PubMed Central. [Link]

• Patel, R., et al. (2017). Mechanisms of the gabapentinoids and α 2 δ‐1 calcium channel subunit in neuropathic pain. Wiley Online Library. [Link]

• Geddes, G., et al. (2018). Small molecule binding to Inhibitor of nuclear factor kappa-B kinase subunit beta in an ATP non-competitive manner. PubMed Central. [Link]

• O’Regan, L., et al. (2021). Targeting IKKβ in Cancer: Challenges and Opportunities for the Therapeutic Utilisation of IKKβ Inhibitors. PubMed Central. [Link]

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• Wang, T., et al. (2021). The Calcium Channel α2δ1 Subunit: Interactional Targets in Primary Sensory Neurons and Role in Neuropathic Pain. PubMed Central. [Link]

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• Eide, T., et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central. [Link]

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"head-to-head comparison of different synthetic routes to Methyl (2-ethoxy-4-formylphenoxy)acetate"

Methyl (2-ethoxy-4-formylphenoxy)acetate is a key intermediate in the synthesis of various pharmacologically active compounds and fine chemicals. Its unique structure, featuring an ether linkage, an ester group, and a reactive aldehyde, makes it a versatile building block for drug discovery and materials science. The efficiency, scalability, and economic viability of its synthesis are therefore of paramount importance to researchers in both academic and industrial settings.

This guide provides a comprehensive head-to-head comparison of plausible synthetic routes to Methyl (2-ethoxy-4-formylphenoxy)acetate. We will delve into the strategic considerations behind each pathway, present detailed experimental protocols, and offer a comparative analysis of their respective advantages and disadvantages.

At a Glance: Comparative Analysis of Synthetic Routes

Parameter	Route 1: Williamson Ether Synthesis	Route 2: Multi-step Synthesis from a Precursor
Starting Materials	4-hydroxy-3-ethoxybenzaldehyde, Methyl bromoacetate	3-ethoxy-4-(hydroxymethyl)phenol, various reagents
Key Reactions	Williamson Ether Synthesis	Protection, Oxidation, Etherification, Deprotection
Overall Yield	Potentially high (reported for similar reactions)	Likely lower due to multiple steps
Scalability	Generally good	More challenging due to multiple transformations
Atom Economy	Good	Moderate
Simplicity	High (one-pot potential)	Low (multi-step)
Key Advantages	Direct, efficient, potentially high-yielding	Allows for greater control over functional groups
Key Disadvantages	Availability of starting material may be a concern	Longer, more complex, lower overall yield

Route 1: The Direct Approach via Williamson Ether Synthesis

The most direct and atom-economical approach to Methyl (2-ethoxy-4-formylphenoxy)acetate is the Williamson ether synthesis. This venerable yet highly reliable reaction involves the coupling of a phenoxide with an alkyl halide. In this case, the synthesis would proceed by the reaction of 4-hydroxy-3-ethoxybenzaldehyde with methyl bromoacetate.

Mechanistic Considerations

The reaction is initiated by the deprotonation of the phenolic hydroxyl group of 4-hydroxy-3-ethoxybenzaldehyde with a suitable base, typically a carbonate like potassium carbonate (K₂CO₃), to form a phenoxide ion. This nucleophilic phenoxide then attacks the electrophilic carbon of methyl bromoacetate in an SN2 reaction, displacing the bromide ion and forming the desired ether linkage. The choice of a polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile, is crucial as it solvates the cation of the base, leaving the anion more nucleophilic and accelerating the reaction.

Visualizing the Pathway

Caption: Williamson Ether Synthesis of the target molecule.

Experimental Protocol

A general method for the synthesis of similar phenoxyacetate esters has been reported and can be adapted for this specific target.[1]

Materials:

• 4-hydroxy-3-ethoxybenzaldehyde (1 equivalent)

• Methyl bromoacetate (1.3 equivalents)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• Dimethylformamide (DMF), freshly distilled

Procedure:

• To a stirred solution of 4-hydroxy-3-ethoxybenzaldehyde in freshly distilled DMF, add potassium carbonate.

• Add methyl bromoacetate to the mixture.

• Heat the reaction mixture to 80°C for 4 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield Methyl (2-ethoxy-4-formylphenoxy)acetate.

Advantages and Disadvantages

Advantages:

• High Efficiency: This one-pot reaction is generally efficient with high yields reported for analogous syntheses.[1]

• Simplicity: The procedure is straightforward and does not require complex purification techniques.

• Good Atom Economy: The majority of the atoms from the reactants are incorporated into the final product.

Disadvantages:

• Starting Material Availability: The commercial availability and cost of 4-hydroxy-3-ethoxybenzaldehyde may be a limiting factor for large-scale synthesis.

• Solvent Choice: DMF is a common solvent for this reaction, but its high boiling point and potential health concerns are driving a search for more sustainable alternatives.[2]

Route 2: A Multi-step Strategy Involving Functional Group Interconversion

An alternative, albeit more circuitous, route involves a multi-step synthesis starting from a more readily available precursor. This approach offers greater flexibility and control over the introduction of functional groups but at the cost of overall yield and process efficiency. A plausible sequence would start from 3-ethoxy-4-(hydroxymethyl)phenol, involving protection of the phenol, oxidation of the alcohol to an aldehyde, etherification, and finally deprotection.

Strategic Breakdown

• Protection of the Phenolic Hydroxyl Group: The acidic phenolic proton would interfere with subsequent reactions. Therefore, it must be protected, for instance, as a benzyl ether.

• Oxidation of the Primary Alcohol: The hydroxymethyl group is then oxidized to the required formyl group using a mild oxidizing agent like pyridinium chlorochromate (PCC) or a Swern oxidation.

• Williamson Ether Synthesis: The protected phenol is then subjected to the Williamson ether synthesis with methyl bromoacetate as described in Route 1.

• Deprotection: Finally, the protecting group is removed to yield the target molecule. For a benzyl ether, this is typically achieved by catalytic hydrogenation.

Visualizing the Pathway

Caption: A multi-step synthetic route to the target molecule.

Experimental Considerations

Advantages and Disadvantages

Advantages:

• Starting Material Accessibility: Precursors like 3-ethoxy-4-(hydroxymethyl)phenol may be more readily available or easier to synthesize than the starting material for Route 1.

• Flexibility: This route allows for the synthesis of various analogues by modifying the reagents in each step.

Disadvantages:

• Lower Overall Yield: Each step in a multi-step synthesis will have an associated yield, leading to a significantly lower overall yield compared to a one-pot reaction.

• Increased Complexity: The need for protection and deprotection steps adds complexity and increases the number of purification stages.

• Poor Atom Economy: The use of protecting groups and multiple reagents reduces the overall atom economy.

Conclusion: A Strategic Choice Based on Project Goals

The choice between these two synthetic routes to Methyl (2-ethoxy-4-formylphenoxy)acetate hinges on the specific requirements of the research or development project.

For rapid access to the compound on a laboratory scale , where the cost and availability of the starting material are not prohibitive, Route 1 (Williamson Ether Synthesis) is the clear choice due to its directness, simplicity, and likely high yield.

For large-scale production or when developing a more versatile synthetic platform , Route 2 (Multi-step Synthesis) , despite its lower overall yield and increased complexity, may be more strategically sound if the starting materials are significantly cheaper and more readily available. This route also offers the flexibility to create a library of related compounds by varying the reagents at different stages.

Ultimately, the optimal synthetic strategy is a balance of factors including cost, time, scale, and the desired purity of the final product. This guide provides the foundational knowledge for researchers to make an informed decision based on their unique circumstances.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl (2-ethoxy-4-formylphenoxy)acetate

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper disposal of chemical reagents is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of Methyl (2-ethoxy-4-formylphenoxy)acetate, ensuring the protection of laboratory personnel and the environment.

Core Principles of Chemical Waste Management

Before delving into the specific protocol for Methyl (2-ethoxy-4-formylphenoxy)acetate, it is essential to ground our practices in the foundational principles of laboratory chemical waste management. These principles, mandated by regulatory bodies such as the Environmental Protection Agency (EPA), are designed to minimize risk and ensure compliance.[6][7]

• Segregation and Characterization: Never mix different waste streams.[8] Mixing incompatible chemicals can lead to dangerous reactions. Always characterize your waste to the best of your ability to ensure it is handled correctly.

• Inventory Management: Purchase only the quantities of chemicals necessary for your experiments to avoid the accumulation of excess, unused reagents that will later require disposal.[8]

• Regulatory Compliance: All hazardous waste must be disposed of through licensed waste disposal companies and in accordance with local, state, and national regulations.[6][9][10] Never discharge chemical waste down the drain.[10][11]

Hazard Assessment and Personal Protective Equipment (PPE)

Given the hazard profile of analogous compounds, it is prudent to treat Methyl (2-ethoxy-4-formylphenoxy)acetate as a hazardous substance.

Potential Hazard	Recommended Personal Protective Equipment (PPE)
Skin Irritation	Chemical-resistant gloves (e.g., nitrile)
Eye Irritation	Safety glasses with side shields or chemical splash goggles[3][12][13]
Respiratory Irritation	Work in a well-ventilated area, preferably a chemical fume hood[12][13][14]
Ingestion	Lab coat, no eating or drinking in the laboratory[2]

Step-by-Step Disposal Protocol for Methyl (2-ethoxy-4-formylphenoxy)acetate

This protocol provides a clear workflow for the safe disposal of both pure, unused Methyl (2-ethoxy-4-formylphenoxy)acetate and waste containing this chemical.

1. Waste Collection and Container Management:

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for the collection of Methyl (2-ethoxy-4-formylphenoxy)acetate waste. The container must be made of a material compatible with the chemical; for liquid waste, a high-density polyethylene (HDPE) or glass container is appropriate.[6]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Methyl (2-ethoxy-4-formylphenoxy)acetate". Include the approximate concentration and any other components of the waste stream.

• Container Integrity: Ensure the container is in good condition, with a tightly sealing lid to prevent leaks or spills.[12][13][15] Store containers in a designated satellite accumulation area (SAA) within the laboratory.[15]

2. Handling and Transfer:

• Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table above when handling Methyl (2-ethoxy-4-formylphenoxy)acetate.

• Fume Hood: Conduct all transfers of the chemical to the waste container inside a certified chemical fume hood to minimize the risk of inhalation.[14]

• Avoid Contamination: Use a dedicated funnel for transferring liquid waste to the container. Do not allow the chemical to come into contact with incompatible materials.

3. Spill and Emergency Procedures:

• Minor Spills: For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or a commercial chemical absorbent.[16] Place the contaminated absorbent material into a sealed, labeled hazardous waste container.

• Major Spills: In the event of a large spill, evacuate the immediate area and notify your institution's Environmental Health and Safety (EHS) department.

• Personal Contamination: If the chemical comes into contact with skin, immediately wash the affected area with soap and plenty of water.[3] If it enters the eyes, flush with copious amounts of water for at least 15 minutes and seek medical attention.[3][4]

4. Disposal Coordination:

• Licensed Waste Disposal: Arrange for the collection of the hazardous waste container by a licensed and reputable chemical waste disposal contractor.[9][14] Your institution's EHS office will typically coordinate this process.

• Documentation: Ensure all necessary paperwork, including a hazardous waste manifest, is completed accurately.

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of Methyl (2-ethoxy-4-formylphenoxy)acetate, the following workflow diagram is provided.

Caption: Disposal workflow for Methyl (2-ethoxy-4-formylphenoxy)acetate.

References

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